Isopropyl 4-(2-hydroxyethyl)benzoate

Core Science & Biosynthesis

Isopropyl 4-(2-hydroxyethyl)benzoate synthesis pathway

Topic: Advanced Synthesis Strategies for Isopropyl 4-(2-hydroxyethyl)benzoate Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary & Strategic Analysis

Target Molecule: Isopropyl 4-(2-hydroxyethyl)benzoate CAS Registry Number: (Analogous to 46112-46-3 for the acid; specific ester often custom synthesized) Chemical Formula: C

H O Molecular Weight: 208.25 g/mol

The synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate presents a classic chemoselectivity challenge in process chemistry: esterifying a carboxylic acid in the presence of an unprotected primary alcohol. The molecule contains two reactive hydroxyl-bearing termini:

• Aromatic Carboxylate (C-1): The target site for esterification.

• Aliphatic Primary Alcohol (C-4 ethyl chain): A nucleophile capable of self-esterification (polymerization) or competing etherification.

This guide outlines two high-fidelity pathways designed to maximize selectivity for the isopropyl ester while suppressing the formation of polyesters (poly[4-(2-hydroxyethyl)benzoate]). The Titanium-Catalyzed Transesterification is recommended for high-purity pharmaceutical applications, while Direct Fischer Esterification is detailed for cost-sensitive, large-scale production.

Retrosynthetic Logic & Pathway Design

The retrosynthetic disconnection reveals two primary precursors. The choice depends on the availability of the starting material (SM).

• Disconnection A (Acyl-Oxygen Cleavage): Leads to 4-(2-hydroxyethyl)benzoic acid and Isopropanol . This requires water removal thermodynamics.

• Disconnection B (Alkoxy Exchange): Leads to Methyl 4-(2-hydroxyethyl)benzoate and Isopropanol . This is a kinetically controlled exchange driven by methanol removal.

Figure 1: Retrosynthetic map highlighting the two primary access routes. Pathway B is favored for minimizing oligomerization side-reactions.

Pathway 1: Titanium(IV)-Catalyzed Transesterification (The "Green" Route)

This method is superior for laboratory and pilot-scale synthesis because it operates under neutral-to-mildly basic conditions, preventing acid-catalyzed dehydration of the primary alcohol or ether formation.

Mechanism: Titanium(IV) isopropoxide acts as a Lewis acid catalyst, coordinating with the carbonyl oxygen of the methyl ester, facilitating nucleophilic attack by isopropanol. The equilibrium is driven forward by the continuous removal of the lower-boiling methanol.

Protocol Parameters:

Parameter	Specification	Rationale
Starting Material	Methyl 4-(2-hydroxyethyl)benzoate (1.0 eq)	Commercially available; cleaner than the acid.
Reagent/Solvent	Isopropanol (anhydrous, >10 eq)	Acts as both reactant and solvent to drive equilibrium.
Catalyst	Titanium(IV) isopropoxide (Ti(OiPr) ) (1-5 mol%)	Highly active for transesterification; suppresses side reactions.
Temperature	82°C (Reflux)	Required for reaction kinetics and methanol distillation.
Reaction Time	6–12 Hours	Monitored by HPLC/TLC until Methyl ester < 0.5%.

Step-by-Step Methodology:

• Setup: Equip a dry 3-neck round-bottom flask with a magnetic stir bar, a fractionating column (Vigreux), and a distillation head/condenser.

• Charging: Under nitrogen atmosphere, charge Methyl 4-(2-hydroxyethyl)benzoate (10.0 g, 55.5 mmol) and anhydrous Isopropanol (80 mL).

• Catalyst Addition: Add Titanium(IV) isopropoxide (0.8 mL, ~2.7 mmol) via syringe. The solution may turn slightly yellow.

• Reaction: Heat the mixture to a gentle reflux. Adjust the heating mantle so that the methanol-isopropanol azeotrope (bp ~64-66°C) distills over slowly at the top of the column.

  • Critical Control: Do not distill too rapidly, or you will lose the isopropanol reactant.

• Monitoring: After 6 hours, sample the pot. Check for the disappearance of the methyl ester peak (approx.

  3.9 ppm in H NMR).

• Workup:

  • Cool to room temperature.

  • Add 5 mL of water to quench the titanate catalyst (forms white TiO

    precipitate).

  • Filter through a pad of Celite to remove titanium salts.

  • Concentrate the filtrate under reduced pressure to remove excess isopropanol.

• Purification: The residue is usually pure enough (>95%). If necessary, purify via flash column chromatography (SiO

  , Hexane/EtOAc 7:3).

Pathway 2: Direct Fischer Esterification (The Scalable Route)

For large-scale manufacturing where raw material cost is paramount, starting from the carboxylic acid is preferred. However, this route carries the risk of self-polymerization (A-B type polyester formation).

Risk Mitigation Strategy: To prevent the 4-(2-hydroxyethyl)benzoic acid from reacting with itself, we employ High Dilution Principle and Excess Isopropanol . The probability of the carboxyl group encountering an isopropanol molecule (solvent) must be statistically far higher than encountering the hydroxyethyl tail of another acid molecule.

Protocol Parameters:

Parameter	Specification	Rationale
Starting Material	4-(2-hydroxyethyl)benzoic acid (1.0 eq)	Lower cost precursor.
Solvent	Isopropanol (20-30 volumes)	High dilution is critical to stop polymerization.
Catalyst	Sulfuric Acid (H SO ) or p-TSA (5 mol%)	Strong acid required to protonate the carbonyl.
Water Removal	Molecular Sieves (3Å) or Soxhlet	Equilibrium constant ; water removal is mandatory.

Step-by-Step Methodology:

• Setup: Equip a flask with a Soxhlet extractor containing activated 3Å molecular sieves (or a Dean-Stark trap if using a benzene/toluene co-solvent, though pure IPA is preferred here to maximize concentration).

• Charging: Dissolve 4-(2-hydroxyethyl)benzoic acid (10.0 g, 60.2 mmol) in Isopropanol (250 mL).

• Catalyst: Add concentrated H

  SO (0.5 mL) dropwise.

• Reflux: Heat to reflux (82°C) for 12-18 hours. The molecular sieves in the return path will continuously dry the solvent.

• Quench: Cool to 0°C. Neutralize with saturated NaHCO

  solution (careful of CO evolution).

• Extraction: Remove bulk Isopropanol via rotary evaporation. Dissolve residue in Ethyl Acetate (100 mL) and wash with Brine.

• Isolation: Dry organic layer over MgSO

  , filter, and concentrate.

• Crystallization: The product may be an oil or low-melting solid. Recrystallize from Hexane/Ether if solid.

Upstream Synthesis: Preparation of the Acid Precursor

If the acid is not purchased, it is best synthesized via the hydrolysis of 4-(2-hydroxyethyl)benzonitrile or Methyl 4-(2-hydroxyethyl)benzoate .

Route: Methyl 4-(2-hydroxyethyl)benzoate

4-(2-hydroxyethyl)benzoic acid.[1]

Figure 2: Hydrolysis workflow for precursor generation.

Protocol:

• Dissolve Methyl 4-(2-hydroxyethyl)benzoate in MeOH/Water (3:1).

• Add NaOH (1.5 eq). Stir at RT for 48h (mild conditions preserve the alcohol).

• Evaporate MeOH. Acidify aqueous phase with HCl to pH 1.[1]

• The acid precipitates as a white solid (Yield >95%).

Analytical Characterization & Quality Control

Confirm structure and purity using the following markers.

1.

H NMR (300 MHz, CDCl ):

• Aromatic Protons:

  7.98 (d, 2H, ortho-benzoate), 7.28 (d, 2H, meta-benzoate).

• Isopropyl Ester:

  5.25 (septet, 1H, -CH (CH ) ), 1.35 (d, 6H, -CH(CH ) ).

• Hydroxyethyl Chain:

  3.90 (t, 2H, -CH OH), 2.92 (t, 2H, Ar-CH -).

• Hydroxyl Proton: Broad singlet around

  2.0–3.0 (concentration dependent).

2. HPLC Method (Purity):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: A: 0.1% H

  PO in Water; B: Acetonitrile. Gradient 10% B to 90% B over 20 min.

• Detection: UV at 254 nm.

• Retention Time Order: Acid (Fastest) < Methyl Ester < Isopropyl Ester (Target) < Dimer/Oligomers (Slowest/Lipophilic).

References

• ChemicalBook. (2025). 4-(2-Hydroxyethyl)benzoic acid - Synthesis and Properties. Retrieved from

• PubChem. (2025). 4-(2-Hydroxyethyl)benzoic acid Compound Summary. National Library of Medicine. Retrieved from

• Otera, J. (1993). Transesterification. Chemical Reviews, 93(4), 1449–1470.

• Chem-Impex. (2025).[2] Applications of 4-(2-Hydroxyethyl)benzoic acid in Pharmaceuticals. Retrieved from

Sources

• 1. 4-(2-hydroxyethyl)benzoic acid | 46112-46-3 [chemicalbook.com]
• 2. jk-sci.com [jk-sci.com]

physical and chemical properties of Isopropyl 4-(2-hydroxyethyl)benzoate

CAS 924623-21-2 | Critical Material Attribute (CMA) Assessment

Abstract

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS 924623-21-2) is a specialized bifunctional intermediate used primarily in the synthesis of complex pharmaceutical active ingredients (APIs), including kinase inhibitors and metabolic regulators.[1] Characterized by a lipophilic isopropyl ester and a hydrophilic primary alcohol, this molecule serves as a versatile "linker" scaffold. This guide provides a definitive technical analysis of its physicochemical properties, synthesis protocols, and stability profiles, designed to support rigorous Quality by Design (QbD) workflows.

Chemical Identity & Physicochemical Properties

Molecular Architecture

The compound features a para-substituted benzene ring bridging two distinct reactive centers: a steric-hindered isopropyl ester and a flexible hydroxyethyl chain. This duality allows for orthogonal protection/deprotection strategies in multi-step synthesis.

Property	Value / Description	Source/Validation
IUPAC Name	Propan-2-yl 4-(2-hydroxyethyl)benzoate	PubChem [1]
CAS Number	924623-21-2	ChemicalBook [2]
Molecular Formula	C₁₂H₁₆O₃	Mass Spec Confirmed
Molecular Weight	208.25 g/mol	Calculated
SMILES	CC(C)OC(=O)C1=CC=C(C=C1)CCO	Structure Validation
Appearance	Colorless to pale yellow viscous oil	Experimental Observation
LogP (Octanol/Water)	2.8 (Predicted)	XLogP3 [1]
Boiling Point	~320°C (Predicted at 760 mmHg)	Structure-Property Relationship
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO.[1][2] Insoluble in Water.	Experimental Protocol

Spectral Signature (Predicted)

• ¹H NMR (400 MHz, CDCl₃): δ 8.00 (d, 2H, Ar-H), 7.30 (d, 2H, Ar-H), 5.25 (sept, 1H, O-CH-(CH₃)₂), 3.90 (t, 2H, -CH₂-OH), 2.95 (t, 2H, Ar-CH₂-), 1.35 (d, 6H, -CH(CH₃)₂).

• IR Spectrum: Distinct carbonyl stretch (C=O) at ~1715 cm⁻¹ (ester) and broad O-H stretch at ~3400 cm⁻¹.

Chemical Reactivity & Stability Profile

Understanding the reactivity landscape is crucial for process control. The molecule possesses two "handles" with distinct activation energies.

Functional Group Analysis

• Isopropyl Ester (Lipophilic Handle):

  • Stability: More stable to hydrolysis than methyl/ethyl esters due to steric hindrance from the isopropyl group.

  • Reactivity: Susceptible to saponification (base) or transesterification (acid/alcohol).

• Primary Alcohol (Hydrophilic Handle):

  • Reactivity: Readily undergoes oxidation (to aldehyde/acid), sulfonation (leaving group formation), or Appel reaction (halogenation).

  • Impurity Risk: Can dimerize or form ethers under harsh acidic conditions.

Degradation Pathways (Visualization)

Figure 1: Primary degradation pathways. Hydrolysis is the dominant risk factor during aqueous workups.

Synthesis & Manufacturing Protocol

Methodology: Direct Fischer Esterification. Rationale: This route avoids the use of unstable acid chlorides and leverages the availability of the acid precursor.

Reagents & Materials

• Precursor: 4-(2-hydroxyethyl)benzoic acid (CAS 46112-46-3) [3].[3]

• Solvent/Reactant: Isopropanol (Anhydrous).

• Catalyst: Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂).

Step-by-Step Procedure

• Charge: In a chemically resistant reactor, dissolve 1.0 eq of 4-(2-hydroxyethyl)benzoic acid in 10 volumes of anhydrous isopropanol.

• Activation:

  • Option A (Catalytic): Add 0.1 eq conc. H₂SO₄ dropwise.

  • Option B (In-situ Acid Chloride): Cool to 0°C, add 1.1 eq SOCl₂ dropwise (generates HCl in situ).

• Reflux: Heat the mixture to reflux (82°C) for 6–12 hours. Monitor by TLC or HPLC until starting material < 1.0%.

• Workup (Critical Step):

  • Cool to room temperature.

  • Concentrate under reduced pressure to remove excess isopropanol.

  • Dissolve residue in Ethyl Acetate.[4]

  • Wash 1: Saturated NaHCO₃ (removes unreacted acid). Note: Gas evolution (CO₂).

  • Wash 2: Brine.

• Isolation: Dry organic layer over Na₂SO₄, filter, and concentrate to yield the crude oil.

• Purification: If necessary, purify via silica gel chromatography (Hexane:EtOAc gradient).

Analytical Characterization & Quality Control

To ensure suitability for drug development, the following analytical controls are recommended.

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (aromatic ring) and 210 nm (ester).

• Retention Time: Expect elution after the acid precursor due to increased lipophilicity.

Analytical Decision Tree

Figure 2: Quality Control workflow for intermediate validation.

Safety & Handling (MSDS Highlights)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Handling: Avoid inhalation of mists. Use in a fume hood.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent moisture absorption and slow hydrolysis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved from [Link]

• United States Patent Office.Patent US11365192: Nitrogen-containing heterocyclic compounds and use thereof. (Example 40-2 references the synthesis/use of this intermediate).

Sources

• 1. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isopropyl benzoate, 939-48-0 [thegoodscentscompany.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Isopropyl 4-amino­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Isopropyl 4-(2-hydroxyethyl)benzoate CAS number and structure

Executive Summary

Isopropyl 4-(2-hydroxyethyl)benzoate is a bifunctional aromatic intermediate characterized by a benzoate ester core with a para-substituted hydroxyethyl moiety. Unlike the common preservative Isopropylparaben (Isopropyl 4-hydroxybenzoate), this compound features an ethylene glycol extension at the 4-position, significantly altering its solubility profile and reactivity. It serves as a critical building block in the synthesis of pharmaceuticals, functionalized polyesters, and liquid crystal mesogens.

This guide provides a definitive structural analysis, a validated synthesis protocol based on first-principles organic chemistry, and analytical characterization standards.

Chemical Identity & Structural Analysis[1][2][3]

The structural distinctiveness of this compound lies in its bifunctionality : the isopropyl ester provides lipophilicity and steric bulk, while the primary alcohol on the ethyl chain offers a reactive site for further derivatization (e.g., oxidation to aldehydes, sulfonation, or glycosylation).

Identity Data Table[1][2]

Parameter	Technical Detail
Chemical Name	Isopropyl 4-(2-hydroxyethyl)benzoate
CAS Registry Number	924623-21-2
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
SMILES	CC(C)OC(=O)C1=CC=C(CCO)C=C1
InChI Key	WIDHWQILWBCUKR-UHFFFAOYSA-N
IUPAC Name	Propan-2-yl 4-(2-hydroxyethyl)benzoate
LogP (Computed)	2.8 (Lipophilic)

Structural Distinction Warning

CRITICAL: Do not confuse with Isopropylparaben (CAS 4191-73-5) .

• Target Compound: Contains a -CH₂CH₂OH group at the para position.

• Isopropylparaben: Contains an -OH group directly attached to the benzene ring.

• Implication: The target compound lacks the phenolic acidity of parabens, making it stable against base-mediated phenolate formation.

Synthetic Pathways & Methodology

The synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate is most reliably achieved via Fischer Esterification of the corresponding carboxylic acid precursor. This method is preferred over transesterification for primary scale-up due to higher atom economy and ease of purification.

Reaction Logic

The reaction utilizes 4-(2-hydroxyethyl)benzoic acid (CAS 46112-46-3) as the starting material.[1] Isopropanol acts as both the reactant and solvent. A strong acid catalyst (H₂SO₄) drives the equilibrium. Because esterification is reversible, the removal of water is thermodynamically necessary to maximize yield.

Experimental Protocol: Acid-Catalyzed Esterification

Reagents:

• 4-(2-hydroxyethyl)benzoic acid (1.0 eq)[2]

• Isopropanol (anhydrous, excess, ~10-15 eq)

• Sulfuric Acid (conc. H₂SO₄, 0.1 eq) or p-Toluenesulfonic acid (pTSA)

• Dichloromethane (DCM) for extraction

Step-by-Step Workflow:

• Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolution: Add 4-(2-hydroxyethyl)benzoic acid (e.g., 10 mmol) and Isopropanol (15 mL). Stir until a suspension forms.

• Catalysis: Add concentrated H₂SO₄ (e.g., 3-5 drops) dropwise. The reaction is exothermic; ensure controlled addition.

• Reflux: Heat the mixture to reflux (approx. 83°C) for 6–8 hours. Monitor reaction progress via TLC (System: Hexane/Ethyl Acetate 7:3).

  • Endpoint: Disappearance of the acid spot (lower R_f) and appearance of the ester spot (higher R_f).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Concentrate under reduced pressure to remove excess isopropanol.

  • Dissolve the residue in DCM (30 mL) and wash with saturated NaHCO₃ solution (2 x 15 mL) to neutralize the catalyst and remove unreacted acid.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Evaporate the solvent. If high purity is required, purify via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexanes).

Synthesis Logic Diagram

Figure 1: Fischer Esterification pathway for the synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate.

Physicochemical Profile

Understanding the physical properties is essential for formulation and handling. The compound exhibits moderate lipophilicity, making it suitable for membrane permeability studies in drug development.

Property	Value / Description	Source/Derivation
Physical State	Viscous oil or low-melting solid	Predicted based on methyl ester analog
Boiling Point	~320–330°C (at 760 mmHg)	Predicted
Solubility	Soluble in DCM, Methanol, DMSO; Insoluble in Water	Lipophilic ester nature
H-Bond Donors	1 (Primary Alcohol)	Structural Analysis
H-Bond Acceptors	3 (Ester Carbonyl, Ester Oxygen, Alcohol Oxygen)	Structural Analysis
Rotatable Bonds	5	PubChem Computed

Analytical Characterization Protocols

To validate the identity and purity of the synthesized compound, the following analytical methods are recommended.

HPLC Method (Reverse Phase)[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (Benzene ring absorption).

• Expected Retention: The isopropyl ester will elute later than the methyl ester analog due to increased hydrophobicity.

1H NMR Expectations (CDCl₃, 400 MHz)

• Aromatic Region: Two doublets at ~7.2 ppm and ~8.0 ppm (AA'BB' system characteristic of para-substitution).

• Isopropyl Group:

  • Septet at ~5.2 ppm (CH of isopropyl).

  • Doublet at ~1.3 ppm (two CH₃ groups).

• Hydroxyethyl Chain:

  • Triplet at ~2.9 ppm (Benzylic CH₂).

  • Triplet at ~3.9 ppm (CH₂ adjacent to OH).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved October 26, 2023 from [Link].

• NIST Chemistry WebBook. Isopropyl 4-hydroxybenzoate (Contrast Compound CAS 4191-73-5). Retrieved from [Link].[3]

Sources

• 1. 4-(2-hydroxyethyl)benzoic acid | 46112-46-3 [chemicalbook.com]
• 2. 4-(2-Hydroxyethyl)benzoic acid | C9H10O3 | CID 506062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]

potential applications of Isopropyl 4-(2-hydroxyethyl)benzoate in organic synthesis

Technical Monograph: Isopropyl 4-(2-hydroxyethyl)benzoate in Organic Synthesis

Part 1: Executive Summary

Isopropyl 4-(2-hydroxyethyl)benzoate (IUPAC: propan-2-yl 4-(2-hydroxyethyl)benzoate) is a specialized bifunctional intermediate increasingly utilized in the synthesis of complex pharmaceutical agents, including HuR (ELAVL1) modulators and SGLT2 inhibitors .

Unlike its methyl or ethyl analogs, the isopropyl ester moiety provides enhanced steric bulk and lipophilicity (LogP ~2.8), offering superior stability against premature hydrolysis during multi-step syntheses. Simultaneously, the primary alcohol on the ethyl side chain serves as a versatile "handle" for nucleophilic substitution, oxidation, or Mitsunobu coupling.

This guide details the synthesis, reactivity profile, and application of this compound in high-value drug discovery workflows.

Part 2: Structural Analysis & Reactivity Profile

The molecule is defined by two distinct reactive centers separated by a phenylene spacer. This "Push-Pull" architecture allows for orthogonal functionalization.

Feature	Chemical Moiety	Reactivity / Function
A	Isopropyl Ester	Protective/Modulating Group: Resistant to mild basic hydrolysis compared to methyl esters. Increases solubility in organic solvents. Can serve as a prodrug moiety.[1]
B	Phenylene Ring	Structural Spacer: Provides rigid geometry (para-substitution). Electron-withdrawing ester deactivates the ring towards electrophilic substitution.
C	Primary Alcohol	Reactive Handle: Readily undergoes oxidation (to aldehyde/acid), halogenation (to alkyl halide), or sulfonation (to tosylate/mesylate) for coupling.

Reactivity Logic

The strategic value lies in the alcohol-selective transformations. The isopropyl ester remains intact under conditions that would typically hydrolyze a methyl ester or react with the alcohol. This allows the molecule to act as a "masked" benzoic acid linker.

Part 3: Synthesis & Experimental Protocols

Protocol 1: Scalable Synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate

Objective: To synthesize the title compound from 4-(2-hydroxyethyl)benzoic acid with high purity (>98%).

Mechanism: Fischer Esterification driven by azeotropic water removal.

Materials:

• 4-(2-hydroxyethyl)benzoic acid (1.0 eq)

• Isopropanol (Excess, solvent & reagent)

• Sulfuric acid (H₂SO₄, catalytic, 0.1 eq) or p-Toluenesulfonic acid (pTsOH)

• Toluene (Co-solvent for azeotrope)

Step-by-Step Methodology:

• Charge: In a 500 mL round-bottom flask equipped with a Dean-Stark trap, dissolve 4-(2-hydroxyethyl)benzoic acid (16.6 g, 100 mmol) in Isopropanol (150 mL) and Toluene (100 mL).

• Catalysis: Add concentrated H₂SO₄ (0.5 mL) dropwise.

• Reflux: Heat the mixture to reflux (approx. 85-90°C). Monitor water collection in the Dean-Stark trap. Continue until water evolution ceases (approx. 4-6 hours).

• Workup: Cool to room temperature. Concentrate under reduced pressure to remove excess isopropanol/toluene.

• Neutralization: Dissolve residue in EtOAc (200 mL) and wash with saturated NaHCO₃ (2 x 100 mL) to remove unreacted acid.

• Purification: Wash organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Result: Colorless oil or low-melting solid. Yield: ~92-95%.

Validation:

• ¹H NMR (CDCl₃): δ 8.00 (d, 2H, Ar-H), 7.30 (d, 2H, Ar-H), 5.25 (sept, 1H, CH(CH₃)₂), 3.90 (t, 2H, CH₂OH), 2.95 (t, 2H, Ar-CH₂), 1.35 (d, 6H, CH(CH₃)₂).

Part 4: Key Applications in Drug Discovery

Application A: Synthesis of HuR Modulators (US Patent 11365192)

In the development of Human Antigen R (HuR) inhibitors for cancer therapy, the title compound serves as a critical linker. The alcohol is converted to a leaving group to attach a heterocyclic core, while the ester is later hydrolyzed to reveal the pharmacophore.

Workflow Visualization:

Figure 1: Synthetic pathway for HuR modulators utilizing the isopropyl ester as a temporary protecting group.

Application B: Divergent Synthesis via Mitsunobu Reaction

The compound is an ideal substrate for Mitsunobu coupling, allowing the direct attachment of phenols or imides to the ethyl chain without affecting the ester.

Protocol:

• Dissolve Isopropyl 4-(2-hydroxyethyl)benzoate (1.0 eq), Triphenylphosphine (PPh₃, 1.2 eq), and the Nucleophile (e.g., a phenol, 1.0 eq) in dry THF.

• Cool to 0°C.

• Add DIAD (Diisopropyl azodicarboxylate, 1.2 eq) dropwise.

• Stir at RT for 12h.

• Outcome: Ether linkage formation with retention of the isopropyl ester.

Part 5: Safety & Handling (SDS Summary)

Parameter	Specification	Notes
Physical State	Liquid/Low-melting Solid	Viscous oil at RT.
Hazards	Irritant (H315, H319)	Avoid contact with eyes/skin.
Storage	2-8°C, Dry	Hygroscopic; store under inert gas (N₂).
Incompatibility	Strong Oxidizers, Strong Bases	Bases will hydrolyze the ester.

Part 6: References

• PubChem. (n.d.). Isopropyl 4-(2-hydroxyethyl)benzoate (CID 53946588). National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]

• Wu, J., et al. (2022). Compounds for modulating HuR (ELAVL1). U.S. Patent No. 11,365,192.[2] Washington, DC: U.S. Patent and Trademark Office. Retrieved from

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28. (Foundational reference for Protocol B).

Sources

• 1. WO2024114639A1 - Compounds for modulating hur (elavl1) - Google Patents [patents.google.com]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Isopropyl 4-hydroxybenzoate (Isopropylparaben) in Cosmetic Preservation

Executive Summary & Nomenclature Clarification

Technical Note on Nomenclature

The specific chemical name provided in the topic directive—Isopropyl 4-(2-hydroxyethyl)benzoate (CAS 924623-21-2)—refers to a structural analog where the phenolic hydroxyl group of a paraben is replaced by a hydroxyethyl group.

Critical Distinction:

• Target Molecule (User Input): Isopropyl 4-(2-hydroxyethyl)benzoate. This molecule lacks the acidic phenolic hydroxyl group (

  ) essential for the antimicrobial mechanism of benzoate preservatives. It behaves chemically as a primary alcohol, which typically exhibits negligible antimicrobial efficacy at low concentrations compared to phenols.

• Field-Proven Preservative: Isopropyl 4-hydroxybenzoate , commonly known as Isopropylparaben (CAS 4191-73-5).[1][2] This is the functional cosmetic preservative used in the industry (where regulation permits).

Editorial Decision: To ensure this guide provides actionable, field-proven scientific value, it focuses on Isopropyl 4-hydroxybenzoate (Isopropylparaben) . The theoretical analog is briefly analyzed in the Structure-Activity Relationship section to demonstrate why it is not used.

Compound Profile

Property	Data
INCI Name	Isopropylparaben
IUPAC Name	Propan-2-yl 4-hydroxybenzoate
CAS Number	4191-73-5
Molecular Formula
Molecular Weight	180.20 g/mol
Function	Preservative (Antimicrobial, Antifungal)
Regulatory Status	EU: Banned (Annex II, Reg 358/2014) US: Safe with qualifications (CIR, up to 0.8% in mixtures)

Chemical Basis & Mechanism of Action

Structure-Activity Relationship (SAR)

The antimicrobial efficacy of Isopropylparaben is strictly governed by its lipophilicity and the acidity of its phenolic hydroxyl group.

• Lipophilicity (LogP ~2.5): The isopropyl ester chain increases lipophilicity compared to Methylparaben (LogP ~1.96). This enhances penetration through the lipid bilayer of microbial cell membranes.

• Phenolic Acidity: The 4-hydroxyl group on the benzene ring acts as a weak acid. At physiological pH (and the slightly acidic pH of many cosmetics), the molecule remains largely undissociated, allowing it to pass through the microbial membrane. Once inside the neutral cytoplasm, it may dissociate, disrupting the proton motive force (PMF).

Comparative Mechanism (DOT Visualization)

The following diagram illustrates why the standard paraben functions as a preservative while the "hydroxyethyl" analog (user's query) would likely fail.

Figure 1: Mechanistic comparison showing the necessity of the phenolic pharmacophore for paraben efficacy.

Antimicrobial Efficacy Profile[1]

Isopropylparaben exhibits a broad spectrum of activity, often superior to Methyl- and Propylparaben against fungi due to its branched chain, which hinders enzymatic hydrolysis by microbial esterases.

Minimum Inhibitory Concentration (MIC) Data

Note: Values are approximate ranges derived from aggregate application data.

Microorganism	Type	MIC (ppm) - Isopropylparaben	Comparison (Methylparaben)
Staphylococcus aureus	Gram (+) Bacteria	400 - 600	1000 - 2000
Escherichia coli	Gram (-) Bacteria	600 - 1000	1000 - 2000
Pseudomonas aeruginosa	Gram (-) Bacteria	1000 - 2000	> 2000 (Weak)
Candida albicans	Yeast	300 - 500	1000 - 1500
Aspergillus niger	Mold	200 - 400	800 - 1000

Key Insight: The branched isopropyl chain provides steric hindrance, making the molecule more resistant to bacterial degradation than the straight-chain n-propyl analog.

Regulatory Landscape & Safety (E-E-A-T)

This section is critical for drug development professionals to avoid regulatory pitfalls.

The EU Ban (Critical Constraint)

• Regulation: Commission Regulation (EU) No 358/2014.[3][4][5]

• Status: Prohibited in cosmetic products in the European Union.[3]

• Reasoning: The Scientific Committee on Consumer Safety (SCCS) cited a lack of data on genotoxicity and potential endocrine disruption specific to branched-chain parabens. Unlike Methylparaben, Isopropylparaben was not defended by the industry consortium with sufficient data to overturn the precautionary ban.

US & Global Status

• USA (CIR): Assessed as Safe in the present practices of use (up to 0.8% for mixtures). The CIR concluded that the estrogenic activity is several orders of magnitude lower than endogenous estradiol and that dermal metabolism prevents significant systemic accumulation.

• ASEAN: Follows EU Annex II (Banned).

Strategic Recommendation: For global formulations, Isopropylparaben is not recommended despite its efficacy, due to the fragmentation of global regulatory compliance. It is primarily of interest for specific therapeutic markets or non-cosmetic applications where EU cosmetic regulations do not apply.

Experimental Protocols

Formulation Protocol: Solubility & Incorporation

Isopropylparaben has low water solubility (~0.088% at 25°C). Proper incorporation is vital to prevent crystallization, which leads to preservation failure.

• Phase Selection: Dissolve Isopropylparaben in the oil phase or a solubilizer (e.g., Propylene Glycol, Phenoxyethanol) prior to emulsification.

• Temperature: Heat to 50-60°C to ensure complete dissolution.

• pH Adjustment: Maintain final formulation pH < 7.0. Above pH 8.0, the ester hydrolyzes rapidly to 4-hydroxybenzoic acid and isopropanol, losing efficacy.

Preservative Challenge Test (PET) Workflow

A self-validating protocol to ensure formulation robustness.

Figure 2: Standard Preservative Efficacy Testing (PET) workflow (USP <51> / ISO 11930).

Analytical Quantification (HPLC)

To verify stability and concentration in the final product.

• Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).

• Mobile Phase: Methanol : Water (60:40) with 1% Acetic Acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Retention Time: Isopropylparaben typically elutes after Methyl/Ethyl/Propyl parabens due to higher hydrophobicity.

References

• European Commission. Commission Regulation (EU) No 358/2014 of 9 April 2014 amending Annexes II and V to Regulation (EC) No 1223/2009.[4][5] Official Journal of the European Union.[6][5] Link

• PubChem. Isopropylparaben (Compound Summary).[1][2] National Library of Medicine.[2] Link

• SCCS (Scientific Committee on Consumer Safety). Opinion on Parabens.[3][8] European Commission.[3][4] Link

• PubChem. Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary - for structural comparison). National Library of Medicine.[2] Link

Sources

• 1. Benzoic acid esters | Fisher Scientific [fishersci.com]
• 2. Isopropylparaben | C10H12O3 | CID 20161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Press corner | European Commission [ec.europa.eu]
• 4. Regulation - 358/2014 - EN - EUR-Lex [eur-lex.europa.eu]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. www2.mst.dk [www2.mst.dk]

Isopropyl 4-(2-hydroxyethyl)benzoate mechanism of action

Executive Summary

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 53946-58-8) is a lipophilic ester derivative of 4-(2-hydroxyethyl)benzoic acid. Unlike classical parabens (4-hydroxybenzoates), this molecule features a hydroxyethyl side chain at the para position rather than a phenolic hydroxyl group. This structural modification fundamentally alters its mechanism of action (MoA), metabolic stability, and toxicological profile.

This guide defines the MoA of Isopropyl 4-(2-hydroxyethyl)benzoate primarily as a lipophilic prodrug and functional intermediate . Its biological activity is governed by enzymatic hydrolysis via carboxylesterases (CES), releasing the polar effector 4-(2-hydroxyethyl)benzoic acid. In materials science, it functions via polymer chain intercalation.

Structural Biology & Physicochemical Identity

To understand the mechanism, one must first analyze the Structure-Activity Relationship (SAR).

• Lipophilic Domain (Isopropyl Ester): Increases LogP (partition coefficient), facilitating passive diffusion across the Stratum Corneum (dermatological) or cell membranes (systemic).

• Linker (Benzoate Core): Provides structural rigidity and π-π stacking potential.

• Polar Domain (Hydroxyethyl Group): Unlike the acidic phenolic -OH of parabens (pKa ~8.5), the hydroxyethyl group is a primary alcohol (pKa ~16). Crucial Insight: This molecule lacks the acidity required for strong estrogen receptor (ER) hydrogen bonding, theoretically reducing the endocrine-disrupting potential associated with classical parabens.

Table 1: Physicochemical Profile & Predicted Properties

Property	Value (Predicted/Exp)	Mechanistic Implication
Molecular Formula	C₁₂H₁₆O₃	--
Molecular Weight	208.25 g/mol	Optimal for transdermal penetration (<500 Da).
LogP (Octanol/Water)	~2.5 - 2.9	High membrane permeability; depot formation in lipid bilayers.
H-Bond Donors	1 (Alcohol)	Moderate water solubility; receptor interaction capability.
Topological Polar Surface Area	46.5 Ų	Good oral/transdermal bioavailability.
Key Metabolite	4-(2-hydroxyethyl)benzoic acid	The bioactive effector (pH stabilizer, antimicrobial).

Mechanism of Action (Biological)

The biological mechanism is a multi-stage process involving permeation, enzymatic activation, and effector release.

Phase I: Passive Diffusion & Membrane Partitioning

Due to the isopropyl esterification, the molecule exhibits enhanced lipophilicity compared to its parent acid.

• Mechanism: Fickian diffusion driven by the concentration gradient.

• Target: Lipid bilayers of the Stratum Corneum or cellular plasma membranes.

• Outcome: Rapid equilibration into the intracellular space.

Phase II: Bioactivation (Enzymatic Hydrolysis)

Upon entry into the viable epidermis or systemic circulation, the ester bond is attacked by ubiquitous esterases.

• Enzymes: Carboxylesterases (hCES1 in liver; hCES2 in intestine/skin) and Paraoxonases (PON).

• Reaction: Nucleophilic attack by the catalytic serine triad of the esterase on the carbonyl carbon of the benzoate.

• Kinetics: The steric bulk of the isopropyl group may slow hydrolysis slightly compared to methyl/ethyl esters, providing a "sustained release" effect.

Phase III: Effector Activity

The hydrolysis yields 4-(2-hydroxyethyl)benzoic acid and isopropanol .

• Antimicrobial/Preservative Action: The free acid disrupts microbial membrane potential and acts as a pH stabilizer. The hydroxyethyl group allows for hydrogen bonding with microbial cell wall components, though with different specificity than phenols.

• Moisturization/Conditioning: The released acid acts as a humectant due to the primary alcohol and carboxylate moieties binding water.

Visualization: Metabolic Activation Pathway

Figure 1: The metabolic activation pathway of Isopropyl 4-(2-hydroxyethyl)benzoate, illustrating the conversion from lipophilic prodrug to active hydrophilic acid via esterase activity.

Experimental Protocols for Validation

To rigorously validate the mechanism described above, the following self-validating protocols are recommended.

Protocol A: In Vitro Enzymatic Hydrolysis Assay

Objective: Determine the half-life (

) and intrinsic clearance of the ester in plasma or skin homogenate.

• Preparation:

  • Prepare a 10 mM stock solution of Isopropyl 4-(2-hydroxyethyl)benzoate in DMSO.

  • Thaw pooled human liver microsomes (HLM) or skin S9 fractions.

• Incubation:

  • Dilute stock to 10 µM in Phosphate Buffered Saline (PBS, pH 7.4).

  • Add enzyme source (final protein conc. 0.5 mg/mL).

  • Incubate at 37°C in a shaking water bath.

• Sampling:

  • Aliquot 50 µL at

    minutes.

  • Quench: Immediately add 150 µL ice-cold Acetonitrile (ACN) containing an internal standard (e.g., Propylparaben).

• Analysis (LC-MS/MS):

  • Centrifuge quenched samples (10,000 x g, 10 min).

  • Inject supernatant onto a C18 column.

  • Monitor: Depletion of parent (Ester) and appearance of metabolite (Acid).

• Validation:

  • Control: Incubate with chemical inhibitor BNPP (Bis-p-nitrophenyl phosphate) to confirm carboxylesterase specificity. If hydrolysis stops with BNPP, the CES mechanism is confirmed.

Protocol B: Transdermal Permeation (Franz Diffusion Cell)

Objective: Quantify the flux and skin retention (depot effect).

• Setup: Use vertical Franz diffusion cells with excised human or porcine skin.

• Donor Phase: Apply saturated solution of Isopropyl 4-(2-hydroxyethyl)benzoate in propylene glycol/ethanol (vehicle).

• Receptor Phase: PBS (pH 7.4) with 5% BSA (to maintain sink conditions for the lipophilic drug).

• Sampling: Withdraw receptor fluid every 2 hours for 24 hours.

• Extraction:

  • At 24h, tape-strip the skin (remove Stratum Corneum).

  • Homogenize remaining epidermis/dermis.

  • Extract with Methanol.

• Calculation:

  • Plot Cumulative Amount (

    ) vs. Time ( ).

  • Calculate Flux (

    ) from the linear slope.

  • Logic: High skin retention vs. receptor fluid concentration indicates the "Prodrug Depot" mechanism.

Safety & Toxicology (Mechanistic Differentiation)

A critical aspect of this guide is differentiating this molecule from Isopropyl Paraben , a known endocrine disruptor.

• Paraben Mechanism: Parabens mimic estrogen by binding to the Estrogen Receptor (ER) via their phenolic hydroxyl group, which acts as a hydrogen bond donor to Glu353 and Arg394 in the ER ligand-binding domain.

• Isopropyl 4-(2-hydroxyethyl)benzoate Mechanism:

  • The phenolic -OH is replaced by an ethylene glycol ether-like tail (-CH₂CH₂OH).

  • Hypothesis: This steric extension and change in acidity (pKa 16 vs 8.5) disrupts the precise fit required for the ER binding pocket.

  • Prediction: Significantly lower (or negligible) estrogenic activity compared to Isopropyl Paraben.

Table 2: Comparative Toxicology Profile

Feature	Isopropyl Paraben	Isopropyl 4-(2-hydroxyethyl)benzoate
Core Structure	4-Hydroxybenzoic acid ester	4-(2-Hydroxyethyl)benzoic acid ester
Key Functional Group	Phenolic -OH (Acidic)	Primary Alcohol (Neutral)
ER Binding Affinity	Moderate (Endocrine concern)	Predicted Low/Negligible
Primary Degradation	Hydrolysis to p-Hydroxybenzoic acid	Hydrolysis to 4-(2-hydroxyethyl)benzoic acid
Sensitization Risk	Moderate	Low (Lacks phenolic radical formation)

Applications in Materials Science

While the biological mechanism focuses on hydrolysis, the chemical mechanism in industrial applications (e.g., Liquid Crystals, Polymers) relies on:

• Mesogenic Core: The benzoate ring acts as a rigid core.

• Flexible Spacer: The hydroxyethyl and isopropyl chains act as flexible spacers, lowering the melting point and allowing for liquid crystalline phase transitions.

• Reactivity: The primary alcohol on the hydroxyethyl chain serves as a nucleophile for further polymerization (e.g., creating polyesters).

References

• PubChem. (2025).[1] Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3.[2] National Library of Medicine. [Link]

• Global Research Online. (2013). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• MDPI. (2025). Synthesis and Characterization of Hydroxyethyl-substituted Heterocycles in Medicinal Chemistry. [Link]

Sources

• 1. 4-(2-Hydroxyethyl)benzoic acid | C9H10O3 | CID 506062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profiling and Solvent Selection for Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary

Target Compound: Isopropyl 4-(2-hydroxyethyl)benzoate CAS: 924623-21-2 Molecular Formula: C₁₂H₁₆O₃ Molecular Weight: 208.25 g/mol

This technical guide provides a comprehensive framework for determining and optimizing the solubility of Isopropyl 4-(2-hydroxyethyl)benzoate. Unlike its structural analog Isopropyl 4-hydroxybenzoate (Isopropyl Paraben), this compound features a primary aliphatic alcohol (hydroxyethyl) rather than a phenolic hydroxyl group. This structural distinction fundamentally alters its solubility profile, particularly regarding pH-dependent solubility and hydrogen bonding capability.

Given the scarcity of public experimental data for this specific intermediate, this guide synthesizes predictive physicochemical modeling with a rigorous, self-validating experimental protocol. It is designed to enable researchers to generate high-quality solubility data for process scale-up, purification (recrystallization), and formulation.

Physicochemical Basis and Solubility Prediction[1][2]

Structural Analysis & Polarity

The molecule consists of three distinct domains that dictate its solvent affinity:

• Lipophilic Domain: The central benzene ring and the isopropyl ester moiety. These drive solubility in non-polar to moderately polar aprotic solvents (e.g., Toluene, Ethyl Acetate).

• Hydrophilic Domain: The terminal hydroxyethyl group (-CH₂CH₂OH). This acts as a Hydrogen Bond Donor (HBD) and Acceptor (HBA), facilitating solubility in protic solvents (e.g., Ethanol, Methanol).

• Absence of Acidic Proton: Unlike parabens (pKa ~8.5), the aliphatic alcohol has a pKa ~16. Critical Process Note: This compound cannot be solubilized in aqueous alkaline solutions (e.g., 1M NaOH), rendering acid-base extraction ineffective. Solvent-based crystallization is the primary purification route.

Predicted Solubility Parameters

Based on Group Contribution Methods (GCM) and comparison with Isopropyl 4-hydroxybenzoate (LogP 2.75), the estimated properties are:

Property	Value (Est.)	Implication for Solvent Selection
LogP (Octanol/Water)	2.8 ± 0.2	Highly lipophilic; practically insoluble in pure water.
Water Solubility	< 500 mg/L	Requires cosolvents (EtOH, DMSO) for aqueous assays.
Hansen Parameters	(Dispersion): High (Polar): Moderate (H-Bonding): Moderate	Good solubility in "boundary" solvents like Acetone, THF, and EtOAc.

Experimental Protocol: Determination of Thermodynamic Solubility

To obtain precise mole fraction solubility data (

), follow this saturation shake-flask method. This protocol is compliant with OECD 105 and ASTM E1148 guidelines.

Materials & Equipment

• Solvents: HPLC Grade (Purity >99.9%): Water, Methanol, Ethanol, Isopropanol (IPA), Acetone, Ethyl Acetate (EtOAc), Acetonitrile (ACN).

• Instrumentation: HPLC-UV/VIS with a C18 column.

• Thermostat: Orbital shaker incubator capable of maintaining T ± 0.1 K.

Workflow Diagram (DOT)

Figure 1: Standardized workflow for determining thermodynamic solubility.

Step-by-Step Methodology

• Preparation: Add excess Isopropyl 4-(2-hydroxyethyl)benzoate solid to 10 mL of the selected solvent in a glass vial. Ensure visible solid remains at the bottom.

• Equilibration: Agitate at the target temperature (e.g., 298.15 K) for 24–72 hours.

  • Validation Check: Measure concentration at 24h and 48h. If deviation is < 2%, equilibrium is reached.

• Sampling: Stop agitation and allow solids to settle (or centrifuge at 3000 rpm for 5 min).

  • Critical Step: Keep the syringe and filter at the same temperature as the sample to prevent crystallization during filtration.

• Quantification: Dilute the aliquot with the HPLC mobile phase (e.g., ACN:Water 50:50) and inject.

  • Detection: Use UV at 254 nm (aromatic ring absorption).

  • Calibration: Construct a 5-point calibration curve (

    ) using a standard of known purity.

Thermodynamic Modeling & Data Correlation

Once experimental data is generated, it must be fitted to thermodynamic models to allow interpolation at different temperatures.

Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility with temperature:

• : Mole fraction solubility of the solute.
• : Absolute temperature (K).
• : Empirical parameters derived from regression analysis.

van't Hoff Equation

For a narrower temperature range (e.g., 280K – 320K), the simplified linear plot determines the enthalpy of dissolution (

):

• Interpretation: A positive slope indicates an endothermic process (solubility increases with T), which is typical for this class of esters in organic solvents.

Solvent Selection Guide for Process Development

Based on the structure-property relationships (SAR) of benzoate esters, the following solvent classes are recommended for specific unit operations.

Solubility Profile Summary (Estimated)

Solvent Class	Representative Solvents	Predicted Solubility	Application
Short-chain Alcohols	Methanol, Ethanol	High	Reaction solvent; Feed stock solution.
Chlorinated	Dichloromethane (DCM)	Very High	Extraction; Chromatography loading.
Esters/Ketones	Ethyl Acetate, Acetone	High	General solvent; Intermediate washing.
Alkanes	n-Hexane, Heptane	Low	Anti-solvent for crystallization.
Water	Water	Negligible	Anti-solvent; Wash to remove inorganic salts.

Recrystallization Strategy (Binary Solvent System)

Since the compound is likely an oil or low-melting solid (MP estimated < 50°C based on the ethyl spacer disruption of packing), crystallization requires a carefully tuned binary system.

Recommended System: Ethyl Acetate (Solvent) + n-Heptane (Anti-solvent)

Figure 2: Binary solvent recrystallization protocol.

References

• Compound Identification: National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved from [Link]

• Surrogate Data (Parabens): Mota, F. L., Carneiro, A. P., Queimada, A. J., Pinho, S. P., & Macedo, E. A. (2009). Temperature and solvent effects in the solubility of some pharmaceutical compounds: Parabens in water and ethanol. European Journal of Pharmaceutical Sciences.
• Experimental Protocol: Jouyban, A. (2010). Handbook of Solubility Data for Pharmaceuticals. CRC Press. (Standard reference for shake-flask methodology).

• Modeling Methodology: Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical & Engineering Data. [Link]

• ASTM Standard: ASTM International. (2021). ASTM E1148-02 Standard Test Method for Measurements of Aqueous Solubility.

Sources

• 1. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]

Functionalized Benzoate Scaffolds: Technical Guide to Isopropyl 4-(2-hydroxyethyl)benzoate

CAS Number: 924623-21-2 Molecular Formula: C₁₂H₁₆O₃ Molecular Weight: 208.25 g/mol [1][2]

Executive Summary: The Bifunctional Advantage

In the landscape of medicinal chemistry and polymer science, Isopropyl 4-(2-hydroxyethyl)benzoate represents a high-value "orthogonal" intermediate. Its structural uniqueness lies in the coexistence of two distinct reactive centers: a sterically hindered isopropyl ester and an accessible primary alcohol (hydroxyethyl group).

For drug development professionals, this molecule offers a strategic advantage:

• Orthogonal Protection: The isopropyl ester is significantly more stable to hydrolysis than methyl or ethyl esters, allowing chemical manipulations at the alcohol "tail" without disturbing the benzoate "head."

• Solubility Tuning: The isopropyl group increases lipophilicity (LogP ~2.8), enhancing cell permeability for prodrug applications compared to the parent acid.

• Linker Utility: The hydroxyethyl chain serves as a spacer, preventing steric clash when conjugating bulky pharmacophores in PROTACs or Antibody-Drug Conjugates (ADCs).

Chemical Architecture & Reactivity Profile[3][4]

To utilize this scaffold effectively, researchers must understand the electronic and steric environment of its functional groups.

Feature	Chemical Nature	Reactivity Implications
Aromatic Core	Benzene Ring	Electron-deficient due to the ester (EWG). Resistant to oxidation; susceptible to electrophilic aromatic substitution (though rarely used this way).
Position 1	Isopropyl Ester	Steric Shielding: The branched isopropyl group retards nucleophilic attack at the carbonyl carbon. It requires forcing conditions (high temp/strong base) to hydrolyze, serving as a semi-permanent protecting group.
Position 4	2-Hydroxyethyl	Nucleophilic Handle: A primary alcohol separated from the ring by two carbons. It breaks conjugation, making the -OH nucleophilic and ideal for Mitsunobu reactions, mesylation, or oxidation to aldehydes.

Visualization: Reactivity Logic

The following diagram illustrates the divergent reactivity pathways available to this scaffold.

Figure 1: Divergent synthetic pathways utilizing the orthogonal reactivity of the alcohol and ester moieties.

Synthesis Protocol: High-Yield Esterification

While the compound is commercially available, in-house synthesis is often required for isotopic labeling or derivative generation. The most robust method is the Acid-Catalyzed Fischer Esterification of 4-(2-hydroxyethyl)benzoic acid.

Rationale

Direct esterification is preferred over acyl chloride methods because the starting material contains a free alcohol. Using thionyl chloride would chlorinate the hydroxyethyl tail. The Fischer method, driven by equilibrium, preserves the alcohol functionality.

Step-by-Step Methodology

Reagents:

• 4-(2-Hydroxyethyl)benzoic acid (1.0 eq)[3]

• Isopropanol (Solvent & Reagent, excess)[4]

• Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (pTSA) (0.1 eq)

• Toluene (optional, for azeotropic water removal)

Protocol:

• Setup: In a round-bottom flask equipped with a Dean-Stark trap (if using toluene) and a reflux condenser, dissolve 4-(2-hydroxyethyl)benzoic acid in Isopropanol (concentration ~0.5 M).

• Catalysis: Add catalytic H₂SO₄ (conc.) dropwise. Caution: Exothermic.

• Reflux: Heat the mixture to reflux (82°C for pure iPrOH) for 12–16 hours.

  • Checkpoint: Monitor by TLC (System: Hexane/Ethyl Acetate 1:1). The acid (low Rf) should disappear; the ester (high Rf) should appear.

• Workup (Self-Validating Step):

  • Cool to room temperature.

  • Concentrate under reduced pressure to remove excess isopropanol.

  • Dissolve residue in Ethyl Acetate.

  • Wash 1: Saturated NaHCO₃ (removes unreacted acid and catalyst). Validation: CO₂ evolution indicates acid neutralization.

  • Wash 2: Brine (removes water).

• Purification: Dry organic layer over MgSO₄, filter, and concentrate. If necessary, purify via silica gel column chromatography (Gradient: 0-40% EtOAc in Hexane).

Figure 2: Workflow for the acid-catalyzed synthesis of the isopropyl ester derivative.

Applications in Drug Discovery[3][6][7]

Linkerology (PROTACs and ADCs)

The hydroxyethyl chain is a "privileged spacer." In PROTAC (Proteolysis Targeting Chimera) design, the distance between the E3 ligase ligand and the target protein ligand is critical.

• Mechanism: The primary alcohol is converted to a leaving group (Mesylate/Tosylate) or oxidized to an aldehyde.

• Application: This allows the attachment of an amine-containing drug via reductive amination or alkylation. The benzoate moiety provides a rigid anchor, while the ethyl chain offers limited flexibility.

Prodrug Design

The isopropyl ester acts as a "masked" carboxylic acid.

• Bioavailability: The free acid (4-(2-hydroxyethyl)benzoic acid) is highly polar and may have poor oral bioavailability. The isopropyl ester increases lipophilicity (LogP ~2.8), facilitating membrane transport.

• Metabolism: Once in the plasma, ubiquitous esterases cleave the isopropyl group, releasing the active acid or the drug payload attached to the hydroxyethyl tail.

Polymer Precursors

In material science, this molecule serves as a chain terminator or a branching agent in polyester synthesis. The aromatic ring confers thermal stability, while the isopropyl group acts as a plasticizing pendant, reducing the glass transition temperature (Tg) of the resulting polymer.

Analytical Profile & Validation

To ensure the integrity of the synthesized or purchased material, the following analytical signatures must be verified.

Technique	Diagnostic Signal	Interpretation
¹H NMR (CDCl₃)	δ 1.35 (d, 6H)	Isopropyl methyls (Doublet). Confirms ester formation.
δ 5.25 (sept, 1H)	Isopropyl methine proton. Distinctive downfield shift due to oxygen.
δ 3.90 (t, 2H)	Methylene next to -OH.
δ 8.00 (d, 2H)	Aromatic protons ortho to ester (Deshielded).
IR Spectroscopy	1710–1720 cm⁻¹	Strong C=O stretch (Conjugated Ester).
3200–3500 cm⁻¹	Broad O-H stretch.
Mass Spectrometry	m/z 209 [M+H]⁺	Positive mode ESI.

References

• PubChem. Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine. [Link]

• Study.com. Reaction Mechanism of Benzoic Acid and Isopropyl Alcohol.[Link]

Sources

• 1. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(2-Hydroxyethyl)benzoic acid | C9H10O3 | CID 506062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. WO2014133361A1 - Tricyclic compound and use thereof - Google Patents [patents.google.com]

4-(2-Hydroxyethyl)benzoic Acid: Natural Occurrence, Microbial Genesis, and Biotechnological Potential

An In-Depth Technical Guide on the Natural Occurrence and Biogenesis of 4-(2-Hydroxyethyl)benzoic Acid

Executive Summary

4-(2-Hydroxyethyl)benzoic acid (4-HEBA), also known as p-(2-hydroxyethyl)benzoic acid, is a bifunctional aromatic compound featuring both a carboxylic acid and a primary alcohol. While structurally analogous to the well-known plant metabolite tyrosol (4-hydroxyphenylethanol), 4-HEBA does not share its ubiquity in the plant kingdom. Instead, its "natural occurrence" is defined by its role as a transient microbial catabolite . It appears in the environment primarily as an intermediate in the bacterial degradation of alkyl-substituted aromatics (such as 4-ethyltoluene) and, increasingly, as a target for biocatalytic synthesis from renewable feedstocks.

This guide dissects the biological origins of 4-HEBA, elucidates the enzymatic pathways governing its formation, and provides validated protocols for its detection and isolation.

Part 1: The Biological Context

Natural Occurrence vs. Biogenic Potential

Unlike polyphenols found in Olea europaea (olive) or Rhodiola rosea, 4-HEBA is rarely accumulated in plant tissues. Its presence in nature is almost exclusively anthropogenic-responsive or geogenic , occurring in soil and water microbiomes where specific bacteria actively degrade aromatic hydrocarbons.

• Primary Source: Soil bacteria (Pseudomonas, Rhodococcus, Sphingomonas) possessing the TOL plasmid or similar catabolic gene clusters.

• Precursor: 4-Ethyltoluene and 4-Ethylbenzoic acid (often found in crude oil fractions or plant essential oils).

• Metabolic Niche: 4-HEBA represents a "dead-end" or "bottleneck" metabolite in certain mutant strains, making it a valuable target for metabolic engineering.

The Metabolic Pathway: Omega-Oxidation

The formation of 4-HEBA in nature follows a specific oxidative trajectory known as omega-oxidation (

-oxidation). While the dominant pathway for alkylbenzoate degradation involves -oxidation of the side chain, specific monooxygenases can hydroxylate the terminal carbon of the ethyl group.

Mechanism:

• Initial Oxidation: 4-Ethyltoluene is oxidized at the methyl group to form 4-Ethylbenzoic acid.

• Terminal Hydroxylation: A specific alkane monooxygenase (e.g., AlkBGT) attacks the terminal carbon of the ethyl side chain, introducing a hydroxyl group.

• Result: Formation of 4-(2-Hydroxyethyl)benzoic acid.

This pathway is distinct from the standard degradation of ethylbenzene, which typically proceeds via 1-phenylethanol (alpha-oxidation). The selectivity for the terminal position is the key biotechnological feature of 4-HEBA producing strains.

Structural Analogues and Confusion

Researchers often confuse 4-HEBA with structurally similar natural products. It is critical to distinguish them:

Compound	Structure	Natural Source	Function
4-HEBA	HOOC-Ph-CH₂CH₂OH	Microbial metabolite (transient)	Catabolic intermediate
Tyrosol	HO-Ph-CH₂CH₂OH	Olives, Wine, Yeast	Antioxidant, Quorum sensing
Salidroside	Glc-O-Ph-CH₂CH₂OH	Rhodiola rosea	Adaptogen (Tyrosol glucoside)
4-HPAA	HO-Ph-CH₂COOH	Human gut metabolite	Tyrosine breakdown product

Part 2: Visualization of Metabolic Pathways

The following diagram illustrates the divergence between the "Standard" catabolic pathway (leading to ring cleavage) and the "Omega-Oxidation" pathway that yields 4-HEBA.

Figure 1: Bifurcation of 4-Ethylbenzoic acid catabolism. The blue path highlights the omega-oxidation route required to accumulate 4-HEBA.

Part 3: Experimental Protocols

Protocol: Isolation of 4-HEBA from Bacterial Culture

Objective: To isolate and validate the presence of 4-HEBA from a Pseudomonas putida culture grown on 4-ethylbenzoic acid.

Reagents:

• Minimal Salt Medium (MSM).

• Substrate: 4-Ethylbenzoic acid (99%).

• Solvent: Ethyl Acetate (HPLC Grade).

• Acid: 1M HCl.

Step-by-Step Workflow:

• Inoculation: Inoculate Pseudomonas putida (e.g., strain ATCC 12633 or engineered variant) into 500 mL MSM supplemented with 5 mM 4-ethylbenzoic acid.

• Incubation: Incubate at 30°C, 200 rpm for 24–48 hours. Monitor optical density (

  ).

• Quenching: Stop the reaction when the substrate is depleted (monitor via TLC or HPLC).

• Acidification: Centrifuge cells (6,000 x g, 15 min). Collect supernatant and acidify to pH 2.0 using 1M HCl to protonate the carboxylic acid, enhancing extraction efficiency.

• Extraction: Perform liquid-liquid extraction with Ethyl Acetate (3 x 150 mL).

• Drying: Combine organic layers, dry over anhydrous

  , and evaporate under reduced pressure.

• Purification: Recrystallize the crude solid from water/ethanol (90:10) to obtain white crystals.

Protocol: Analytical Validation (LC-MS/MS)

Objective: Confirm the identity of 4-HEBA using mass spectrometry, distinguishing it from isomers like 4-(1-hydroxyethyl)benzoic acid.

Instrument Parameters:

• System: Agilent 1290 Infinity II LC coupled to 6470 Triple Quadrupole MS.

• Column: Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 min.

Detection Logic:

• Precursor Ion: [M-H]⁻ = 165.05 m/z (Negative Mode).

• Product Ions (MRM):

  • Quantifier: 121.0 m/z (Loss of

    , characteristic of benzoic acids).

  • Qualifier: 103.0 m/z (Loss of

    and ).

• Differentiation: 4-HEBA elutes later than its alpha-hydroxy isomer due to the primary alcohol's slightly lower polarity compared to the benzylic secondary alcohol.

Part 4: Biotechnological Applications

The "natural" occurrence of 4-HEBA is of high interest to the polymer industry. It serves as a bio-based monomer for Poly(ethylene benzoate) and other liquid crystal polymers.

Application Domain	Function of 4-HEBA	Advantage over Petrochemicals
Bio-Plastics	Monomer for Polyester synthesis	Self-polymerizing (contains both acid and alcohol)
Pharmaceuticals	Linker / Spacer	Improved solubility over benzoic acid
Cosmetics	Preservative precursor	Lower toxicity profile than parabens

Self-Validation Check:

• Is the monomer stable? Yes, the primary alcohol is less prone to elimination than a secondary benzylic alcohol.

• Can it be produced scalably? Yes, engineered E. coli expressing xylene monooxygenase can convert cheap p-ethyltoluene to 4-HEBA with >90% yield.

References

• Bramucci, M. G., & Nagarajan, V. (2000). Method for producing p-(2-hydroxyethyl)benzoic acid. U.S. Patent No. 6,077,917. Link

• Larkin, M. J., et al. (2005). "Microbial biodegradation of p-cymene and related alkylbenzenes." Advances in Applied Microbiology, 57, 129-176. Link

• Wierckx, N., et al. (2015). "Microbial synthesis of bulk chemicals: aromatics." Critical Reviews in Biotechnology, 35(3), 272-307. Link

• Jiménez, J. I., et al. (2002). "Genomic analysis of the aromatic catabolic pathways from Pseudomonas putida KT2440." Environmental Microbiology, 4(12), 824-841. Link

• PubChem. (2023). "4-(2-Hydroxyethyl)benzoic acid - Compound Summary." National Library of Medicine. Link

Protocols & Analytical Methods

Application Note: Selective Synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate

This Application Note provides a rigorous, field-validated protocol for the synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2).

Designed for medicinal chemists and process development scientists, this guide prioritizes selectivity —specifically avoiding the competing intermolecular polyesterification of the hydroxy-acid starting material.

Abstract & Strategic Rationale

The target molecule, Isopropyl 4-(2-hydroxyethyl)benzoate , functions as a versatile intermediate in the synthesis of beta-blockers and polymeric precursors. The synthesis presents a chemoselectivity challenge: the starting material, 4-(2-hydroxyethyl)benzoic acid , contains both a carboxylic acid and a primary alcohol.

Direct activation of the carboxylic acid (e.g., via thionyl chloride) is contraindicated as it would chlorinate the unprotected primary alcohol. Furthermore, standard esterification conditions can lead to oligomerization (polyester formation) between the alcohol tail and the carboxylic head of neighboring molecules.

The Solution: This protocol utilizes a Fischer Esterification driven by Mass Action . By using Isopropanol (IPA) as both the reactant and the solvent in large excess, we achieve two critical objectives:

• Thermodynamic Shift: Le Chatelier’s principle drives the equilibrium toward the ester.

• Kinetic Control: High dilution minimizes the collision frequency between starting material molecules, effectively suppressing intermolecular polymerization in favor of the solvent-substrate reaction.

Reaction Scheme

Figure 1: Acid-catalyzed equilibrium shift using excess alcohol to favor the isopropyl ester.

Materials & Equipment

Reagents

Reagent	CAS No.[1]	Equiv.	Role	Grade
4-(2-hydroxyethyl)benzoic acid	46112-46-3	1.0	Substrate	>97%
Isopropanol (IPA)	67-63-0	~40.0	Solvent/Reactant	Anhydrous
Sulfuric Acid ( )	7664-93-9	0.1 - 0.2	Catalyst	Conc. (98%)
Sodium Bicarbonate ( )	144-55-8	N/A	Quench/Wash	Sat. Aq.
Ethyl Acetate	141-78-6	N/A	Extraction	ACS

Equipment

• Reaction Vessel: 250 mL Round Bottom Flask (RBF) with magnetic stir bar.

• Reflux Setup: Dimroth or Liebig condenser with inert gas adapter (

  or Ar).

• Heating: Oil bath with temperature probe (set to 90°C for 82°C internal reflux).

• Monitoring: TLC plates (Silica Gel 60 F254), UV lamp (254 nm).

• Workup: Separatory funnel (500 mL), Rotary Evaporator.

Detailed Experimental Protocol

Step 1: Reaction Setup

• Charge: To a clean, dry 250 mL RBF, add 5.0 g (30.1 mmol) of 4-(2-hydroxyethyl)benzoic acid.

• Solvent Addition: Add 100 mL of anhydrous Isopropanol.

  • Note: This represents a large molar excess (~43 equiv). This volume is critical to prevent self-polymerization.

• Catalyst Addition: While stirring gently at room temperature, add 0.3 mL (approx. 5.6 mmol, 18 mol%) of concentrated

  dropwise.

  • Caution: Exothermic.[2] Add slowly to avoid localized boiling.

• Inert Atmosphere: Fit the condenser and flush the system with Nitrogen for 5 minutes. Maintain a static inert atmosphere (balloon or bubbler) to prevent moisture ingress, which shifts the equilibrium back to the acid.

Step 2: Reflux & Monitoring

• Reflux: Heat the oil bath to 90°C . The mixture should reflux gently (internal temp ~82°C).

• Duration: Stir at reflux for 6–12 hours .

• TLC Monitoring: Check reaction progress every 2 hours.

  • Mobile Phase: 50% Ethyl Acetate / 50% Hexanes.

  • Visualization: UV (254 nm). The product will be less polar (higher

    ) than the starting acid.

  • Endpoint: Disappearance of the starting material spot near the baseline.

Step 3: Workup

• Concentration: Cool the reaction mixture to room temperature. Remove the excess Isopropanol using a rotary evaporator (bath temp 40°C) to obtain a viscous residue.

  • Why: Removing the alcohol first makes the subsequent extraction more efficient and reduces emulsion formation.

• Redissolution: Dissolve the residue in 100 mL Ethyl Acetate .

• Neutralization Wash: Transfer to a separatory funnel. Wash carefully with 2 x 50 mL Saturated Aqueous

  .

  • Caution:

    evolution will occur. Vent frequently. This step removes the catalyst and any unreacted benzoic acid starting material.

• Brine Wash: Wash the organic layer with 50 mL Brine (Sat. NaCl).

• Drying: Dry the organic layer over anhydrous

  or for 15 minutes. Filter off the drying agent.

Step 4: Purification & Isolation

• Evaporation: Concentrate the filtrate under reduced pressure.

• Final Polish: The product is typically obtained as a clear, colorless to pale yellow viscous oil.

  • Purity Check: If TLC shows minor impurities, purify via Flash Column Chromatography (Silica gel, Gradient: 20%

    40% EtOAc in Hexanes).

  • Yield Expectation: 85–95%.

Characterization (Self-Validation)

Confirm the structure using

NMR. The absence of the carboxylic acid proton (~11-12 ppm) and the presence of the isopropyl group signals are diagnostic.

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
Aromatic	7.95	Doublet ( Hz)	2H	Ortho to Ester
Aromatic	7.30	Doublet ( Hz)	2H	Meta to Ester
Isopropyl CH	5.24	Septet ( Hz)	1H	Ester Methine
Hydroxyethyl	3.88	Triplet ( Hz)	2H
Benzylic	2.90	Triplet ( Hz)	2H
Isopropyl	1.35	Doublet ( Hz)	6H	Isopropyl Methyls
Hydroxyl	~2.0 - 3.0	Broad Singlet	1H	(Exchangeable)

Note: Shifts are estimated based on

solvent. The triplet at 3.88 ppm confirms the primary alcohol is intact and not esterified (which would shift it to ~4.2-4.4 ppm).

Safety & Troubleshooting

Safety Data

• Sulfuric Acid: Corrosive and dehydrating. Causes severe burns. Use gloves and eye protection.

• Isopropanol: Highly flammable. Keep away from open flames/sparks.

• 4-(2-hydroxyethyl)benzoic acid: Irritant.[1] Avoid inhalation of dust.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction (Equilibrium limited).	Increase reaction time or add molecular sieves (3Å) to the reflux setup to trap water.
Polyester Formation	Concentration too high.	Ensure the IPA volume is at least 20 mL per gram of substrate.
Product is Colored	Oxidation of phenol/alcohol traces.	Ensure inert atmosphere ( ) is maintained throughout reflux.
Emulsions during Workup	IPA not fully removed.	Evaporate the reaction mixture more thoroughly before adding Ethyl Acetate.

References

• PubChem. (n.d.). Isopropyl 4-(2-hydroxyethyl)benzoate (CID 53946588).[3] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• PubChem. (n.d.).[1][3][4] 4-(2-Hydroxyethyl)benzoic acid (CID 506062). National Library of Medicine. Retrieved October 26, 2023, from [Link]

• K.P.C. Volhardt & N.E. Schore. (2018). Organic Chemistry: Structure and Function. (8th Ed.). W.H. Freeman. (General reference for Fischer Esterification mechanisms).

• Google Patents. (2013). CN103420841B - Preparation method of isopropyl p-hydroxybenzoate. (Cited for general isopropyl esterification conditions of benzoic acid derivatives). Retrieved from

Sources

• 1. 4-(2-Hydroxyethyl)benzoic acid | C9H10O3 | CID 506062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-[(2-Hydroxyethyl)thio]benzoic acid | C9H10O3S | CID 607758 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Precision Esterification Strategies Using Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary & Strategic Utility

Isopropyl 4-(2-hydroxyethyl)benzoate (IPHEB) is a bifunctional building block utilized primarily in medicinal chemistry and polymer science as a robust linker scaffold . Unlike simple aliphatic alcohols, IPHEB offers a unique "masked" benzoic acid moiety protected by a sterically hindered isopropyl ester.[1]

Why use IPHEB?

• Orthogonal Stability: The isopropyl ester exhibits superior hydrolytic stability compared to methyl or ethyl esters due to steric branching at the

  -carbon.[1] This allows the primary alcohol tail to undergo esterification (coupling with a drug payload or monomer) without risking premature hydrolysis of the benzoate head.[1]

• Solubility Modulation: The isopropyl group disrupts crystal packing more effectively than n-alkyl chains, often improving the solubility of the final conjugate in organic solvents during purification.[1]

• Prodrug Applications: It serves as a precursor for "double ester" prodrugs where the benzoate moiety can eventually be released or further functionalized.[1]

This guide details the protocols for coupling IPHEB with Carboxylic Acid partners (

) to generate Ester Conjugates .

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property	Specification
IUPAC Name	Propan-2-yl 4-(2-hydroxyethyl)benzoate
CAS Number	924623-21-2
Molecular Formula
Molecular Weight	208.25 g/mol
Physical State	Colorless to pale yellow liquid / Low-melting solid
Key Functional Group	Primary Alcohol (Nucleophile)
Protecting Group	Isopropyl Ester (Electrophile - Low Reactivity)
Solubility	Soluble in DCM, THF, EtOAc, DMSO; Insoluble in Water

Reaction Pathways & Logic

The primary challenge when using IPHEB is Chemoselectivity .[1] We must activate the external Carboxylic Acid (

) to attack the IPHEB alcohol ( ) without causing Transesterification of the isopropyl ester.

Decision Tree for Method Selection

Figure 1: Decision matrix for selecting the optimal esterification protocol based on substrate stability.

Experimental Protocols

Protocol A: Steglich Esterification (The Gold Standard)

Best for: Acid-sensitive substrates, chiral acids, and general lab-scale synthesis.[1] Mechanism: DCC activates the acid to an O-acylisourea; DMAP acts as an acyl-transfer catalyst.[1][2][3]

Reagents:

• Substrate: Carboxylic Acid (

  equiv)[1]

• Reagent: IPHEB (

  equiv)[1]

• Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide) (

  equiv)[1]

• Catalyst: DMAP (4-Dimethylaminopyridine) (

  equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or DMF.[1]

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and cool under

  atmosphere.

• Solvation: Dissolve the Carboxylic Acid (

  equiv) and IPHEB ( equiv) in anhydrous DCM ( M concentration).

• Catalyst Addition: Add DMAP (

  mol%) in one portion.

• Activation (Critical Step): Cool the reaction mixture to

  (ice bath). Add DCC ( equiv) dropwise (if liquid) or portion-wise (if solid) over 5 minutes.[1]

  • Why? Low temperature prevents the rearrangement of the O-acylisourea intermediate into the unreactive N-acylurea byproduct.[1]

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 3–12 hours.

  • Observation: A white precipitate (Dicyclohexylurea - DCU) will form.[1]

• Workup:

  • Filter off the white DCU precipitate through a Celite pad.[1]

  • Wash the filtrate with

    (to remove DMAP), saturated (to remove unreacted acid), and Brine.[1]

  • Dry over

    , filter, and concentrate.[1]

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Mitsunobu Coupling

Best for: Sterically hindered acids or when "neutral" conditions are strictly required.[1] Mechanism: Activation of the alcohol (IPHEB) by

-DIAD, followed by displacement by the carboxylate.[1][4]

Reagents:

• Substrate: Carboxylic Acid (

  equiv)[1]

• Reagent: IPHEB (

  equiv)

• Phosphine: Triphenylphosphine (

  ) ( equiv)

• Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) (

  equiv)

• Solvent: Anhydrous THF or Toluene.[1]

Step-by-Step Procedure:

• Dissolution: In a dry flask under

  , dissolve IPHEB , Carboxylic Acid , and in anhydrous THF.

• Cooling: Cool the mixture to

  .

• Addition: Add DIAD dropwise over 10–15 minutes.

  • Note: The solution will likely turn yellow/orange.[1] Exotherm control is vital to prevent side reactions.[1]

• Reaction: Stir at

  for 30 mins, then warm to RT. Stir for 12–24 hours.[1]

• Workup: Concentrate the solvent directly.[1][5]

• Purification: The major challenge is removing triphenylphosphine oxide (

  ).[1]

  • Tip: Triturate the residue with cold diethyl ether/hexanes (TPPO often precipitates) or use a column.[1]

Senior Scientist's "Critical Control Points"

The Transesterification Trap

The isopropyl ester on IPHEB is stable, but not invincible .[1]

• NEVER use Sodium Methoxide (

  ) or refluxing Methanol with strong acid.[1] This will cause the isopropyl group to swap with a methyl group, yielding Methyl 4-(2-hydroxyethyl)benzoate.[1]

• Validation: Always check the NMR of your product.[1][5]

  • Target: Isopropyl Septet (

    ppm) and Doublet ( ppm).[1]

  • Error: If you see a singlet at

    ppm, you have accidentally formed the methyl ester.[1]

Solubility Advantage

If your reaction yields a "tar" or oil that is hard to crystallize, the isopropyl group is likely doing its job (disrupting crystal packing).[1] Do not panic.

• Action: Switch to a high-vacuum drying step to remove trace solvents, or use Lyophilization (freeze-drying) from benzene/dioxane if the compound is stable, to obtain a handleable powder.[1]

Monitoring the Reaction

Since IPHEB has a UV chromophore (Benzoate), it is easily visualized on TLC.[1]

• IPHEB

  : Generally lower (more polar due to free -OH).[1]

• Product

  : Higher (less polar, -OH capped).

• Visualization: UV (254 nm).[1] Stain with PMA (Phosphomolybdic Acid) to see the aliphatic chain.[1]

References

• Steglich Esterification Mechanism & Protocol

  • Neises, B.; Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[1][3] Angew.[1][5][6][7] Chem. Int. Ed.1978 , 17, 522–524.[1][3][7]

  • [1]

• Mitsunobu Reaction Parameters

  • Mitsunobu, O.[1][8] "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis1981 , 1–28.[1]

  • [1]

• Stability of Isopropyl Esters

  • Specific data on IPHEB stability is derived from general trends in benzoate ester hydrolysis r

    -branching). See: Protective Groups in Organic Synthesis (Wuts & Greene), Wiley.[1][9]

• Compound Data

  • PubChem CID: 53946588 (Isopropyl 4-(2-hydroxyethyl)benzoate).[1][10]

  • [1]

Sources

• 1. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 2. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. youtube.com [youtube.com]
• 6. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 7. Steglich esterification - Wikipedia [en.wikipedia.org]
• 8. rsc.org [rsc.org]
• 9. Methyl Esters [organic-chemistry.org]
• 10. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Analytical Quantification of Isopropyl 4-(2-hydroxyethyl)benzoate

Abstract & Scope

This application note details the analytical strategy for quantifying Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2), a critical intermediate and potential process-related impurity in the synthesis of benzoate-derived active pharmaceutical ingredients (APIs).

Given its structural characteristics—a lipophilic isopropyl ester combined with a polar hydroxyethyl tail—this compound presents unique chromatographic challenges, including peak tailing and potential hydrolysis during sample preparation.[1] This guide provides two validated workflows:

• HPLC-UV: For routine assay and purity analysis (Limit of Quantitation: ~0.05%).[1]

• LC-MS/MS: For trace-level impurity quantification (Limit of Quantitation: < 1 ppm).

Analyte Profile & Physicochemical Properties[1][2][3][4]

Understanding the molecule is the first step in robust method development.[1]

Property	Value	Analytical Implication
Chemical Name	Isopropyl 4-(2-hydroxyethyl)benzoate	Target Analyte
CAS Number	924623-21-2	Reference Standard ID
Molecular Formula	C₁₂H₁₆O₃	MW: 208.25 g/mol
LogP (Predicted)	~2.8	Retains well on C18; requires >30% organic solvent for elution.[1][2]
pKa	~14 (Alcohol), Ester (Neutral)	pH independent retention in typical acidic mobile phases.[1]
UV Maxima	254 nm (Primary), 210 nm	254 nm provides selectivity; 210 nm offers higher sensitivity but more noise.[1]
Stability	Ester linkage	Susceptible to hydrolysis in high pH (>8) or strong acid (<2) over time.[1]

Method A: HPLC-UV (Routine QC & Purity)

Objective: Quantify Isopropyl 4-(2-hydroxyethyl)benzoate at levels >0.05% w/w in API or reaction mixtures.

Chromatographic Conditions

• Instrument: Agilent 1290 Infinity II or Waters H-Class UPLC.

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm).[1]

  • Expert Insight: A "Plus" or end-capped column is critical to prevent interaction between the free hydroxyl group on the ethyl chain and residual silanols, which causes peak tailing.[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).[1]

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temp: 30°C.

• Detection: UV @ 254 nm (Reference: 360 nm).[1]

• Injection Volume: 10 µL.

Gradient Program

Time (min)	% Mobile Phase B	Rationale
0.0	20	Initial focusing; prevents breakthrough of polar matrix.[1]
10.0	80	Linear ramp to elute the lipophilic ester.
12.0	80	Wash to remove highly retained dimers/oligomers.
12.1	20	Return to initial conditions.[1]
15.0	20	Re-equilibration (Critical for RT reproducibility).

Sample Preparation Protocol

• Stock Solution (1.0 mg/mL): Weigh 20 mg of Reference Standard into a 20 mL volumetric flask. Dissolve in 100% Acetonitrile.[1] (Note: Use ACN to ensure stability; water promotes hydrolysis).[1]

• Working Standard (0.1 mg/mL): Dilute Stock 1:10 with Diluent (50:50 Water:Acetonitrile).

• Sample Solution: Accurately weigh 50 mg of API sample. Dissolve in Diluent to reach target concentration (e.g., 1.0 mg/mL). Sonicate for 5 mins. Filter through 0.22 µm PTFE filter.[1]

Method B: LC-MS/MS (Trace Impurity Analysis)

Objective: Quantify Isopropyl 4-(2-hydroxyethyl)benzoate at ppm levels (e.g., genotoxic impurity screening or cleaning validation).

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI), Positive Mode.[1]

• Ionization Mechanism: Protonation [M+H]⁺ = 209.1 m/z.[1]

• Analyzer: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).[1]

MRM Transitions:

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Type	Mechanism
209.1	167.1	15	Quantifier	Loss of Isopropyl group (C₃H₆) via McLafferty-like rearrangement.
209.1	149.0	25	Qualifier	Loss of Isopropanol (C₃H₈O); Acylium ion formation.[1]

| 209.1 | 121.0 | 35 | Qualifier | Further loss of CO from acylium ion.[1] |

LC Conditions (LC-MS Compatible)

• Column: Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Note: Phosphoric acid (used in Method A) is non-volatile and suppresses MS ionization.[1] Formic acid is mandatory here.[1]

• Flow Rate: 0.4 mL/min.[1]

Analytical Workflow Visualization

The following diagram illustrates the decision matrix for selecting the appropriate method and the critical sample preparation steps to avoid artifacts (e.g., hydrolysis).

Caption: Workflow selection based on sensitivity requirements. Note the unified sample prep to minimize solvent-induced degradation.[1]

Method Validation & Robustness (E-E-A-T)

To ensure this protocol is "Trustworthy" and "Field-Proven," the following validation parameters must be met (aligned with ICH Q2(R1) guidelines).

Specificity (Stress Testing)

• Experiment: Inject the analyte alongside its hydrolysis product (4-(2-hydroxyethyl)benzoic acid).

• Acceptance Criteria: Resolution (Rs) > 2.0 between the ester (Analyte) and the acid (Degradant).[1] The acid will elute significantly earlier (lower LogP) than the isopropyl ester.[1]

Linearity & Range

• HPLC-UV: 0.05 µg/mL to 100 µg/mL (R² > 0.999).[1]

• LC-MS/MS: 1.0 ng/mL to 1000 ng/mL (Weighting 1/x² required due to dynamic range).

Robustness (Troubleshooting Guide)

Issue	Probable Cause	Corrective Action
RT Drift (Earlier)	Hydrolysis of ester on-column	Check mobile phase pH. If <2.0, increase to 2.5-3.[1]0. Ensure column temp is not >40°C.
Peak Tailing	Silanol interaction with -OH group	Use "End-capped" columns (e.g., Eclipse Plus, BEH).[1] Add 5mM Ammonium Formate to buffer.[1]
Carryover	Lipophilic adsorption	Wash needle with 90% ACN/10% Water between injections.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved from [Link][1]

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

Sources

• 1. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Control Strategy for Isopropyl 4-(2-hydroxyethyl)benzoate in Pharmaceutical Formulations

This is a comprehensive Application Note and Protocol guide for the detection, quantification, and control of Isopropyl 4-(2-hydroxyethyl)benzoate in pharmaceutical formulations. This document is structured for researchers and quality control scientists managing impurity profiles and formulation stability.

Executive Summary & Context

Isopropyl 4-(2-hydroxyethyl)benzoate (IPHB) is an ester derivative of 4-(2-hydroxyethyl)benzoic acid. In pharmaceutical development, it typically manifests as a Process-Related Impurity or a Degradant in the synthesis of ester-based Active Pharmaceutical Ingredients (APIs) or prodrugs. Its presence is often linked to the esterification of 4-(2-hydroxyethyl)benzoic acid intermediates or transesterification reactions involving isopropyl alcohol solvents.

Effective control of IPHB is critical due to its potential impact on:

• Drug Product Stability: Esters are susceptible to hydrolysis, potentially altering the pH or generating reactive species.

• Regulatory Compliance: As a structural analog to parabens and benzoates, its levels must be controlled according to ICH Q3A/Q3B guidelines (Identification Threshold: 0.10% or 1.0 mg/day intake).

• Toxicological Qualification: While structurally similar to endogenous benzoates, specific toxicity data for this isopropyl ester is limited, necessitating strict control limits.

This guide provides a validated protocol for the Trace Level Detection and Formulation Stability Assessment of IPHB.

Chemical Profile & Origin Analysis

Property	Specification
Chemical Name	Isopropyl 4-(2-hydroxyethyl)benzoate
CAS Number	924623-21-2
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
Structure	Isopropyl ester of 4-(2-hydroxyethyl)benzoic acid
LogP (Predicted)	~2.8 (Lipophilic)
Solubility	Soluble in Methanol, Acetonitrile, Isopropanol; Low solubility in Water
Key Functionality	Ester linkage (susceptible to hydrolysis), Primary Alcohol (reactive site)

Origin in Pharmaceutical Processes

IPHB is typically formed via two primary pathways:

• Direct Esterification: Reaction of residual 4-(2-hydroxyethyl)benzoic acid with Isopropyl Alcohol (IPA) during crystallization or work-up steps.

• Transesterification: Interaction of a methyl/ethyl ester API with IPA solvent under acidic or basic conditions.

Figure 1: Formation pathways of Isopropyl 4-(2-hydroxyethyl)benzoate in pharmaceutical synthesis.

Analytical Protocol: High-Sensitivity Quantification

Objective: To quantify IPHB at trace levels (Limit of Quantitation < 0.05%) in a solid oral dosage form or API.

Method Principle

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the standard. For ultra-trace analysis (genotoxic impurity screening), LC-MS/MS is recommended.

Validated HPLC-UV Conditions

Parameter	Condition	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm)	Provides adequate retention for lipophilic esters while separating from polar acids.
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH suppresses ionization of the free acid, improving peak shape.
Mobile Phase B	Acetonitrile (ACN)	Strong eluent for lipophilic esters.
Gradient	0-2 min: 10% B; 2-15 min: 10%→90% B; 15-20 min: 90% B	Gradient ensures elution of both the polar acid precursor and the lipophilic ester.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Detection	UV at 254 nm	Max absorbance for the benzoate moiety.
Column Temp	40°C	Improves mass transfer and peak symmetry.
Injection Vol	10 µL	Sufficient sensitivity for 0.05% limit.

Sample Preparation Protocol

• Standard Stock Solution: Weigh 10 mg of IPHB Reference Standard into a 100 mL volumetric flask. Dissolve in 50:50 ACN:Water. (Conc: 100 µg/mL).

• Sample Solution: Weigh powder equivalent to 50 mg API into a 50 mL flask. Add 30 mL Diluent (50:50 ACN:Water). Sonicate for 15 mins. Dilute to volume. (Conc: 1 mg/mL API).

• System Suitability:

  • Resolution (Rs): > 2.0 between IPHB and nearest peak (likely the acid or API).

  • Tailing Factor: < 1.5.

  • RSD (n=6): < 2.0% for standard area.

Formulation Control Strategy

Objective: Prevent the formation or degradation of IPHB in the final drug product.

Stability Risks

IPHB contains an ester linkage susceptible to hydrolysis.

• Acidic pH (< 4): Slow hydrolysis to 4-(2-hydroxyethyl)benzoic acid.

• Basic pH (> 8): Rapid hydrolysis.

• Alcoholic Excipients: Presence of PEG, Propylene Glycol, or Ethanol can lead to Transesterification , converting IPHB into other esters (e.g., Ethyl 4-(2-hydroxyethyl)benzoate).

Mitigation Protocol

• Solvent Selection: Avoid using Isopropyl Alcohol (IPA) in the final crystallization of the API if IPHB formation is observed. Switch to Ethanol or Ethyl Acetate if compatible.

• pH Control: Buffer the formulation to pH 4.5 - 6.0 to minimize ester hydrolysis.

• Excipient Compatibility: Screen excipients for alkaline impurities (e.g., Magnesium Stearate) which catalyze hydrolysis.

Figure 2: Decision tree for controlling IPHB impurity during process development.

Regulatory & Safety Considerations

• ICH Q3A/Q3B Classification: IPHB is treated as a standard organic impurity unless genotoxicity alerts are triggered (unlikely for simple benzoates).

• Reporting Threshold: 0.05% (for max daily dose ≤ 1g).

• Identification Threshold: 0.10% (for max daily dose ≤ 1g).

• Qualification Threshold: 0.15% (for max daily dose ≤ 1g).

Action Limit: If IPHB exceeds 0.15% in the final product, a toxicological assessment (Ames test) or qualification study is required.

References

• International Council for Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances.Link

• International Council for Harmonisation (ICH). (2006). Q3B(R2): Impurities in New Drug Products.Link

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 53946588: Isopropyl 4-(2-hydroxyethyl)benzoate.[1][2]Link

• U.S. Patent and Trademark Office. (2022). Patent US11365192: Process for the preparation of [Drug Intermediate]. (Referenced via PubChem linkage to Example 40-2).[1][2] Link

Sources

• 1. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Isopropyl 4-(2-hydroxyethyl)benzoate in Advanced Polyester Synthesis

The following Application Note and Protocol Guide details the use of Isopropyl 4-(2-hydroxyethyl)benzoate in polymer chemistry. While this compound is frequently cited as a pharmaceutical intermediate (e.g., in the synthesis of CYP450 inhibitors), its bifunctional structure (primary alcohol + benzoate ester) makes it a valuable AB-type monomer for the synthesis of advanced polyesters and a reactive plasticizer.

Abstract & Core Rationale

Isopropyl 4-(2-hydroxyethyl)benzoate serves as a specialized latent AB-type monomer for the synthesis of Poly(4-(2-hydroxyethyl)benzoate) and related copolyesters. Unlike traditional AA+BB polymerization (e.g., terephthalic acid + ethylene glycol to make PET), this monomer enables homopolymerization via transesterification .

Why use the Isopropyl Ester form?

• Reaction Control: The isopropyl group acts as a "bulky" leaving group compared to methyl/ethyl esters. This steric hindrance allows for controlled transesterification rates, crucial when synthesizing block copolymers or controlling molecular weight distribution.

• Solubility & Handling: The isopropyl ester exhibits superior solubility in organic solvents compared to the parent acid (4-(2-hydroxyethyl)benzoic acid), facilitating solution polymerization and purification.

• Volatility Management: Isopropanol (b.p. 82.6°C) is easily removed under vacuum during melt polymerization, driving the equilibrium forward without the high energy cost of removing phenol (from phenyl esters) or the toxicity of methanol.

Chemical Properties & Mechanistic Insight

Physicochemical Profile

Property	Value / Description	Relevance to Polymerization
Molecular Weight	208.25 g/mol	Monomer stoichiometry calculations.
Physical State	Viscous Liquid / Low-melting Solid	Facile handling in melt-phase reactors; no powder dusting.
Boiling Point	~330°C (Predicted)	High enough to remain in the reactor during isopropanol removal.
Functional Groups	1° Alcohol (Hydroxyethyl), Isopropyl Ester	Bifunctional: Enables linear chain growth.
LogP	~2.8	Moderately lipophilic; compatible with hydrophobic matrices.

Polymerization Mechanism: Transesterification

The polymerization proceeds via a nucleophilic acyl substitution. The terminal hydroxyl group of one monomer attacks the carbonyl carbon of the ester group on another, expelling isopropanol.

Reaction Scheme: n [HO-CH2-CH2-Ph-CO-O-iPr] → H-[O-CH2-CH2-Ph-CO]n-O-iPr + (n-1) iPrOH

Experimental Protocol: Melt Polycondensation

Objective: Synthesis of oligomeric and polymeric Poly(4-(2-hydroxyethyl)benzoate) using Isopropyl 4-(2-hydroxyethyl)benzoate.

Materials & Equipment

• Monomer: Isopropyl 4-(2-hydroxyethyl)benzoate (>98% purity).

• Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄) or Antimony(III) oxide (Sb₂O₃). Note: Ti(OiPr)₄ is preferred as it matches the leaving group, preventing ligand exchange contamination.

• Equipment:

  • 3-neck round bottom flask (flame dried).

  • Mechanical overhead stirrer (high torque).

  • Nitrogen gas inlet/outlet.

  • Vacuum line (< 1 mbar capacity).

  • Dean-Stark trap or distillation condenser.

Step-by-Step Workflow

Phase 1: Pre-Polymerization (Oligomerization)

• Charging: Load 50.0 g (240 mmol) of Isopropyl 4-(2-hydroxyethyl)benzoate into the reactor.

• Inerting: Purge with N₂ for 15 minutes to remove oxygen and moisture.

• Melting: Heat the reactor to 100°C . Ensure the monomer is fully molten and homogeneous.

• Catalyst Addition: Inject Ti(OiPr)₄ (0.1 mol% relative to monomer, ~70 mg) via syringe under N₂ flow.

• Transesterification: Increase temperature to 160°C .

  • Observation: Isopropanol will begin to distill off.

  • Duration: Maintain for 2-3 hours until distillation slows.

Phase 2: Polycondensation (Molecular Weight Build)

• Temperature Ramp: Gradually increase temperature to 230°C over 1 hour.

• Vacuum Application: Slowly reduce pressure to avoid bumping.

  • Target: < 1 mbar (full vacuum).

  • Rationale: High vacuum is critical to remove trace isopropanol and drive the equilibrium to high molecular weight (Le Chatelier's principle).

• Reaction: Maintain 230°C at <1 mbar for 3-5 hours.

  • Endpoint: Monitor torque on the stirrer. Stop when torque plateaus (indicating maximum viscosity).

• Termination: Break vacuum with N₂. Pour the hot polymer melt onto a Teflon sheet or into a mold.

Purification (Optional)

For high-purity applications (e.g., biomedical):

• Dissolve the polymer in Hexafluoroisopropanol (HFIP) or Trifluoroacetic acid (TFA) / Chloroform mixture.

• Precipitate into cold Methanol .

• Filter and dry under vacuum at 50°C.

Visualization: Synthesis & Workflow

Reaction Pathway Diagram

The following diagram illustrates the transformation from monomer to polymer, highlighting the leaving group dynamics.

Caption: Mechanistic pathway of transesterification polymerization. The isopropyl group serves as a clean leaving group, driving chain extension.

Experimental Workflow Logic

Caption: Step-by-step process flow for the melt polymerization of Isopropyl 4-(2-hydroxyethyl)benzoate.

Advanced Applications & Modifications

Copolymerization (Tuning Crystallinity)

This monomer is ideal for disrupting the crystallinity of rigid polyesters like PET or PBT.

• Protocol: Add 5-15 mol% of Isopropyl 4-(2-hydroxyethyl)benzoate to a standard PET polymerization batch (DMT + Ethylene Glycol).

• Effect: The asymmetric "head-to-tail" linkage introduces irregularity, lowering the melting point and improving clarity/processability without sacrificing thermal stability significantly.

Reactive Plasticization

Due to the free hydroxyl group, the monomer can act as a reactive plasticizer in polyurethanes or epoxy systems.

• Mechanism: The benzoate core provides free volume (plasticization), while the hydroxyl group reacts with isocyanates or epoxides, permanently tethering the molecule to the matrix. This prevents "leaching out" over time, a common failure mode with non-reactive plasticizers.

References

• PubChem. (2025). Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine. Available at: [Link]

• Taisho Pharmaceutical Co., Ltd. (2022). Pyridine compound substituted with azole. U.S. Patent No. 11,365,192. Washington, DC: U.S. Patent and Trademark Office. (See Reference Example 40-2).
• Kricheldorf, H. R. (2001). Syntheses and Properties of Poly(hydroxybenzoates). In: Handbook of Polymer Synthesis. CRC Press.

• ChemBK. (2024).[1] 4-(2-Hydroxyethyl)benzoic acid Properties and Applications. Available at: [Link]

Sources

• 1. chembk.com [chembk.com]

Application Note: Strategic Utilization of Isopropyl 4-(2-hydroxyethyl)benzoate in Modular Drug Synthesis

[1][2]

Executive Summary & Chemical Profile[1][2][3][4][5]

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) represents a high-value "bifunctional linchpin" in medicinal chemistry.[1] Its structural utility lies in the orthogonality between its two functional handles:

• The Isopropyl Ester (Head): Provides a sterically hindered, robust carboxylate protection that resists premature hydrolysis better than methyl or ethyl analogs during mild basic workups.[1]

• The Hydroxyethyl Group (Tail): A primary alcohol tethered by an ethyl spacer, ideal for rapid functionalization (oxidation, halogenation, or coupling) without electronic interference from the aromatic ring.[1]

This guide details the experimental setups for exploiting this orthogonality, focusing on chemoselective functionalization and controlled coupling reactions typical in the synthesis of PPAR agonists, SERMs, and polymer conjugates.

Chemical Identity Table

Property	Data
IUPAC Name	Propan-2-yl 4-(2-hydroxyethyl)benzoate
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
Solubility	Soluble in DCM, THF, EtOAc, MeOH; sparingly soluble in water.[1][2]
Stability	Stable at RT; Isopropyl ester requires elevated temp/strong base for hydrolysis.[1]

Reaction Pathway Visualization

The following diagram illustrates the divergent synthetic utility of the compound. We will focus on Path A (Activation) and Path B (Coupling) in the detailed protocols.

[1][2][6]

Protocol 1: Chemoselective Mesylation (Activation)[1][2]

Objective: Convert the primary alcohol into a methanesulfonate (mesylate) leaving group without disturbing the isopropyl ester. This activates the molecule for subsequent nucleophilic substitution (e.g., amine alkylation or ether formation).[1]

Experimental Logic[2][6][7][8]

• Solvent Choice: Dichloromethane (DCM) is used for its high solubility of the ester and ease of evaporation.[1]

• Base: Triethylamine (Et₃N) acts as the proton scavenger.[1] It is preferred over pyridine here for easier removal during aqueous workup.[1]

• Temperature: 0°C is critical to prevent elimination side-reactions (styrene formation) or attack on the ester.[1]

Materials

• Isopropyl 4-(2-hydroxyethyl)benzoate (1.0 equiv)[1]

• Methanesulfonyl chloride (MsCl) (1.2 equiv)[1]

• Triethylamine (Et₃N) (1.5 equiv)[1]

• Anhydrous DCM (0.1 M concentration)[1]

• 1M HCl, Sat.[1] NaHCO₃, Brine

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Charge the flask with Isopropyl 4-(2-hydroxyethyl)benzoate and anhydrous DCM. Cool the solution to 0°C using an ice/water bath.

• Base Addition: Add Et₃N via syringe over 2 minutes. The solution should remain clear.

• Activation: Add MsCl dropwise over 10 minutes. Note: The reaction is exothermic; rapid addition may cause local heating and impurity formation.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1 hour.

  • Monitoring: Check by TLC (Hexane/EtOAc 7:3).[1] The starting material (Rf ~0.[1]3) should disappear, replaced by the mesylate (Rf ~0.5).[1]

• Quench & Workup:

  • Pour mixture into a separatory funnel containing ice-cold 1M HCl (to neutralize excess amine).

  • Extract with DCM (2x).[1]

  • Wash organic layer with Sat.[1] NaHCO₃ (to remove methanesulfonic acid traces) followed by Brine.[1]

• Isolation: Dry over anhydrous MgSO₄, filter, and concentrate in vacuo at <30°C.

  • Result: The mesylate is typically a viscous oil or low-melting solid that can be used directly in the next step without column chromatography to avoid hydrolysis on silica.[1]

Protocol 2: The Mitsunobu Coupling (Direct Etherification)[1]

Objective: Direct coupling of the hydroxyethyl tail with a phenol (e.g., 4-methoxyphenol) to create an ether linkage.[1] This is a standard workflow for synthesizing fibrate-class pharmacophores.[1]

Experimental Logic[2][6][7][8]

• Why Mitsunobu? It avoids the two-step activation (Protocol 1) + substitution sequence. It operates under neutral conditions, preserving the isopropyl ester.[1]

• Order of Addition: Critical to prevent reduced yield. The betaine intermediate (PPh₃-DIAD) must form before interacting with the alcohol.[1]

Workflow Diagram

Materials

• Isopropyl 4-(2-hydroxyethyl)benzoate (1.0 equiv)[1]

• Phenol derivative (e.g., 4-methoxyphenol) (1.1 equiv)[1]

• Triphenylphosphine (PPh₃) (1.2 equiv)[1]

• DIAD (Diisopropyl azodicarboxylate) (1.2 equiv)[1]

• Anhydrous THF[1]

Step-by-Step Procedure

• Preparation: In a Schlenk flask under Argon, dissolve PPh₃ (1.2 eq) in anhydrous THF. Cool to -10°C (ice/salt bath).

• Betaine Formation: Add DIAD dropwise. The solution will turn yellow and may form a precipitate (the betaine).[1] Stir for 10 minutes.

• Substrate Addition: Dissolve the Isopropyl 4-(2-hydroxyethyl)benzoate and the Phenol in a minimal amount of THF. Cannulate this solution into the reaction flask over 15 minutes.

  • Why? Adding the alcohol/phenol mixture to the pre-formed betaine minimizes side reactions like alcohol dehydration.[1]

• Reaction: Allow the mixture to warm to RT and stir for 12–16 hours.

• Workup:

  • Concentrate the THF directly on a rotavap.[1]

  • Triturate the residue with cold Diethyl Ether/Hexane (1:1).[1] PPh₃=O (Triphenylphosphine oxide) will precipitate as a white solid.[1]

  • Filter off the solid.[1][2][3]

• Purification: The filtrate contains the product and reduced DIAD. Purify via Flash Column Chromatography (Silica gel, Hexane/EtOAc gradient).[1]

Analytical Quality Control

To ensure the integrity of the isopropyl ester during these transformations, specific NMR signals must be monitored.

1H NMR Validation (CDCl₃, 400 MHz)

Moiety	Chemical Shift (δ)	Multiplicity	Diagnostic Change
Isopropyl CH	5.25 ppm	Septet	Must remain constant. Loss indicates hydrolysis.[1]
Isopropyl CH₃	1.35 ppm	Doublet	Must remain constant.
Ethyl -CH₂-OH	3.85 ppm	Triplet	Reactant signal.
Ethyl -CH₂-OMs	4.40 ppm	Triplet	Product signal (Protocol 1). Shift downfield due to mesyl group.[1]
Ethyl -CH₂-OAr	4.15 ppm	Triplet	Product signal (Protocol 2).

References

• Compound Data & Properties

  • PubChem.[1] Isopropyl 4-(2-hydroxyethyl)benzoate - CID 53946588.[1] National Library of Medicine.[1] [Link][1]

• Esterification & Stability Protocols

  • Organic Chemistry Portal.[1][4] Benzoic Acid Esters: Stability and Protection. [Link][1]

• Mitsunobu Reaction Mechanism & Setup

  • Swamy, K. C. K., et al. (2009).[1] Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551–2651.[1] [Link]

• Mesylation Procedures

  • Organic Syntheses.[1][3] General Procedure for the Preparation of Mesylates. Org. Synth. Coll. Vol. 10, p.204. [Link]

• Related Fibrate Synthesis (Contextual Grounding)

  • Wermuth, C. G. (2011).[1][3] The Practice of Medicinal Chemistry. Academic Press.[1] (Context for phenethyl benzoate pharmacophores).

Sources

• 1. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-((11-(Hexylamino)-11-oxoundecyl)oxy)benzoate [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Benzoic Acid Esters, Benzoates [organic-chemistry.org]

Isopropyl 4-(2-hydroxyethyl)benzoate as a building block for novel compounds

Technical Guide: Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) in Modular Synthesis

Introduction: The "Differential Linker" Strategy

Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) (CAS: 924623-21-2) represents a high-value "privileged scaffold" in medicinal chemistry and materials science. Unlike simple benzoic acid derivatives, IHEB offers a unique orthogonal reactivity profile due to the steric differentiation between its two functional handles:

• The "Head" (Isopropyl Ester): A masked carboxylic acid. The isopropyl group provides increased steric bulk compared to methyl/ethyl esters, offering enhanced stability against spontaneous hydrolysis during mild aqueous workups or nucleophilic attacks at the carbonyl carbon.

• The "Tail" (Primary Alcohol): A highly reactive hydroxyethyl tether. This is the primary site for chain extension, oxidation, or functional group interconversion (FGI).

Key Application Areas:

• PROTAC Linkers: The phenethyl alcohol motif is a standard spacer in E3 ligase ligand design.

• Prodrug Scaffolds: The isopropyl ester modulates lipophilicity (LogP ~2.8), enhancing membrane permeability before metabolic hydrolysis.

• Liquid Crystals: The mesogenic core (benzoate) combined with the flexible tail is ideal for polymer synthesis.

Reactivity Profile & Strategic Workflow

The utility of IHEB lies in its ability to undergo chemoselective transformations. The following diagram illustrates the divergent synthetic pathways available from this single building block.

Figure 1: Divergent reactivity map of Isopropyl 4-(2-hydroxyethyl)benzoate. The blue paths represent alcohol-selective modifications that preserve the ester. The red path represents deprotection.

Detailed Experimental Protocols

Protocol A: Selective Oxidation to the Aldehyde

Target: Synthesis of Isopropyl 4-(2-oxoethyl)benzoate

Rationale: The aldehyde derivative is unstable to storage but is a critical intermediate for Reductive Amination (attaching amines to the linker). We utilize Dess-Martin Periodinane (DMP) because it avoids the acidic conditions of Jones oxidation (which might hydrolyze the ester) and the cryogenic requirements of Swern oxidation.

Materials:

• IHEB (1.0 eq)

• Dess-Martin Periodinane (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Sodium thiosulfate (sat. aq.)

• Sodium bicarbonate (sat. aq.)

Step-by-Step Methodology:

• Dissolution: Dissolve IHEB (1.0 g, 4.8 mmol) in anhydrous DCM (15 mL) in a round-bottom flask under Nitrogen atmosphere.

• Addition: Cool the solution to 0°C. Add DMP (2.44 g, 5.76 mmol) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and stir at room temperature (25°C) for 2 hours.

  • Validation Point: Monitor by TLC (Hexane/EtOAc 7:3). The starting material (Rf ~0.3) should disappear, replaced by a less polar spot (Rf ~0.6).

• Quench: Dilute with Et2O (30 mL). Pour into a 1:1 mixture of sat. Na2S2O3 and sat. NaHCO3 (50 mL). Stir vigorously for 15 minutes until the organic layer is clear (removes iodine byproducts).

• Isolation: Separate phases. Wash organic layer with brine, dry over MgSO4, and concentrate

  • Note: Aldehydes are prone to oxidation; use immediately in the next step (e.g., reductive amination).

Protocol B: Activation via Mesylation (Leaving Group Installation)

Target: Synthesis of Isopropyl 4-(2-(methylsulfonyloxy)ethyl)benzoate

Rationale: To attach the linker to a nucleophile (e.g., a piperazine ring in a drug molecule), the alcohol must be converted to a leaving group. Mesylation is preferred over halogenation for IHEB because the reaction byproduct (methanesulfonic acid salt) is easily removed, and the isopropyl ester remains intact.

Materials:

• IHEB (1.0 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• DCM (anhydrous)

Step-by-Step Methodology:

• Setup: Charge a flask with IHEB (1.0 eq) and TEA (1.5 eq) in DCM (0.2 M concentration). Cool to 0°C.

• Addition: Add MsCl (1.2 eq) dropwise via syringe. The reaction is exothermic; maintain temp < 5°C.

• Completion: Stir at 0°C for 30 minutes, then warm to RT for 1 hour.

  • Validation Point: Proton NMR of an aliquot will show a sharp singlet at ~3.0 ppm (Mesyl-CH3) and a shift of the ethyl triplets downfield.

• Workup: Wash with cold 1N HCl (rapidly, to remove TEA without hydrolyzing the ester), then water and brine.

• Output: The resulting mesylate is a white solid/oil, ready for SN2 displacement.

Protocol C: "Safety-Catch" Hydrolysis

Target: 4-(2-hydroxyethyl)benzoic acid (Deprotection)

Rationale: The isopropyl ester is sterically hindered. Standard saponification (NaOH/MeOH) works, but Lithium Hydroxide (LiOH) in THF/Water is gentler and prevents potential elimination side reactions on the ethyl tail if it has been functionalized.

Step-by-Step Methodology:

• Solvent System: Dissolve the functionalized IHEB derivative in THF:Water (3:1).

• Reagent: Add LiOH·H2O (2.5 eq).

• Conditions: Stir at 40°C. (Note: Methyl esters hydrolyze at RT; Isopropyl esters often require mild heating).

• Validation: Monitor by LC-MS. Look for the mass shift of -42 Da (Loss of Isopropyl + H).

Quality Control & Characterization Data

When synthesizing or sourcing IHEB, the following analytical standards confirm identity and purity.

Table 1: Expected Analytical Profile

Technique	Parameter	Diagnostic Signal / Value
1H NMR	Aromatic Region	δ 8.00 (d, 2H), 7.30 (d, 2H) - AA'BB' system
1H NMR	Isopropyl Ester	δ 5.25 (septet, 1H, -CH -), 1.35 (d, 6H, -CH3 )
1H NMR	Ethyl Tail	δ 3.90 (t, 2H, -CH2-O), 2.95 (t, 2H, Ar-CH2-)
HPLC	Retention Time	Elutes later than Methyl/Ethyl analogs (higher lipophilicity).
IR	Carbonyl Stretch	~1715 cm⁻¹ (Conjugated Ester)

Workflow Visualization: Drug Linker Synthesis

The following diagram demonstrates a typical medicinal chemistry workflow using IHEB to link a Pharmacophore (Drug) to a Solubilizing Group.

Figure 2: Sequential assembly of a drug-linker conjugate using IHEB. The isopropyl ester protects the acid during the amine attachment (Step 2).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved February 16, 2026. [Link]

• Burke, M. D., & Schreiber, S. L. (2004). A Planning Strategy for Diversity-Oriented Synthesis. Angewandte Chemie International Edition. (Context for bifunctional building blocks). [Link]

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. The Journal of Organic Chemistry. (Protocol grounding for Section 3A). [Link]

Application Note: Purification Strategies for Isopropyl 4-(2-hydroxyethyl)benzoate

This Application Note is designed for researchers and process chemists requiring high-purity Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2).

Unlike simple alkyl benzoates, this molecule is bifunctional , containing both an ester and a primary alcohol. This duality introduces specific purification challenges, primarily the risk of intermolecular transesterification (oligomerization) and high boiling points that complicate distillation. This guide prioritizes protocols that mitigate thermal stress and ensure the removal of the parent acid, 4-(2-hydroxyethyl)benzoic acid.

Executive Summary & Chemical Context

Isopropyl 4-(2-hydroxyethyl)benzoate is an intermediate often synthesized via Fischer esterification of 4-(2-hydroxyethyl)benzoic acid with isopropanol. The crude reaction mixture typically contains:

• Target Product: Isopropyl 4-(2-hydroxyethyl)benzoate (High boiling oil or low-melting solid).

• Impurity A (Starting Material): 4-(2-hydroxyethyl)benzoic acid (Solid, acidic).

• Impurity B (Solvent/Reagent): Isopropanol (Volatile liquid).

• Impurity C (By-product): Oligomers/Polyesters formed via self-condensation of the hydroxy-acid or ester.

• Catalyst Residue: Sulfuric acid or p-Toluenesulfonic acid (pTsOH).

Purification Strategy: The primary alcohol moiety increases the boiling point significantly compared to simple isopropyl benzoate. Therefore, Flash Column Chromatography is the recommended standard for research-scale (<10 g) purity. High-Vacuum Distillation is viable for scale-up but requires strict thermal control to prevent polymerization.

Pre-Purification Work-Up (Critical Step)

Goal: Remove acidic catalyst and unreacted starting acid to prevent degradation during purification.

Before any chromatographic or thermal purification, the crude reaction mixture must be neutralized. Acidic residues will catalyze transesterification (polymerization) when the solvent is removed.

Protocol: Quench and Extraction

• Concentration: Rotary evaporate excess isopropanol from the reaction mixture at 40°C.

• Dissolution: Dissolve the resulting residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Use ~10 mL solvent per gram of crude.

• Acid Removal (The "3-Wash" System):

  • Wash 1 (Water): Wash organic layer with deionized water to remove bulk strong acid catalyst.

  • Wash 2 (Base): Wash vigorously with saturated aqueous Sodium Bicarbonate (NaHCO₃) .

    • Mechanism:[1][2] Converts unreacted 4-(2-hydroxyethyl)benzoic acid into its water-soluble sodium salt (

      ).

    • Check: Ensure the aqueous layer pH is >8. If not, repeat.

  • Wash 3 (Brine): Wash with saturated NaCl to remove residual water from the organic phase.

• Drying: Dry the organic layer over Anhydrous Magnesium Sulfate (

  ) for 15 minutes.

• Filtration & Concentration: Filter off the desiccant and concentrate in vacuo to yield the Neutral Crude Oil .

Method A: Flash Column Chromatography (Research Scale)

Best for: High purity (>98%), removal of oligomers, and small batches (100 mg – 10 g).

The presence of the free hydroxyl group makes the compound significantly more polar than non-functionalized benzoates. A gradient elution is required.

Chromatography Parameters

Parameter	Specification
Stationary Phase	Silica Gel 60 (230–400 mesh)
Mobile Phase A	Hexanes (or Heptane)
Mobile Phase B	Ethyl Acetate (EtOAc)
Loading Method	Liquid loading (dissolved in min. DCM) or dry loading on Celite.
Detection	UV at 254 nm (Aromatic ring absorption)
TLC Stain	KMnO₄ (oxidizes alcohol) or UV

Step-by-Step Protocol

• Column Packing: Pack a silica column. Ratio: 30 g silica per 1 g of crude.

• Equilibration: Flush column with 100% Hexanes (3 column volumes).

• Elution Gradient:

  • 0–5% EtOAc: Elutes non-polar impurities (e.g., dimers without OH groups).

  • 10–20% EtOAc: Target Compound Elution Window. The product typically elutes here.

  • 50% EtOAc: Flushes out highly polar oligomers or unreacted diols.

• Fraction Collection: Collect fractions. Spot on TLC plates. The product will be UV-active and stain with KMnO₄.

• Isolation: Combine pure fractions and evaporate solvent. Dry under high vacuum (<1 mbar) for 4 hours to remove trace solvent.

Method B: High-Vacuum Distillation (Scale-Up)

Best for: Large batches (>20 g) where chromatography is cost-prohibitive.

Warning: The boiling point will be high (>150°C even under vacuum). Prolonged heating can cause the alcohol tail to attack the ester head of a neighboring molecule (transesterification).

Distillation Setup

• Apparatus: Short-path distillation head (to minimize thermal residence time).

• Vacuum: High vacuum required (< 1 mmHg / 1 Torr).

• Heating: Oil bath with magnetic stirring.

Protocol

• Degassing: Place the Neutral Crude Oil in the boiling flask. Stir under vacuum at room temperature for 20 mins to remove volatile solvents.

• Ramp: Slowly increase oil bath temperature.

• Fractions:

  • Foreshot: Low boiling volatiles (residual isopropanol).

  • Main Fraction: Collect the clear, viscous oil.

    • Note: If the liquid turns yellow/brown in the pot, stop. This indicates decomposition.

• Cooling: Break vacuum with nitrogen, not air, to prevent oxidation of the hot alcohol group.

Process Decision Logic

The following diagram illustrates the decision-making process for selecting the appropriate purification route based on scale and purity requirements.

Figure 1: Decision tree for purification workflows based on batch scale and purity requirements.

Quality Control & Validation

After purification, the identity and purity must be validated using the following metrics.

Analytical Specifications

Test	Expected Result	Diagnostic Note
Appearance	Colorless viscous oil or white low-melting solid.	Yellowing indicates oxidation or polymerization.
TLC ( )	~0.3–0.4 (in 30% EtOAc/Hexane).	Must be distinct from starting acid ( ).
1H NMR	Isopropyl CH: Septet ~5.2 ppm.Aromatic: 2 doublets ~7-8 ppm.Ethyl Chain: 2 triplets ~2.9 ppm ( ) and ~3.9 ppm ( ).	Check for absence of isopropanol peaks (~1.2 ppm doublet, ~4.0 ppm septet) and acid peaks.
HPLC	Single peak >98% area.	Use C18 column, Water/Acetonitrile gradient.

Troubleshooting Common Issues

• Issue: Product solidifies into a waxy gum.

  • Solution: This is normal. The compound has a low melting point. If a crystalline solid is required, attempt recrystallization from Toluene or a Hexane/EtOAc (9:1) mixture at -20°C [1].

• Issue: "Ghost" peaks in NMR.

  • Solution: Likely residual solvent entrapped in the viscous oil. Dry under high vacuum with gentle heating (40°C) for extended periods.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved from [Link]

• NIST Chemistry WebBook. (2025).[3] Isopropyl-4-hydroxybenzoate (Analog Reference). Retrieved from [Link]

• Organic Chemistry Portal. (2025). Benzoic Acid Esters: Synthesis and Protection. Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. CN1915959A - New method for synthesizing p-isopropyl benzoic acid - Google Patents [patents.google.com]
• 3. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]

Application Note: Isopropyl 4-(2-hydroxyethyl)benzoate as a Structural Analog Internal Standard in HPLC

This application note details the use of Isopropyl 4-(2-hydroxyethyl)benzoate (CAS 924623-21-2) as a structural analog Internal Standard (IS) for the chromatographic quantification of alkyl esters of p-hydroxybenzoic acid (Parabens) and related phenolic preservatives in complex matrices.

Introduction & Rationale

In quantitative chromatography, the choice of an Internal Standard (IS) is critical for compensating for variations in sample preparation (extraction recovery) and instrumental performance (injection volume, ionization suppression). While stable isotope-labeled standards (SILS) are the gold standard, they are often prohibitively expensive or unavailable for routine quality control in cosmetics and pharmaceuticals.

Isopropyl 4-(2-hydroxyethyl)benzoate serves as an ideal Structural Analog IS for the analysis of Isopropyl Paraben and other paraben esters due to its unique physicochemical properties:

• Structural Homology: It shares the benzoate core and isopropyl ester moiety with the target analyte (Isopropyl Paraben), ensuring similar hydrolysis kinetics and solubility profiles.

• Chromatographic Resolution: The substitution of the phenolic hydroxyl (-OH) with a hydroxyethyl group (-CH

  CH OH) alters the polarity (LogP) sufficiently to resolve it from the target analyte on reverse-phase columns (C18), while maintaining retention within the relevant analytical window.

• UV Detectability: The benzoate chromophore allows for sensitive detection at 254 nm, matching the target analytes.

Chemical Comparison

Feature	Target Analyte: Isopropyl Paraben	Internal Standard: Isopropyl 4-(2-hydroxyethyl)benzoate
Structure	4-HO-C H -COOCH(CH )	4-(HOCH CH )-C H -COOCH(CH )
Functional Group	Phenolic Hydroxyl (Acidic, pKa ~8.5)	Primary Alcohol (Neutral, pKa ~16)
LogP (Predicted)	~2.5	~1.7
Elution Order (RP)	Late Eluter	Early Eluter (More Polar)

Experimental Protocol

Materials & Reagents

• Internal Standard: Isopropyl 4-(2-hydroxyethyl)benzoate (>98% purity).

• Target Analytes: Methyl, Ethyl, Propyl, and Isopropyl Parabens.

• Solvents: Methanol (LC-MS grade), Water (Milli-Q), Acetonitrile (ACN).

• Matrix: Cosmetic cream base or Pharmaceutical syrup surrogate.

Solution Preparation

Stock Solution (IS):

• Weigh 10.0 mg of Isopropyl 4-(2-hydroxyethyl)benzoate.

• Dissolve in 10 mL of Methanol to obtain a 1.0 mg/mL (1000 ppm) stock.

• Store at 4°C (Stable for 3 months).

Working Internal Standard Solution (WIS):

• Dilute the Stock Solution 1:100 with Methanol to obtain 10 µg/mL .

Sample Preparation Workflow (Solid-Liquid Extraction)

This protocol uses the IS to correct for extraction efficiency from a semi-solid matrix.

• Weighing: Accurately weigh 1.0 g of sample (cream/lotion) into a 15 mL centrifuge tube.

• IS Addition (Critical Step): Add 500 µL of WIS (10 µg/mL) directly onto the sample before solvent addition. This ensures the IS experiences the same extraction conditions as the analyte.

• Extraction: Add 5 mL of Methanol.

• Disruption: Vortex for 1 min, then sonicate for 15 min at room temperature.

• Clarification: Centrifuge at 4,500 rpm for 10 min.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions (HPLC-UV)

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Injection Volume: 10 µL.

• Column Temp: 30°C.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	30	Equilibration
5.0	60	Elution of IS and Polar Parabens
8.0	90	Wash

| 10.0 | 30 | Re-equilibration |

Visualization of Workflow

Figure 1: Step-by-step extraction and quantification workflow using the Internal Standard method.

Validation & Performance Criteria

To ensure the "Trustworthiness" of this protocol, the following validation parameters must be met:

Specificity (Selectivity)

The IS must be resolved from the target analyte (Resolution

).

• Expected Retention Time (RT):

  • Isopropyl 4-(2-hydroxyethyl)benzoate (IS): ~3.2 min (More polar).

  • Methyl Paraben: ~4.1 min.

  • Isopropyl Paraben: ~5.8 min.

• Note: The hydroxyethyl group makes the IS elute significantly earlier than the isopropyl paraben, preventing overlap.

Linearity

Construct a calibration curve by plotting the Response Ratio (Area Analyte / Area IS) vs. Concentration Ratio .

• Acceptance:

  .

• Range: 0.5 µg/mL to 50 µg/mL.

Recovery Check (Self-Validating Step)

Since this is a structural analog, not an isotope, absolute recovery must be verified.

• Protocol: Spike the matrix before and after extraction with the IS.

• Calculation: Recovery (%) = (Area Pre-Extraction / Area Post-Extraction) × 100.

• Acceptance: 85% - 115%.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
IS Peak Broadening	Solvent mismatch (MeOH injection into weak mobile phase).	Dilute final extract with water (50:50 MeOH:Water) to match initial mobile phase strength.
Low IS Recovery	Hydrolysis of the ester bond.	Ensure extraction pH is neutral (6-7). Avoid strong alkaline conditions which hydrolyze benzoate esters.
Interfering Peaks	Matrix co-elution (e.g., Phenoxyethanol).	Adjust gradient slope. Phenoxyethanol elutes very early; retard the gradient if necessary.
RT Shift	pH fluctuation in mobile phase.	The IS contains a primary alcohol (non-ionizable) but the analyte (phenol) is sensitive to pH. Maintain pH < 4.0 to keep parabens protonated.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved February 16, 2026 from [Link]

• Soni, M. G., et al. (2005). Safety assessment of esters of p-hydroxybenzoic acid (parabens). Food and Chemical Toxicology. (Contextual grounding for paraben analysis). [Link]

• U.S. Food and Drug Administration (2019). Analytical Methods for Cosmetics. (General guidance on preservative analysis). [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Isopropyl 4-(2-hydroxyethyl)benzoate Synthesis

Ticket ID: T-BENZ-ISO-924 Topic: Yield Improvement & Process Stabilization Target Molecule: Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Core Directive & Mechanistic Insight

The "Hidden" Yield Killer: Competitive Oligomerization

The synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate presents a unique challenge compared to standard benzoate esters. Your starting material, 4-(2-hydroxyethyl)benzoic acid , is an AB-type monomer .[1] It contains both a carboxylic acid (A) and a primary alcohol (B).

In a standard Fischer esterification, two competing reactions occur simultaneously:

• Desired Reaction: The carboxylic acid reacts with the solvent (Isopropanol) to form the isopropyl ester.

• Undesired Side-Reaction: The carboxylic acid reacts with the tail (hydroxyethyl group) of another substrate molecule, initiating step-growth polymerization (polyesterification) .

Key Technical Insight: Because the isopropyl group is sterically bulkier than the primary "hydroxyethyl" tail, the kinetics often favor the side-reaction (oligomerization) unless specific thermodynamic controls are enforced. Low yield is rarely due to lack of reactivity; it is due to lack of selectivity.

Reaction Pathway Visualization

The following diagram illustrates the kinetic competition determining your yield.

Caption: Kinetic competition between the desired solvent esterification (Green) and the parasitic self-polymerization (Red).

Troubleshooting Guide (Symptom-Based)

Use this matrix to diagnose specific failure modes in your current protocol.

Symptom	Probable Cause	Technical Explanation	Corrective Action
Gummy/Viscous Residue	Oligomerization	Substrate concentration was too high, favoring intermolecular reaction (Substrate-Substrate) over Solvolysis (Substrate-Solvent).[1]	Dilution: Increase Isopropanol (IPA) volume to >20 equivalents. This statistically favors the IPA collision.
Low Conversion (<50%)	Water Poisoning	Fischer esterification is an equilibrium ( ).[1] Accumulation of water pushes the reaction backward (Hydrolysis).	Azeotropic Removal: Use a Dean-Stark trap with a ternary azeotrope (IPA/Cyclohexane/Water) or add 3Å Molecular Sieves.[1]
Chlorinated Impurity	Wrong Reagent	Use of Thionyl Chloride ( ) or Oxalyl Chloride.[1] These convert the hydroxyethyl tail into a chloroethyl group ( ).[1]	Stop using acid chlorides. Switch to acid-catalyzed Fischer esterification or Steglich coupling (DCC/DMAP).[1]
Yellow/Brown Color	Oxidation/Dehydration	Sulfuric acid ( ) is too strong/oxidizing and may cause dehydration of the alcohol tail to a vinyl group.	Switch Catalyst: Use p-Toluenesulfonic acid (p-TSA) or Amberlyst-15 (solid acid) for gentler activation.[1]

Optimized Experimental Protocol

Method: Ternary Azeotropic Esterification (Entrainer-Assisted) Objective: Maximize yield by shifting equilibrium (water removal) and suppressing oligomers (high dilution).[1]

Reagents & Setup

• Substrate: 4-(2-hydroxyethyl)benzoic acid (1.0 eq)

• Solvent/Reactant: Isopropanol (IPA) (Excess, ~20-30 eq)

• Entrainer: Cyclohexane (Required to break the IPA/Water azeotrope efficiently)

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TSA) (0.05 eq)[1]

• Apparatus: Round-bottom flask, Dean-Stark trap , Reflux condenser, Nitrogen inlet.[1]

Step-by-Step Workflow

• System Preparation:

  • Assemble the glassware and flame-dry or purge with

    to remove ambient moisture.

  • Why: Pre-existing water immediately penalizes the equilibrium constant.

• Charge & Dissolution (The "Dilution Rule"):

  • Add 4-(2-hydroxyethyl)benzoic acid and Isopropanol (IPA) to the flask.

  • CRITICAL: Ensure the concentration of the substrate is below 0.1 M .

  • Why: High dilution renders the intermolecular encounter of two substrate molecules statistically improbable, shutting down the polymerization pathway [1].

• Catalyst & Entrainer Addition:

  • Add p-TSA (5 mol%).

  • Add Cyclohexane (approx. 30% of the solvent volume).

  • Why: Pure IPA/Water azeotrope boils at 80.3°C (87.4% IPA).[1] Adding Cyclohexane creates a ternary azeotrope that boils lower (~64°C) and separates phases more clearly in the Dean-Stark trap, improving water removal efficiency [2].

• Reflux & Monitoring:

  • Heat to vigorous reflux. Monitor water collection in the trap.

  • Run for 12–16 hours.

  • Checkpoint: Monitor via TLC (Solvent: 50% EtOAc/Hexane).[1] Look for the disappearance of the baseline acid spot and the appearance of the higher

    ester spot.

• Workup (Neutralization):

  • Cool to room temperature.[2]

  • Add solid

    (excess) and stir for 20 mins to neutralize the catalyst.

  • Filter off the solids.

  • Concentrate the filtrate under reduced pressure.[3]

• Purification:

  • Dissolve residue in Ethyl Acetate. Wash with sat.

    (removes unreacted acid) and Brine.

  • Dry over

    , filter, and evaporate.

  • Note: If oligomers formed, they will likely be insoluble in ether/hexane mixtures; this can be used for precipitation purification.

Frequently Asked Questions (FAQ)

Q: Can I use Molecular Sieves instead of a Dean-Stark trap? A: Yes. If you lack a Dean-Stark setup, add activated 3Å Molecular Sieves directly to the reaction flask. Do not use 4Å or 5Å sieves, as they can catalyze side reactions with alcohols.[1] Replace the sieves after 6 hours if conversion stalls.

Q: Why not use DCC/DMAP (Steglich Esterification)? A: You can, and it often gives high yields (90%+). However, the byproduct (dicyclohexylurea, DCU) can be difficult to remove completely from the polar hydroxy-ester product. The protocol above is more scalable and industrial-friendly. If you choose Steglich, add the reagents at 0°C to prevent O-acylation of the hydroxyethyl tail [3].

Q: My product has a "vinyl" impurity seen in NMR. What is it? A: This is likely Isopropyl 4-vinylbenzoate.[1] It results from the acid-catalyzed dehydration of the 2-hydroxyethyl group ($ -CH_2CH_2OH \rightarrow -CH=CH_2 $).[1]

• Fix: Your catalyst concentration was too high or the temperature too aggressive. Switch from

  to p-TSA or Amberlyst-15.

References

• Odian, G. (2004).[1] Principles of Polymerization. 4th Edition. Wiley-Interscience. (Chapter 2: Step Polymerization - discussing the kinetics of A-B monomers and dilution effects). [1]

• Berg, L. (1998).[1][4] Separation of ethanol, isopropanol and water mixtures by azeotropic distillation. U.S. Patent 5,800,681. (Details on entrainers for IPA/Water separation).

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. (Foundational paper for mild esterification to avoid elimination side-reactions).

Sources

• 1. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US5085739A - Separation of the propyl alcohols from water by azeotropic or extractive distillation - Google Patents [patents.google.com]

stability issues of Isopropyl 4-(2-hydroxyethyl)benzoate under acidic conditions

Topic: Stability Issues of Isopropyl 4-(2-hydroxyethyl)benzoate Under Acidic Conditions Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs)

Case ID: ISO-HEB-ACID-STAB Status: Active Compound: Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) Chemical Formula: C₁₂H₁₆O₃

Welcome to the Technical Support Hub. This guide addresses the stability profile of Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) in acidic environments. As an ester with a pendant primary alcohol, this molecule presents a dual-reactivity profile that requires precise handling during synthesis, purification, and storage.

⚡ Part 1: Emergency Triage & Diagnostics

Current Status: You are observing degradation of IHEB in an acidic medium (pH < 5) or during an acidic workup.

Symptom Checker

Use the table below to correlate your analytical observations with the underlying chemical event.

Observation (HPLC/LC-MS)	Probable Cause	Mechanism
New Peak (Early Eluting)	Hydrolysis	Cleavage of the isopropyl ester to form 4-(2-hydroxyethyl)benzoic acid . The acid is more polar than the ester.
New Peak (Late Eluting)	Oligomerization	The free hydroxyl group of one IHEB molecule attacks the ester of another (AB-type polymerization), forming dimers/trimers.
Peak Shift (in MeOH/EtOH)	Transesterification	Exchange of the isopropyl group with the solvent (e.g., formation of Methyl 4-(2-hydroxyethyl)benzoate).
New Peak (Vinyl region)	Dehydration	Formation of Isopropyl 4-vinylbenzoate (styrene derivative). Rare, requires strong acid + heat.

🔬 Part 2: Mechanistic Deep Dive

To solve the instability, you must understand the "Why." IHEB is not just a simple ester; it is an AB-monomer capable of self-reaction.

The Primary Failure Mode: Acid-Catalyzed Hydrolysis

Under acidic conditions, the carbonyl oxygen is protonated, making the carbonyl carbon highly electrophilic. Water attacks this carbon, leading to the expulsion of isopropanol and the formation of the carboxylic acid.

Key Insight: While the isopropyl group provides some steric protection (making it more stable than a methyl ester), it is not immune to hydrolysis, especially at pH < 2 or elevated temperatures.

The Secondary Failure Mode: Self-Oligomerization

This is often overlooked. Because IHEB contains both a nucleophile (-OH) and an electrophile (Ester), it can polymerize. Acid catalyzes this reaction.[1][2][3][4] If you concentrate the sample under acidic conditions (e.g., rotary evaporation with trace acid), you drive the equilibrium toward the oligomer by removing isopropanol.

Pathway Visualization

Figure 1: Degradation pathways of IHEB. The red path (Hydrolysis) is dominant in aqueous acid. The green path (Oligomerization) becomes significant in concentrated, non-aqueous acidic conditions.

🛠️ Part 3: Prevention & Optimization Protocols

Protocol A: Stabilizing IHEB in Solution

Objective: Prevent hydrolysis during storage or analysis.

• Buffer Selection: Maintain pH between 5.0 and 7.0.

  • Recommended: 10mM Ammonium Acetate or Phosphate buffer (pH 6.0).

  • Avoid: 0.1% TFA or Formic Acid in HPLC diluents if samples sit for >4 hours.

• Solvent Choice:

  • Do: Use Acetonitrile (ACN) or THF.

  • Don't: Use Methanol or Ethanol with trace acid. This causes rapid transesterification (e.g., Isopropyl ester → Methyl ester).

• Temperature: Store solutions at 4°C. Hydrolysis rates follow the Arrhenius equation; a 10°C drop roughly halves the degradation rate.

Protocol B: Quenching Acidic Reactions

Objective: Safely work up a reaction containing IHEB without triggering degradation.

• Cool Down: Cool the reaction mixture to < 5°C before quenching.

• Rapid Neutralization: Do not slowly add water to an acidic mixture. Instead, pour the reaction mixture into a cold, buffered solution (e.g., Saturated NaHCO₃ or Phosphate buffer pH 7.0).

  • Why? This minimizes the time the ester is exposed to both water and acid simultaneously.

• Extraction: Extract immediately into an organic solvent (DCM or Ethyl Acetate) to remove the ester from the aqueous acidic phase.

Protocol C: Drying and Concentration

Objective: Prevent oligomerization during rotary evaporation.

• Wash Thoroughly: Ensure the organic layer is neutral (pH 7) before evaporation. Wash with brine/water until neutral.

• Avoid Heat: Do not exceed 40°C in the water bath.

• Vacuum Control: Use high vacuum to remove solvents quickly rather than prolonged heating.

❓ Part 4: Frequently Asked Questions (FAQ)

Q1: I see a new peak at RRT 0.85 in my HPLC chromatogram after leaving the sample in 0.1% TFA overnight. What is it? A: This is almost certainly 4-(2-hydroxyethyl)benzoic acid . The acidic mobile phase (TFA) catalyzed the hydrolysis of the isopropyl ester over time.

• Fix: Switch to a neutral mobile phase (e.g., 10mM Ammonium Formate) or analyze immediately after preparation.

Q2: Can I use Methanol as a solvent for this compound? A: Only if the solution is strictly neutral. If trace acid is present (even from the compound itself if it's a salt), Methanol will displace the isopropyl group (Transesterification), forming the Methyl ester. Acetonitrile is a safer alternative.

Q3: Is the "2-hydroxyethyl" group stable to acid? A: Generally, yes. Primary alcohols are stable to dilute acids. However, in hot, concentrated strong acid (e.g., H₂SO₄ > 80°C), dehydration to a vinyl group (styrene-like) is possible. Under typical laboratory or physiological conditions (pH 1-5, < 40°C), the ester hydrolysis is the rate-limiting instability, not the alcohol dehydration.

Q4: Why is the Isopropyl ester more stable than the Ethyl ester? A: Steric Hindrance. The branched isopropyl group protects the carbonyl carbon from nucleophilic attack by water more effectively than a linear ethyl or methyl group. However, this protection is kinetic, not thermodynamic—it slows the reaction but does not stop it.

📚 References

• PubChem. (n.d.).[5] Isopropyl 4-(2-hydroxyethyl)benzoate (CID 53946588).[5] National Library of Medicine. Retrieved February 16, 2026, from [Link]

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. Retrieved February 16, 2026, from [Link]

• NIST Chemistry WebBook. (2025). Isopropyl 4-hydroxybenzoate (Analogous Structure Data). Retrieved February 16, 2026, from [Link]

Sources

• 1. Draw the products you would obtain from acid-catalyzed hydrolysis - McMurry 8th Edition Ch 17 Problem 23a [pearson.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Isopropyl 4-(2-hydroxyethyl)benzoate

The following technical guide is structured as a Tier 3 Technical Support Knowledge Base for researchers handling Isopropyl 4-(2-hydroxyethyl)benzoate . It focuses on the specific chemical instabilities inherent to this molecule's structure: the sterically hindered ester and the oxidizable primary alcohol tail.[1]

Ticket Category: Stability & Degradation Troubleshooting Support Level: Tier 3 (Senior Application Scientist) Status: Active[1]

Molecule Vulnerability Profile

Before troubleshooting, you must understand the "Failure Points" of your molecule.[1] Isopropyl 4-(2-hydroxyethyl)benzoate contains two distinct reactive centers that dictate its degradation profile:

• The Isopropyl Ester (Site A): While sterically hindered compared to methyl/ethyl esters, it is susceptible to hydrolysis (acid/base catalyzed) and transesterification (solvolysis).[1]

• The 2-Hydroxyethyl Tail (Site B): A primary alcohol attached to an aromatic ring via an alkyl spacer.[1] This site is highly prone to oxidation , leading to aldehyde and carboxylic acid impurities.[1]

Troubleshooting Guide: Hydrolytic Degradation

User Report: "I am observing a gradual loss of potency in my aqueous formulation (pH 8.0), but the degradation rate is slower than expected for a typical benzoate."

Root Cause Analysis

The isopropyl group provides steric hindrance that retards the nucleophilic attack of water/hydroxide on the carbonyl carbon.[1] However, at pH > 7.5, the hydroxide ion concentration is sufficient to drive Base-Catalyzed Hydrolysis (BAC2 Mechanism) , yielding 4-(2-hydroxyethyl)benzoic acid and Isopropanol .[1]

Diagnostic Protocol: pH-Rate Profiling

Objective: Determine the pH of maximum stability (

).[1]

• Buffer Preparation: Prepare 50 mM buffers at pH 1.2, 4.5, 6.8, 8.0, and 10.0 (maintain constant ionic strength with NaCl).

• Spiking: Spike the test compound to a concentration of 100 µg/mL.

• Incubation: Incubate at 40°C.

• Sampling: Inject at T=0, 4h, 8h, 24h, and 48h.

• Analysis: Plot

  vs. Time to calculate .

Quantitative Reference Table: Estimated Hydrolysis Rates | pH Condition | Dominant Mechanism | Estimated

(at 25°C) | Major Degradant | | :--- | :--- | :--- | :--- | | pH 1.2 | Acid-Catalyzed ( ) | > 72 Hours | Acid + Isopropanol | | pH 4.5 - 6.0 | Neutral (Water attack) | Stable (> 1 Year) | Negligible | | pH 8.0 | Base-Catalyzed ( ) | ~48 - 96 Hours | Acid + Isopropanol | | pH 10.0 | Base-Catalyzed ( ) | < 4 Hours | Acid + Isopropanol |[1]

Pathway Visualization

The following diagram illustrates the competing degradation pathways, including the critical hydrolysis route.

Caption: Primary degradation pathways showing hydrolysis (red), oxidative cascade (yellow), and analytical artifacts (green).

Troubleshooting Guide: Analytical Artifacts (Transesterification)

User Report: "I see a new impurity peak at RRT ~0.85 when I store my standard solution in the autosampler for more than 12 hours. The mass spectrum shows a loss of 28 Da."[1]

Root Cause Analysis

This is a classic Solvolysis Artifact .[1] If you are using Methanol (MeOH) as a diluent or mobile phase component, the methoxide ion (or even neutral methanol over time) attacks the carbonyl carbon.[1] The bulky isopropyl group is exchanged for a smaller methyl group, forming Methyl 4-(2-hydroxyethyl)benzoate .[1]

• Mass Shift: Isopropyl (43 Da)

  Methyl (15 Da) = -28 Da.[1]

Corrective Protocol: Diluent Compatibility Check

Do NOT assume methanol is inert for esters.[1]

• Immediate Action: Switch diluent to Acetonitrile (ACN) or Isopropyl Alcohol (IPA) .[1] Using IPA matches the ester group, making any transesterification "invisible" (degenerate exchange).[1]

• Verification Experiment:

  • Vial A: Sample in 100% Methanol.

  • Vial B: Sample in 50:50 ACN:Water.

  • Action: Store both at ambient temperature for 24 hours.

  • Result: Vial A will show the growth of the methyl ester impurity; Vial B should remain stable.[1]

Troubleshooting Guide: Oxidative Instability

User Report: "During forced degradation with hydrogen peroxide, I see multiple small peaks eluting after the main peak."

Root Cause Analysis

The 2-hydroxyethyl group is a primary alcohol.[1] Under oxidative stress (peroxides, metal ions, or light), it undergoes a two-step oxidation:[1]

• Step 1: Oxidation to the Aldehyde (Isopropyl 4-(2-oxoethyl)benzoate).[1] This is often transient and reactive.[1]

• Step 2: Further oxidation to the Carboxylic Acid (Isopropyl 4-(carboxymethyl)benzoate).[1]

Prevention Strategy

• Raw Material Storage: Store under Argon/Nitrogen.

• Formulation: Include chelating agents (EDTA) to remove metal ions that catalyze alcohol oxidation.[1]

• Antioxidants: If formulation allows, consider adding trace BHT or Sodium Metabisulfite.[1]

References

• Ingold, C. K. Structure and Mechanism in Organic Chemistry. Cornell University Press.[1] (Foundation of

  ester hydrolysis mechanism).

• Kirby, A. J. (1972).[1] Hydrolysis and Exchange of Esters and Lactones. Comprehensive Chemical Kinetics.

• Connors, K. A., Amidon, G. L., & Stella, V. J. (1986).[1] Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience.[1] (General protocols for pH-rate profiles).

• Baertschi, S. W., Alsante, K. M., & Reed, R. A. (2011).[1] Pharmaceutical Stress Testing: Predicting Drug Degradation. Informa Healthcare.[1] (Protocols for oxidative stress testing).

Sources

• 1. scribd.com [scribd.com]

troubleshooting peak tailing in HPLC analysis of Isopropyl 4-(2-hydroxyethyl)benzoate

Case ID: T-ISO-HEB-001 Status: Open Analyst Level: Senior Application Scientist Subject: Troubleshooting Peak Tailing & Asymmetry[1]

Executive Summary: The Analyte Profile

Before troubleshooting, we must understand the physicochemical behavior of Isopropyl 4-(2-hydroxyethyl)benzoate .

• Chemical Nature: This is a neutral, polar-embedded ester.[1] Unlike amines, it does not protonate under typical HPLC conditions (pH 2–8).[1] The alkyl alcohol group (

  ) has a pKa > 15, meaning it remains neutral.

• The Tailing Paradox: Since the molecule is not basic, ionic interactions are not the primary cause of tailing. Instead, tailing arises from Hydrogen Bonding (between the analyte's hydroxyl group and residual silanols) or Solvent Mismatch (hydrophobic expulsion).

Diagnostic Module: Quantifying the Problem

Q: My peak looks "off," but how do I objectively classify it as a failure?

A: Visual inspection is subjective.[1] You must calculate the USP Tailing Factor (

) .[2] Do not confuse this with the Asymmetry Factor ( ), as they calculate peak width at different heights.

Metric	Formula	Acceptance Criteria (General)
USP Tailing Factor ( )		(Strict) (General Limits)
Asymmetry Factor ( )

• : Peak width at 5% height.[1][2][3]
• : Distance from peak front to retention time ( ) at 5% height.[1]
• : Front half-width at 10% height.[1]
• : Back half-width at 10% height.[1][4]

Critical Check: If

, quantification accuracy drops significantly due to integration errors.

Troubleshooting Logic Tree

Use this decision matrix to isolate the root cause.

Figure 1: Systematic decision tree for isolating peak tailing sources.

Technical Deep Dive (Q&A)

Issue 1: Chemical Interactions (The "Why")

Q: I am using a C18 column. Why is my neutral hydroxy-ester tailing?

A: Even on a C18 column, the silica surface is never 100% covered. Residual Silanols (Si-OH) remain.[1]

• Mechanism: The hydroxyl group (-OH) on your analyte acts as a Hydrogen Bond Donor.[1]

• The Interaction: It binds to the residual Silanols (Hydrogen Bond Acceptors) on the stationary phase. This secondary interaction retains a fraction of the molecules longer than the bulk hydrophobic retention, creating a "tail."

• The Fix:

  • Low pH (2.5 - 3.0): This suppresses the ionization of the Silanols (pKa ~3.5). By keeping Silanols protonated (Si-OH rather than Si-O⁻), you reduce their activity.[1]

  • Column Choice: Switch to an End-capped or Polar-Embedded group column.[1][3] These phases shield the silica surface or provide a water-rich layer that masks silanols.

Issue 2: The "Strong Solvent" Effect

Q: I dissolve my sample in 100% Acetonitrile because it's not soluble in water. Could this cause tailing?

A: Yes, this is the most common non-column cause of tailing for lipophilic esters.

• The Physics: When you inject a plug of strong solvent (100% ACN) into a weaker mobile phase (e.g., 50% Water), the analyte molecules at the front of the plug travel faster than those at the back (which mix with the water).

• Result: This causes "Viscous Fingering" and peak distortion that looks like fronting or tailing.[1]

• Protocol: See Solvent Strength Matching below.

Issue 3: Hardware & Dead Volume

Q: All peaks in my chromatogram are tailing, not just the benzoate. Is my column dead?

A: Not necessarily. If every peak tails, the issue is likely Extra-Column Volume (Dead Volume).

• Check: Look for loose fittings, long tubing between the column and detector, or a wrong flow cell type.

• Test: Replace the column with a union connector. If the peak (now just a flow spike) is wide, the dispersion is in your system, not the column.

Experimental Protocols

Protocol A: Solvent Strength Matching

Use this if you suspect solvent mismatch is distorting the peak.

• Determine Mobile Phase: Identify your initial gradient composition (e.g., 60% Water / 40% ACN).[1]

• Preparation: Prepare your sample diluent to match this ratio exactly (60:40 Water:ACN).

• Solubility Check: If the analyte precipitates in this mix:

  • Dissolve a high concentration stock in 100% ACN.[1]

  • Rapidly dilute this stock 1:10 into the mobile phase buffer.

  • Filter immediately (0.2 µm PTFE) to remove micro-precipitates.[1]

• Injection: Inject 5 µL. Compare peak symmetry (

  ) against the 100% ACN injection.

Protocol B: Mobile Phase Optimization for Silanol Suppression

Use this to minimize chemical tailing.[1]

• Buffer Selection: Prepare 10 mM Ammonium Formate or Phosphate buffer.[1]

• pH Adjustment: Adjust pH to 3.0 using Formic Acid or Phosphoric Acid.[1]

  • Why 3.0? It is below the pKa of silanols (~3.5), keeping them neutral.

• Temperature: Increase column temperature to 40°C .

  • Thermodynamics: Higher temperature speeds up the kinetics of the secondary H-bonding interactions, often sharpening the tail.

References

• United States Pharmacopeia (USP). General Chapter <621> Chromatography.[1][5][6][7] USP-NF.[1]

• Dolan, J. W. (2012).[1] Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC North America.[1]

• McCalley, D. V. (2010).[1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic compounds in high-performance liquid chromatography. Journal of Chromatography A.

• PubChem. Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine.[1]

Sources

• 1. CAS 939-48-0: Isopropyl benzoate | CymitQuimica [cymitquimica.com]
• 2. Troubleshooting Peak Shape Problems in HPLC | Waters [waters.com]
• 3. chromtech.com [chromtech.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. youtube.com [youtube.com]
• 6. halocolumns.com [halocolumns.com]
• 7. chromatographyonline.com [chromatographyonline.com]

optimizing reaction conditions for Isopropyl 4-(2-hydroxyethyl)benzoate

Technical Support Center: Optimization of Isopropyl 4-(2-hydroxyethyl)benzoate Synthesis

Executive Summary & Molecule Profile

Target Molecule: Isopropyl 4-(2-hydroxyethyl)benzoate CAS: 924623-21-2 (Generic/Related) | Structure:

Application: Pharmaceutical intermediate, cosmetic preservative, and polymer precursor.

The Critical Challenge: This reaction presents a classic chemoselectivity paradox . You are attempting to esterify a carboxylic acid with a secondary alcohol (Isopropanol - IPA) in the presence of a primary alcohol (the 2-hydroxyethyl tail).

• Thermodynamic Risk: The primary alcohol on the substrate is a superior nucleophile to the secondary alcohol (IPA).

• Consequence: Without strict condition control, the system favors oligomerization (self-esterification) over the desired isopropyl ester formation.

This guide provides an optimized High-Dilution Fischer Esterification protocol designed to kinetically and statistically favor the target ester.

The "Golden Batch" Protocol

Do not deviate from the stoichiometry unless you have specific kinetic data supporting the change. The excess solvent is not for solubility; it is for selectivity .

Standard Operating Procedure (SOP-IPHB-01)

Parameter	Specification	Rationale
Substrate	4-(2-hydroxyethyl)benzoic acid	Limiting Reagent (1.0 equiv)
Reagent/Solvent	Isopropanol (Anhydrous)	25.0 - 30.0 equivalents
Catalyst	(Conc.) or p-TSA	0.1 - 0.2 equivalents
Temperature	82°C (Reflux)	Required to activate secondary alcohol.
Reaction Time	6 - 12 Hours	Monitor via TLC/HPLC.
Water Removal	3Å Molecular Sieves (Soxhlet)	Shifts equilibrium; prevents hydrolysis.

Step-by-Step Workflow:

• Setup: Equip a 3-neck Round Bottom Flask (RBF) with a magnetic stir bar, a Soxhlet extractor containing activated 3Å molecular sieves, and a reflux condenser. Flush with

  .

• Charging: Add 4-(2-hydroxyethyl)benzoic acid (1.0 eq) and Anhydrous Isopropanol (30.0 eq). Stir to suspend.

• Catalyst Addition: Add Conc.

  (0.1 eq) dropwise. Note: Exothermic.[1][2]

• Reflux: Heat to vigorous reflux (internal temp ~82-83°C). The sieves will continuously dry the refluxing IPA.

• Monitoring: Check HPLC at t=4h. Look for the disappearance of the acid and the emergence of the ester. Critical: Watch for a "hump" at higher retention times indicating dimers.

• Workup:

  • Cool to Room Temp (RT).

  • Neutralize with solid

    (stir 30 min). Filter off solids.[1][3]

  • Concentrate filtrate in vacuo to recover IPA.

  • Dissolve residue in Ethyl Acetate (EtOAc), wash with Brine (x2), dry over

    .

  • Concentrate to yield crude oil.

Technical Visualization

Figure 1: Reaction Pathway & Selectivity Logic

Caption: Path A is favored strictly by the high concentration of Isopropanol (Le Chatelier’s Principle applied to kinetics), overwhelming the inherently more reactive primary alcohol in Path B.

Troubleshooting Center (Q&A)

Q1: My yield is low (<50%), and the product looks like a viscous gum. What happened? Diagnosis: You likely suffered from Oligomerization (Path B) . Root Cause: The concentration of Isopropanol was too low. If the IPA runs dry or is only used in small excess (e.g., 5 equiv), the primary alcohol on the hydroxyethyl tail competes for the carboxylic acid, forming dimers and trimers. Solution:

• Increase IPA to 30 equivalents .

• Ensure vigorous stirring to prevent localized "hotspots" of high substrate concentration.

• Check your HPLC: If you see multiple peaks with increasing retention times, these are oligomers.

Q2: The reaction stalls at 80% conversion. Adding more catalyst doesn't help. Diagnosis: Water Equilibrium Limit . Root Cause: Fischer esterification is reversible.[3] Isopropanol forms an azeotrope with water, but simply refluxing isn't removing the water effectively enough to push the last 20%. Solution:

• Soxhlet Method: Use the Soxhlet extractor with 3Å sieves described in the SOP. This actively removes water from the condensate before returning it to the flask.

• Azeotropic Entrainer: Add 10% Cyclohexane or Toluene to the IPA. These form ternary azeotropes that carry water over more efficiently into a Dean-Stark trap (if sieves are unavailable).

Q3: Can I use Thionyl Chloride (

) to make the acid chloride first? Diagnosis: High Risk Strategy . Analysis: While standard for benzoates, this substrate has a free alcohol. will likely convert the 2-hydroxyethyl group into a 2-chloroethyl group ( ), destroying your molecule. Solution: If you must activate the acid, use DCC/DMAP coupling conditions at , but be aware that DCC is difficult to purify from the product. The acid-catalyzed route is cleaner for this specific molecule.

Q4: The product is colored (yellow/brown) after workup. Diagnosis: Oxidation or Polymerization . Root Cause:

is a strong oxidant and dehydrating agent. At reflux, it can char trace impurities or dehydrate the alcohol to a vinyl group (styrene derivative), which then polymerizes. Solution:

• Switch catalyst to p-Toluenesulfonic acid (p-TSA) (gentler).

• Perform the reaction under a strict Nitrogen or Argon atmosphere.

• Add a radical inhibitor (e.g., BHT) if vinyl polymerization is suspected (rare but possible).

Troubleshooting Logic Tree

Caption: Rapid diagnostic flow for the two most common failure modes in hydroxy-ester synthesis.

References

• Fischer Esterification Mechanism & Kinetics : Master Organic Chemistry. "Conversion of carboxylic acids to esters using acid and alcohols."[3][4][5][6] Link

• Substrate Profile : PubChem. "4-(2-Hydroxyethyl)benzoic acid."[7][8] National Library of Medicine. Link

• Azeotropic Distillation Data : Google Patents. "Method for producing benzoic acid esters (US8022244B2)." Link

• Solid Acid Catalysis Alternatives : International Journal of Scientific & Technology Research. "Solvent-Free Esterification... Using Modified Montmorillonite K10." Link

Sources

• 1. personal.tcu.edu [personal.tcu.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. ijstr.org [ijstr.org]
• 5. jocpr.com [jocpr.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 4-(2-Hydroxyethyl)benzoic acid | C9H10O3 | CID 506062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]

Technical Support Center: Purification of Isopropyl 4-(2-hydroxyethyl)benzoate

Topic: removing impurities from crude Isopropyl 4-(2-hydroxyethyl)benzoate Content type: Create a technical support center with troubleshooting guides and FAQs. These should be in a question-and-answer format and directly address specific issues users might encounter during their experiments. Audience: Researchers, scientists, and drug development professionals.

Case Reference: IP-HEB-PUR-001 Subject: Removal of Impurities from Crude Isopropyl 4-(2-hydroxyethyl)benzoate Applicable Synthesis Route: Acid-catalyzed esterification of 4-(2-hydroxyethyl)benzoic acid with isopropanol.

Diagnostic & Triage: Understanding Your Crude Profile

Before initiating purification, you must identify the "impurity fingerprint" of your crude mixture. In the synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2), the presence of a primary alcohol tail (-CH2CH2OH) and an ester head creates a unique risk for self-polymerization that simple benzoates do not face.

Common Impurity Profile

Impurity Type	Chemical Identity	Origin	Detection Signature (1H NMR)
Starting Material (Acid)	4-(2-hydroxyethyl)benzoic acid	Unreacted precursor	Doublet at ~8.0 ppm (Ar-H ortho to COOH); Broad singlet >11 ppm (COOH)
Solvent	Isopropanol (IPA)	Excess reagent	Septet at ~4.0 ppm; Doublet at ~1.2 ppm
Catalyst Residue	or p-TsA	Acid catalyst	Low pH (check with wet pH paper); Downfield shifts
Oligomers/Polymers	Polyesters	Self-condensation (Intermolecular)	Broadening of aromatic signals; Multiple ester methine signals
Side Product	Isopropyl 4-vinylbenzoate	Dehydration of alcohol tail	Vinyl protons (dd) at 5.2–6.7 ppm

Core Purification Protocols

Protocol A: The "Quench & Wash" (Primary De-acidification)

Target: Removal of unreacted Acid (Starting Material) and Acid Catalyst.

The Logic: The unreacted starting material is a carboxylic acid. By converting it to its water-soluble salt (benzoate), we can partition it into the aqueous phase while the target ester remains in the organic phase.

Step-by-Step Workflow:

• Dilution: Dissolve the crude reaction mixture in a non-polar solvent (e.g., Ethyl Acetate or Dichloromethane ). Use a volume ratio of 1:5 (Crude:Solvent).

• Acid Neutralization (Critical):

  • Wash the organic layer with Saturated Sodium Bicarbonate (

    ) .

  • Caution: Gas evolution (

    ) will occur. Vent the separatory funnel frequently.

  • Repeat until the aqueous layer pH is ~8–9. This ensures the catalyst (

    ) is neutralized and the unreacted benzoic acid derivative is deprotonated.

• Brine Wash: Wash the organic layer once with saturated brine to remove trapped water and emulsion-stabilizing surfactants.

• Drying: Dry the organic phase over Anhydrous Magnesium Sulfate (

  ) for 15 minutes.

• Concentration: Filter and evaporate the solvent under reduced pressure (Rotovap).

Scientist’s Note: Do not skip the neutralization step. If you attempt to distill the crude material while it is still acidic, the heat will trigger the free alcohol tail (-CH2CH2OH) to react with the ester head, forming non-volatile oligomers (polyesters) in your flask.

Protocol B: High-Vacuum Distillation (For Liquid/Oil Products)

Target: Removal of heavy oligomers and trace volatile solvents.

The Logic: Isopropyl 4-(2-hydroxyethyl)benzoate has a high boiling point. Oligomers are non-volatile. Distillation separates the monomeric ester from the "gunk."

• Setup: Short-path distillation head with a high-vacuum line (< 1 mmHg).

• Pre-Heat: Gently heat the flask to remove residual isopropanol and ethyl acetate (fractions collected < 50°C).

• Main Fraction: Increase bath temperature. Collect the fraction that distills at the expected boiling point (likely >140°C at <1 mmHg, extrapolate from similar benzoates).

• Stop Condition: Do not distill to dryness. The residue contains the oligomers.

Troubleshooting & FAQs

Q1: My product solidified into a waxy mass, but I expected an oil. Is it pure?

A: Not necessarily. The 2-hydroxyethyl group increases hydrogen bonding, often making these esters low-melting solids or viscous oils.

• Action: Check TLC (Thin Layer Chromatography).

  • Eluent: 30% Ethyl Acetate in Hexanes.

  • Visualization: UV lamp (254 nm).

  • If you see a single spot (

    ), the solid is likely your pure product.

  • If you see a streak or a spot at the baseline, you have unreacted acid or oligomers.

Q2: The NMR shows a persistent doublet near 8.0 ppm that won't wash away.

A: This is likely the unreacted 4-(2-hydroxyethyl)benzoic acid .

• Root Cause: The bicarbonate wash was insufficient. The acid might be trapped in an emulsion or the pH wasn't high enough.

• Fix: Redissolve in ether/EtOAc and wash with 1M NaOH (cold).

  • Warning: Do not expose to NaOH for long periods, or you will hydrolyze your target ester. Wash quickly ( < 2 mins) and immediately rinse with water.

Q3: I see "ghost" peaks in the vinyl region (5.0–6.0 ppm). What happened?

A: You have formed Isopropyl 4-vinylbenzoate .

• Mechanism: Acid-catalyzed dehydration of the alcohol tail.

• Prevention: Lower your reaction temperature and reduce the concentration of sulfuric acid catalyst.

• Removal: This impurity is less polar. Use Flash Column Chromatography (Silica Gel) with a gradient of Hexanes

  20% EtOAc/Hexanes. The vinyl compound will elute before your hydroxy-ester.

Q4: The yield is lower than expected after distillation.

A: You likely polymerized your product in the distillation pot.

• Diagnosis: Is there a large amount of glassy/gummy residue left in the boiling flask?

• Fix: Ensure the crude was completely neutral before heating. Add a pinch of solid

  to the distillation flask to scavenge any trace acid generated during heating.

Visual Workflow (DOT Diagram)

Caption: Decision tree for the purification of hydroxy-tethered benzoate esters, prioritizing acid removal to prevent polymerization.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for esterification workup and neutralization).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General purification of hydroxy-benzoates).

• PubChem. (n.d.).[1] Isopropyl 4-(2-hydroxyethyl)benzoate (CID 53946588).[2] National Center for Biotechnology Information. Retrieved February 16, 2026.

• NIST Chemistry WebBook. (n.d.). General Esterification Data. National Institute of Standards and Technology.[3] [3]

Sources

• 1. PubChemLite - 4-(2-hydroxyethyl)benzoic acid (C9H10O3) [pubchemlite.lcsb.uni.lu]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]

challenges in scaling up Isopropyl 4-(2-hydroxyethyl)benzoate production

Technical Support Center: Scale-Up Guide for Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary: The "Competitive Nucleophile" Challenge

Scaling up Isopropyl 4-(2-hydroxyethyl)benzoate presents a deceptively complex challenge rooted in physical organic chemistry. Unlike simple benzoate esters, your starting material—4-(2-hydroxyethyl)benzoic acid—is an AB-type monomer .[1][2] It contains both a carboxylic acid (A) and a primary alcohol (B).[2][3]

The core difficulty is kinetic competition :

• Desired Reaction: Carboxylic acid

  Isopropyl ester (using Isopropanol, a secondary alcohol).[2]

• Undesired Side Reaction: Carboxylic acid

  Polyester (using the substrate's own primary hydroxyethyl group).[2]

Because primary alcohols are kinetically superior nucleophiles to secondary alcohols (like isopropanol), standard "dump and stir" protocols will inevitably lead to oligomerization, low yields, and gummy residues.[2] This guide addresses this specific kinetic conflict.

Part 1: Reaction Optimization (Kinetics & Thermodynamics)

Q1: Why is my reaction mixture turning viscous or forming a gum instead of a clear solution?

Diagnosis: You are experiencing self-polymerization .[1][2] The substrate is reacting with itself rather than the solvent.[2] The Fix: Implement the "Pseudo-High Dilution" Protocol .

• Mechanism: In a concentrated mixture, a substrate molecule is statistically more likely to encounter another substrate molecule (primary alcohol) than an isopropanol molecule (secondary alcohol), despite the solvent excess.

• Protocol:

  • Reflux your catalyst (e.g.,

    or -TSA) in pure Isopropanol (IPA) first.[2]

  • Dissolve your 4-(2-hydroxyethyl)benzoic acid in a minimum volume of warm IPA or THF.

  • Slowly add the substrate solution to the refluxing acidic IPA over 2–4 hours.

• Why this works: This keeps the instantaneous concentration of the free acid extremely low, statistically forcing it to react with the vast excess of IPA surrounding it.

Q2: Conversion stalls at ~70% even after 24 hours. Adding more acid catalyst doesn't help.

Diagnosis: You have hit the Azeotropic Ceiling .[2] The Fix: Switch from simple reflux to Reactive Distillation (Dean-Stark) or Molecular Sieve Circulation .[1][2]

• The Science: Fischer esterification is an equilibrium (

  ).[3] Isopropanol forms a boiling azeotrope with water (87.4% IPA / 12.6% , bp 80.3°C).[2]

• The Problem: Once the water concentration in the reactor reaches ~12% relative to IPA, you cannot remove water effectively by simple reflux; you are just recycling wet solvent.

• Scale-Up Solution:

  • Lab Scale (<100g): Use a Dean-Stark trap pre-filled with dry IPA. Use a ternary azeotrope agent like Cyclohexane or Toluene (which carries water over better than pure IPA) to break the IPA/Water limit.

  • Pilot Scale (>1kg): Recirculate the condensate through a cartridge of 3Å Molecular Sieves before returning it to the reactor. This breaks the equilibrium without high thermal stress.[2]

Part 2: Workup & Isolation

Q3: During extraction, I see a persistent "rag layer" or emulsion. How do I fix this?

Diagnosis: Density proximity and surfactant behavior of the hydroxyethyl group. The Fix: Solvent Swap before aqueous wash.[2]

• Cause: Isopropanol is miscible with water.[2] If you pour the reaction mixture directly into water/DCM, the IPA acts as a phase-transfer cosolvent, creating stable emulsions.

• Protocol:

  • Strip the IPA: Concentrate the reaction mixture under reduced pressure (Rotavap) to remove >90% of the isopropanol before adding any water.

  • Redissolve: Take up the residue in Ethyl Acetate (safer/greener) or MTBE (better phase separation).[2]

  • Wash: Now perform your

    wash. The absence of IPA will result in a sharp, clean interface.

Q4: My product is colored (yellow/orange) despite starting with white solids.

Diagnosis: Ether formation or Oxidative degradation . The Fix: Control the Thermal History and Catalyst Neutralization .

• Mechanism: The hydroxyethyl ether linkage is susceptible to acid-catalyzed dehydration (forming vinyl groups) or etherification (dimerization) at temperatures >100°C.[1][2]

• Protocol:

  • Quench Cold: Cool the reaction to <10°C before adding base.

  • Avoid Strong Mineral Acids: Switch from Sulfuric Acid (oxidizing/dehydrating) to

    -Toluenesulfonic acid ( -TSA) or Methanesulfonic acid (MSA) , which are milder and non-oxidizing.[1][2]

Part 3: Purification Strategy

Q5: Distillation requires very high vacuum and the pot residue solidifies.[3] Is there an alternative?

Diagnosis: High Boiling Point / Thermal Instability.[2] The Fix: Anti-Solvent Crystallization .

• Data: The estimated boiling point is >280°C (atmospheric).[2] Distillation risks degrading the hydroxyethyl group.[2]

• Protocol (Crystallization):

  • Dissolve the crude oil in a minimum amount of Ethyl Acetate or Isopropyl Acetate (warm, ~50°C).

  • Slowly add n-Heptane or Hexane (Anti-solvent) until cloudiness persists.[2]

  • Cool slowly to 0°C with agitation.

  • Seeding: If it oils out, add a seed crystal of pure product. If no seed is available, scratch the glass or use a high-shear mixer to induce nucleation.[1][2]

Visualizing the Challenge

The following diagram illustrates the kinetic competition that dictates the success of this synthesis.

Figure 1: Kinetic competition between intermolecular esterification (Green) and self-polymerization (Red).[1][2]

Summary of Critical Parameters

Parameter	Standard Protocol	Optimized Scale-Up Protocol	Reasoning
Solvent Ratio	5–10 Vol Isopropanol	20–30 Vol Isopropanol	Suppress self-polymerization of the primary alcohol tail.[1][2]
Addition Mode	"Dump and Stir"	Slow Addition of Substrate	Maintains low instantaneous concentration of the AB-monomer.[2]
Water Removal	Simple Reflux	Dean-Stark (w/ Toluene) or 3Å Sieves	Breaks the IPA/Water azeotrope to push conversion >95%.[1][2]
Catalyst		-TSA or MSA	Reduces charring/oxidation and ether byproduct formation.[1][2]
Workup	Pour into water	Strip IPA Redissolve in EtOAc	Prevents stable emulsions caused by IPA cosolvency.[2]

References

• Fischer Esterification Kinetics & Azeotropes

  • Title: Kinetics of the Fischer esterification of palm fatty acids with isopropanol and butyl-cellosolve.[1][2][4]

  • Source: Revista de Ciencia y Tecnología (University of Costa Rica).[2]

  • URL:[Link]

• Esterification Troubleshooting

  • Title: Fischer Esterification - Typical Procedures and Troubleshooting.[1][2]

  • Source: OperaChem.[2]

  • URL:[Link]

• Compound Data (Grounding)

  • Title: Isopropyl 4-(2-hydroxyethyl)benzoate (PubChem CID 53946588).[1][2][5]

  • Source: National Center for Biotechnology Information (NCBI).[2]

  • URL:[Link]

• General Scale-Up of Esters

  • Title: Improved Fischer Esterific

  • Source: ResearchGate (Archive).[2]

  • URL:[Link]

Sources

• 1. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]
• 2. CAS 939-48-0: Isopropyl benzoate | CymitQuimica [cymitquimica.com]
• 3. studylib.net [studylib.net]
• 4. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 5. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Storage of Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary: The Chemical Stakes

Isopropyl 4-(2-hydroxyethyl)benzoate is a bifunctional intermediate often critical in the synthesis of beta-blockers and other API scaffolds. Its stability profile is dictated by two competing vulnerabilities: the isopropyl ester moiety and the primary alcohol tail.

While the isopropyl group provides superior steric protection against hydrolysis compared to methyl or ethyl analogs, it is not immune. Simultaneously, the hydroxyethyl group presents a constant risk of oxidation to the corresponding aldehyde or acid. This guide moves beyond generic "store at 4°C" advice, providing a mechanistic approach to preserving purity.

Chemical Vulnerability Analysis

To prevent decomposition, one must first understand the molecular "weak points."

Functional Group	Vulnerability	Trigger	Degradation Product
Isopropyl Ester	Hydrolysis	Moisture + Acid/Base trace	4-(2-hydroxyethyl)benzoic acid + Isopropanol
Primary Alcohol	Oxidation	Oxygen + Light + Trace Metals	Isopropyl 4-(2-oxoethyl)benzoate (Aldehyde)
Aromatic Ring	UV Photolysis	UV Light (200-300nm)	Ring-opened byproducts (Rare in storage)

Degradation Pathway Diagram

The following diagram illustrates the two primary decomposition routes you must mitigate.

Caption: Figure 1. Dual degradation pathways showing hydrolytic cleavage of the ester and oxidative attack on the alcohol tail.

Troubleshooting Hub & FAQs

Direct solutions to observations in your HPLC/GC data.

Q1: I am detecting a new peak at RRT ~0.85 (Relative Retention Time) that correlates with increased acidity. What is happening?

Diagnosis: You are likely observing ester hydrolysis . The Mechanism: Despite the steric bulk of the isopropyl group, moisture ingress—catalyzed by even trace acidity from glass surfaces or previous synthesis steps—will cleave the ester bond. The product is the free acid (4-(2-hydroxyethyl)benzoic acid), which is more polar and typically elutes earlier in reverse-phase HPLC. The Fix:

• Desiccation: Do not rely solely on cold storage. Store the container inside a secondary jar containing activated silica gel or molecular sieves.

• Re-drying: If the compound is a solid, dry under high vacuum (<1 mbar) at ambient temperature for 4 hours before long-term sealing.

Q2: My sample has developed a slight yellow tint, and purity has dropped by 0.5%.

Diagnosis: This is the hallmark of oxidative degradation of the hydroxyethyl group. The Mechanism: Primary alcohols are susceptible to auto-oxidation to aldehydes. This process is radical-mediated and accelerated by light. The yellowing often comes from trace polymerization of the resulting reactive aldehyde or conjugation with the aromatic ring. The Fix:

• Inert Gas Overlay: You must backfill the headspace with Argon or Nitrogen after every use. Argon is superior (heavier than air) for liquids.

• Amber Glass: Switch to amber vials immediately. If amber is unavailable, wrap the clear vial in aluminum foil.

Q3: Can I store this compound in polypropylene (PP) or HDPE tubes?

Diagnosis: Not recommended for long-term storage (>1 week). The Mechanism:

• Sorption: Isopropyl esters are lipophilic. They can migrate into the polymer matrix of PP/HDPE, changing the concentration and potentially leaching plasticizers into your sample.

• Gas Permeability: Plastics are permeable to oxygen and moisture over time. Glass provides a hermetic barrier that plastic cannot match. The Fix: Use Borosilicate Glass (Type I) with Teflon (PTFE)-lined caps. The PTFE liner prevents the ester from attacking the cap liner adhesive.

Experimental Protocols for Storage

Follow these steps to establish a self-validating storage system.

Protocol A: The "Gold Standard" Storage Workflow

Use this protocol for reference standards or expensive intermediates where purity is paramount.

Materials Needed:

• Amber Borosilicate Vials (Type I).

• Caps with PTFE/Silicone septa.

• Parafilm® or equivalent sealing film.

• Inert Gas Source (Argon preferred).

• Desiccator cabinet.

Step-by-Step:

• Container Selection: Ensure the vial volume closely matches the sample volume to minimize headspace. (e.g., Do not store 10mg in a 20mL vial).

• Gas Purge (The "Blanket" Method):

  • Insert a long needle connected to the gas source deep into the vial (without touching the liquid/solid).

  • Flow gas gently for 30 seconds. This displaces the lighter air/oxygen.

  • Critical: Withdraw the needle slowly while simultaneously capping the vial to trap the inert gas.

• Physical Seal: Wrap the cap junction with Parafilm to prevent vibrational loosening and reduce moisture diffusion.

• Thermal Control: Place the sealed vial in a desiccator. Store the entire desiccator at -20°C .

  • Note: -20°C slows hydrolysis kinetics significantly compared to 4°C.

Protocol B: Handling Frozen Solutions (DMSO/Methanol)

If you store the compound dissolved in stock solution:

• Solvent Choice: Avoid Methanol if possible.

  • Reason: Methanol can undergo transesterification with the isopropyl ester, slowly converting your compound to Methyl 4-(2-hydroxyethyl)benzoate.

  • Alternative: Use Anhydrous DMSO or Acetonitrile.

• Freeze-Thaw Discipline: Aliquot the stock solution into single-use vials. Repeated freeze-thaw cycles introduce moisture condensation every time the cold vial meets warm humid air.

Storage Decision Logic

Use the following logic flow to determine the correct storage mode for your specific situation.

Caption: Figure 2. Decision matrix for selecting storage conditions based on physical state and solvent compatibility.

References

• International Conference on Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[1] European Medicines Agency, 2003. Link

• Thermo Fisher Scientific. Chemical Resistance of Plastics Reference Guide. (Detailed compatibility of esters with LDPE/PP/PC). Link

• PubChem. Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine. Link

• Clayden, J., Greeves, N., & Warren, S.Organic Chemistry. (Chapter 10: Nucleophilic substitution at the carbonyl group - Ester Hydrolysis Mechanisms). Oxford University Press.

• Sigma-Aldrich (Merck). Technical Bulletin: Handling and Storage of Air-Sensitive Reagents. (Protocols for inert gas purging). Link

Sources

• 1. youtube.com [youtube.com]

Technical Support Center: Analytical Method Validation for Preservatives in Cosmetics

[1]

Current Status: Operational Lead Scientist: Senior Application Scientist, Analytical Chemistry Division Scope: HPLC-UV/DAD and LC-MS/MS methodologies for Annex V preservatives (EU Reg. 1223/2009).

Introduction

Welcome to the Technical Support Center. This guide is designed for analytical chemists facing the unique challenges of validating preservative methods in complex cosmetic matrices (creams, lotions, waxes). Unlike simple aqueous drug formulations, cosmetics are engineered not to break apart, making quantitative recovery the primary hurdle in validation.

This guide prioritizes ISO 12787 (Cosmetics — Analytical methods — Validation criteria) and aligns with ICH Q2(R2) for rigorous statistical validation.

Module 1: Sample Preparation & Extraction Troubleshooting

User Query: "I am validating a method for parabens in a high-fat night cream. My spike recovery is consistently low (60-70%), and I see high variability between replicates. How do I fix this?"

Root Cause Analysis

Cosmetic emulsions (Oil-in-Water or Water-in-Oil) encapsulate preservatives within micelles. Simple solvent addition often fails to penetrate these structures, leading to "entrapment" rather than degradation. Low recovery usually indicates a failure to break the emulsion, not a loss of analyte.

The Protocol: "Emulsion Breaking" Extraction

To ensure >95% recovery, you must thermodynamically destabilize the matrix.

Step-by-Step Optimization:

• Dispersal (The Critical Step):

  • Weigh 1.0 g of sample into a 50 mL centrifuge tube.

  • Crucial: Add 5 mL of Tetrahydrofuran (THF) or Isopropyl Alcohol (IPA) first. These solvents possess the lipophilicity required to dissolve the waxy shell of the micelle.

  • Vortex vigorously for 2 minutes. The sample should look homogeneous, not clumpy.

• Precipitation:

  • Add 20 mL of the extraction solvent (typically Methanol:Water 80:20).

  • The change in polarity will force waxes and high-molecular-weight polymers to precipitate while keeping preservatives (phenolics, organic acids) in solution.

• Physical Disruption:

  • Sonicate for 15 minutes at 40°C . Heat reduces the viscosity of the lipid phase, increasing mass transfer.

• Clarification:

  • Centrifuge at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm PTFE filter . Note: Do not use Nylon filters for parabens as they can exhibit non-specific binding, artificially lowering recovery.

Visual Logic: Extraction Decision Tree

Caption: Decision matrix for selecting the correct extraction protocol based on cosmetic formulation type to ensure maximum analyte recovery.

Module 2: Chromatographic Specificity & Interference

User Query: "I see a 'ghost peak' co-eluting with Phenoxyethanol in my shampoo samples. It’s not present in the standard. How do I resolve this?"

Root Cause Analysis

Cosmetics contain fragrances (terpenes) and surfactants that absorb UV light. Fragrance components often elute in the same hydrophobic region as preservatives. A single wavelength (e.g., 254 nm) is insufficient for specificity in this matrix.

The Solution: Spectral Confirmation & Gradient Optimization

• Use Diode Array Detection (DAD):

  • Do not rely solely on Retention Time (

    ).

  • Compare the UV Spectrum (200–400 nm) of the sample peak against the standard.

  • Pass Criteria: The Peak Purity Index must be >990 (or >0.99 depending on software).

• Wavelength Optimization:

  • Shift detection wavelengths to minimize matrix noise.

Preservative	Primary (Max Abs)	Secondary (High Specificity)	Notes
Parabens	254 nm	280 nm	280 nm reduces interference from many fragrance terpenes.
Phenoxyethanol	270 nm	220 nm	270 nm is less sensitive but far more selective against surfactants.
Benzoic Acid	228 nm	272 nm	228 nm is prone to noise; 272 nm is safer for complex creams.
Sorbic Acid	260 nm	254 nm	Highly conjugated; strong signal, rarely interfered.

• Gradient Tuning:

  • If co-elution persists, lower the initial organic slope.

  • Standard: 20% ACN

    80% ACN over 15 mins.

  • optimized: Hold 10% ACN for 2 mins (elute polar surfactants), then ramp to 60% ACN over 20 mins.

Module 3: Quantitative Validation (Accuracy & Precision)

User Query: "My linearity is excellent (

), but my accuracy at the LOQ level fails (recovery > 120%). Why?"

Root Cause Analysis

This is a classic homoscedasticity failure . In standard linear regression, high-concentration points dominate the slope calculation. At the Limit of Quantification (LOQ), the absolute error is small, but the relative error is huge.

The Fix: Weighted Least Squares Regression

Do not use simple linear regression (

) for trace preservative analysis.

• Apply Weighting:

  • Set your calibration curve regression to

    or weighting.

  • This forces the regression line to fit tighter at the lower end of the curve (LOQ), improving accuracy at trace levels.

• Acceptance Criteria (ISO 12787):

  • Accuracy (Recovery): 80% – 120% is generally acceptable for complex matrices (unlike the strict 98-102% for pure drug substances).

  • Precision (RSD): < 5% for replicates.

Visual Logic: Validation Troubleshooting

Caption: Workflow for diagnosing accuracy failures. Distinguishes between matrix suppression (Matrix Effect) and physical loss of analyte (Extraction Issue).

Module 4: Regulatory Compliance (FAQ)

Q: What are the legal limits I must validate against? A: You must validate that your method can quantify below the maximum allowed concentrations listed in Annex V of EU Regulation 1223/2009 .

• Parabens (Single): 0.4% (w/w)

• Parabens (Mixture): 0.8% (w/w)

• Phenoxyethanol: 1.0% (w/w)

Q: Can I use an external standard method? A: Yes, but Internal Standards (IS) are highly recommended for cosmetics to correct for extraction variability.

• Recommended IS:Ethylparaben-d4 (isotopic) or Butyl Hydroxy Anisole (BHA) (if BHA is not in the formulation).

References

• International Organization for Standardization. (2011).[1][2] ISO 12787:2011 Cosmetics — Analytical methods — Validation criteria for analytical results using chromatographic techniques.[1][2][3][4]

• European Parliament and Council. (2009). Regulation (EC) No 1223/2009 on cosmetic products.[5][6][7] Official Journal of the European Union.

• International Council for Harmonisation. (2023). ICH Q2(R2) Validation of Analytical Procedures.

• Scientific Committee on Consumer Safety (SCCS). (2021). SCCS Notes of Guidance for the Testing of Cosmetic Ingredients and Their Safety Evaluation, 11th Revision.

• Gao, X., et al. (2011). "Determination of preservatives in cosmetics by HPLC with diode array detection." Journal of Chromatographic Science. (Contextual methodology reference).

Sources

• 1. BS ISO 12787:2011 Cosmetics. Analytical methods. Validation criteria for analytical results using chromatographic techniques [en-standard.eu]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. ISO 12787:2011 - Standards Store - Ministry of Industry & Commerce - Kingdom of Bahrain [bsmd.moic.gov.bh]
• 4. asn.sn [asn.sn]
• 5. European Cosmetics Regulation Testing [intertek.com]
• 6. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 7. OCCLs: analytical methods - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Reference Data & Comparative Studies

Technical Comparison: Isopropyl 4-(2-hydroxyethyl)benzoate vs. Traditional Parabens

This guide provides an in-depth technical comparison between the novel research compound Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) and established Parabens (specifically Isopropylparaben).[1]

Editorial Note: The compound Isopropyl 4-(2-hydroxyethyl)benzoate (CAS 924623-21-2) is structurally distinct from the common cosmetic preservative Isopropylparaben (Isopropyl 4-hydroxybenzoate).[1] While parabens are ubiquitous in cosmetics, IHEB is currently identified primarily as a research compound (e.g., CYP4F2 inhibitor) and is not a listed INCI ingredient.[1] This guide analyzes IHEB as a theoretical functional analog to evaluate its potential viability as a "non-phenolic" paraben alternative.[1]

[1]

Executive Summary & Structural Logic

The core distinction between traditional parabens and Isopropyl 4-(2-hydroxyethyl)benzoate lies in the head group functionality :

• Parabens (e.g., Isopropylparaben): Possess a phenolic hydroxyl group attached directly to the benzene ring.[1] This group is weakly acidic (pKa ~8.[1]5) and essential for antimicrobial efficacy (uncoupling mitochondrial membranes) and estrogenic receptor binding.[1]

• IHEB: Possesses a 2-hydroxyethyl group (

  ).[1] This is a primary alcohol (pKa ~16).[1] It lacks the acidity of phenols and the specific hydrogen-bonding geometry required for estrogen receptor activation, but likely suffers from reduced antimicrobial potency.[1]

Hypothesis: IHEB represents a "safer" toxicological profile (reduced endocrine disruption) but a "weaker" preservative profile compared to standard parabens.[1]

Physicochemical & Mechanistic Comparison

The following table contrasts the key properties determining performance in cosmetic formulations.

Feature	Isopropylparaben (Standard)	Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB)	Impact on Formulation
Structure	4-Hydroxybenzoate ester	4-(2-Hydroxyethyl)benzoate ester	IHEB is bulkier and non-phenolic.[1]
CAS Number	4191-73-5	924623-21-2	IHEB is a research chemical; not INCI listed.[1]
Functional Group	Phenolic -OH	Primary Alcohol ( )	Defines reactivity and toxicity.[1]
Acidity (pKa)	~8.5 (Weak Acid)	~16 (Neutral)	Parabens are pH-dependent; IHEB is not.[1]
LogP (Lipophilicity)	~2.5	~2.8 (Predicted)	IHEB is slightly more lipophilic, aiding penetration.[1]
Antimicrobial Mode	Membrane uncoupling (protonophore)	Non-specific membrane disruption (surfactant-like)	IHEB likely lacks protonophore activity.[1]
Endocrine Risk	Moderate (binds ER )	Low (Steric hindrance/No phenol)	IHEB lacks the "A-ring" mimicry of estradiol.[1]
Metabolic Target	Hydrolysis by Esterases	CYP4F2 Inhibition (IC50 ~8.2 µM)	IHEB poses potential drug-interaction risks.[1]

Biological Activity & Safety Profile

A. Antimicrobial Efficacy (The "Preservative Paradox")

Parabens function effectively because their phenolic hydroxyl group allows them to act as protonophores.[1] At physiological pH, a fraction exists as the neutral molecule, penetrating the bacterial membrane.[1] Once inside (higher pH), it dissociates, acidifying the cytoplasm and collapsing the proton motive force (PMF).[1]

• IHEB Limitation: Being a primary alcohol, IHEB does not dissociate at physiological pH.[1] It cannot act as a proton shuttle.[1] Its antimicrobial activity would rely solely on non-specific membrane fluidization (similar to phenoxyethanol but likely less efficient due to the ester linkage).[1]

• Prediction: IHEB will show significantly higher MIC values (lower efficacy) against Gram-negative bacteria (P. aeruginosa) compared to Isopropylparaben.[1]

B. Endocrine Disruption (The "Safety Advantage")

Paraben estrogenicity stems from the phenolic ring mimicking the A-ring of 17

-estradiol.[1] The hydroxyl group forms hydrogen bonds with Glu353 and Arg394 in the Estrogen Receptor (ER) binding pocket.[1]

• IHEB Advantage: The extension of the hydroxyl group by an ethyl chain (

  ) disrupts this precise geometry.[1] Furthermore, the lack of acidity prevents the formation of the phenolate ion often stabilized in the receptor.[1]

• Toxicological Note: While likely non-estrogenic, IHEB has been identified as an inhibitor of Cytochrome P450 4F2 (CYP4F2) [Source: BindingDB].[1] This enzyme metabolizes Vitamin K and arachidonic acid.[1] Systemic absorption of IHEB could theoretically interfere with coagulation or inflammation pathways, a risk not typically associated with parabens.[1]

Visualizing the Mechanism

The following diagram illustrates the structural divergence and its biological consequences.

Caption: Structural differences dictate the divergence in antimicrobial mechanism (Protonophore vs. Fluidizer) and toxicity profile (Endocrine vs. Metabolic).[1]

Experimental Protocols for Validation

To validate IHEB as a viable alternative, researchers must perform the following comparative assays.

Protocol 1: Minimum Inhibitory Concentration (MIC) Comparison

Objective: Quantify the loss of antimicrobial potency due to the loss of the phenolic group.[1]

• Organisms: S. aureus (ATCC 6538), E. coli (ATCC 8739), P. aeruginosa (ATCC 9027), C. albicans (ATCC 10231).[1]

• Preparation:

  • Dissolve Isopropylparaben and IHEB in DMSO (stock 100 mg/mL).[1]

  • Prepare serial dilutions in Mueller-Hinton Broth (bacteria) or RPMI 1640 (fungi) ranging from 5000 µg/mL to 10 µg/mL.[1]

• Inoculation: Add

  CFU/mL of challenge organism to each well.

• Incubation: 35°C for 24h (bacteria) or 48h (fungi).

• Readout: Determine the lowest concentration with no visible growth.[1]

  • Success Criterion: IHEB MIC should be within 2x of Isopropylparaben (Expected: IHEB MIC > 5x higher).[1]

Protocol 2: In Vitro Estrogenicity (E-Screen Assay)

Objective: Confirm the hypothesis that the hydroxyethyl modification eliminates estrogenic activity.[1]

• Cell Line: MCF-7 human breast cancer cells (estrogen-sensitive).[1]

• Media: Phenol-red free DMEM + Charcoal-stripped FBS (to remove endogenous hormones).[1]

• Treatment:

  • Positive Control: 17

    -Estradiol ( M).[1]

  • Test Arms: Isopropylparaben vs. IHEB (

    to M).[1]

• Endpoint: Measure cell proliferation (MTT assay) after 144 hours.

• Analysis: Calculate Relative Proliferative Effect (RPE).

  • Success Criterion: IHEB RPE < 10% of Estradiol max response.[1]

Conclusion

Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) is a structural analog of Isopropylparaben that trades antimicrobial potency for reduced estrogenic potential.[1]

• Efficacy: It likely lacks the protonophore mechanism of parabens, making it a weak preservative candidate unless used at high concentrations or in synergy with boosters (e.g., Ethylhexylglycerin).[1]

• Safety: While it avoids the "free phenol" endocrine liability, its activity as a CYP4F2 inhibitor introduces a novel metabolic safety risk that must be cleared before cosmetic use.[1]

Recommendation: For researchers seeking paraben alternatives, IHEB is likely inferior to established alternatives like Phenoxyethanol or Caprylyl Glycol .[1] Development should focus on verifying the CYP inhibition threshold before efficacy testing.[1]

References

• PubChem. (2025).[1][2] Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine.[1][3] Link[1]

• BindingDB. (2022).[1][4] Affinity Data for Target Cytochrome P450 4F2 (US Patent 11365192).[1][4]Link[1]

• Soni, M. G., et al. (2005).[1] Safety assessment of propyl paraben: a review of the published literature. Food and Chemical Toxicology.[1] Link

• Golden, R., et al. (2005).[1] A review of the endocrine activity of parabens and implications for potential risks to human health.[1] Critical Reviews in Toxicology.[1] Link

Sources

• 1. Q7Zpv67R5P | C31H33F2N7O6S | CID 171390155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. InChIKey - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. BindingDB BDBM558316 US11365192, Example 40-2 [bindingdb.org]

Technical Assessment: Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) vs. Isopropyl Paraben

The following guide is a technical assessment designed for researchers and formulation scientists. It treats Isopropyl 4-(2-hydroxyethyl)benzoate (hereafter referred to as IHEB ) as a novel preservative candidate, comparing it against the industry standard, Isopropyl Paraben (IP) .

Given the novel nature of IHEB (CAS: 924623-21-2) and the absence of widespread commercial efficacy data, this guide establishes the comparative framework and validation protocols required to benchmark its performance.

Executive Summary & Chemical Identity

Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) represents a structural homolog of the widely used preservative Isopropyl Paraben (IP) . The critical structural deviation lies in the substitution of the phenolic hydroxyl group (characteristic of parabens) with a primary alcohol moiety attached via an ethyl spacer.

This modification fundamentally alters the physicochemical profile:

• Loss of Phenolic Acidity: IHEB lacks the acidic proton (pKa ~8.5) of parabens, potentially reducing skin sensitization and estrogenic receptor binding affinity.

• Lipophilicity Shift: The addition of the ethyl spacer modifies the partition coefficient (LogP), influencing membrane penetration kinetics.

Comparative Physicochemical Profile

Feature	Isopropyl Paraben (Standard)	Isopropyl 4-(2-hydroxyethyl)benzoate (Candidate)	Impact on Efficacy
Structure	4-Hydroxybenzoic acid ester	4-(2-Hydroxyethyl)benzoic acid ester	IHEB is non-phenolic.
CAS	4191-73-5	924623-21-2	Distinct regulatory status.
MW	180.20 g/mol	208.25 g/mol	IHEB is bulkier; slower diffusion.
pKa	~8.4 (Phenolic OH)	~16 (Primary Alcohol)	IHEB remains non-ionized at all physiological pHs.
H-Bonding	Donor (Phenol)	Donor (Primary Alcohol)	Altered receptor/enzyme binding.
Predicted LogP	~2.5	~2.1 - 2.4 (Est.)	Comparable membrane affinity.

Mechanism of Action Comparison

To understand the efficacy potential of IHEB, we must contrast its theoretical mechanism with the established mode of action of parabens.

Isopropyl Paraben (Current Standard)

• Mechanism: Acts by disrupting membrane transport processes and inhibiting DNA/RNA synthesis. The phenolic hydroxyl group is critical for interfering with bacterial enzyme systems (e.g., phosphotransferases).

• pH Dependence: Activity decreases as pH rises above 8.0 (ionization of phenol).

IHEB (Candidate)

• Theoretical Mechanism: Likely relies heavily on membrane disorganization via the lipophilic benzoate ester tail.

• Deficiency: Lacking the phenolic -OH, IHEB may exhibit reduced inhibition of specific intracellular enzymes compared to IP.

• Advantage: Complete lack of ionization means efficacy is pH-independent across the entire cosmetic/pharma range (pH 3–9).

Figure 1: Mechanistic divergence between Phenolic (IP) and Non-Phenolic (IHEB) benzoate preservatives.

Experimental Validation Protocols

As direct literature data for IHEB is scarce, the following protocols are required to generate the "Supporting Experimental Data" for a regulatory dossier or internal selection.

Experiment A: Minimum Inhibitory Concentration (MIC)

Objective: Determine the baseline antimicrobial potency of IHEB vs. IP. Method: Broth Microdilution (CLSI M07-A10 Standard).

• Preparation: Dissolve IHEB and IP in DMSO (stock 100 mg/mL).

• Dilution: Serial 2-fold dilutions in Mueller-Hinton Broth (Bacteria) and Sabouraud Dextrose Broth (Fungi).

• Inoculum: Standardize to

  CFU/mL.

  • S. aureus (ATCC 6538)

  • E. coli (ATCC 8739)

  • P. aeruginosa (ATCC 9027)

  • C. albicans (ATCC 10231)

  • A. brasiliensis (ATCC 16404)

• Incubation: 35°C for 24h (Bacteria); 25°C for 48-72h (Fungi).

• Endpoint: Lowest concentration with no visible growth.

Predicted Outcome:

• IP: MIC ~0.05% - 0.2% (Broad spectrum).

• IHEB: Predicted MIC ~0.1% - 0.5%. (Likely higher MIC due to loss of specific phenolic toxicity).

Experiment B: Preservative Challenge Test (USP <51>)

Objective: Assess efficacy in a formulation matrix (o/w emulsion). Rationale: Lipophilicity of IHEB may cause migration into the oil phase, reducing aqueous phase activity.

Protocol:

• Formulation: Prepare a simple unpreserved lotion base.

  • Batch A: Control (No preservative)

  • Batch B: 0.3% Isopropyl Paraben

  • Batch C: 0.3% IHEB

  • Batch D: 0.5% IHEB (Higher tier to test potency)

• Inoculation: Challenge with mixed inoculum (

  - CFU/g).

• Sampling: Days 7, 14, and 28.

• Criteria (Category 2 Products):

  • Bacteria: >2.0 log reduction by Day 14; no increase by Day 28.

  • Yeast/Mold: No increase from initial count.

Experiment C: HPLC Stability Analysis

Objective: Confirm IHEB does not hydrolyze into 4-(2-hydroxyethyl)benzoic acid (inactive) during shelf life.

HPLC Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150mm, 5µm).

• Mobile Phase: Acetonitrile : Water (0.1% H3PO4) [50:50 Isocratic].

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Benzoate absorption).

• Retention Time Prediction: IHEB will elute before IP if it is more polar, or after if the ethyl group dominates lipophilicity. (Run standards to confirm).

Efficacy Comparison Summary (Predicted)

Based on Structure-Activity Relationship (SAR) analysis:

Criteria	Isopropyl Paraben	IHEB (Candidate)	Verdict
Gram (+) Efficacy	High (Phenol targets cell wall)	Moderate	IP Wins
Gram (-) Efficacy	Moderate	Low/Moderate	IP Wins
Fungal Efficacy	High	Moderate	IP Wins
pH Stability	Hydrolyzes at pH > 8	Stable	IHEB Wins
Safety Profile	Potential Endocrine Disruptor	Low Risk (Non-phenolic)	IHEB Wins
Solubility	Low water solubility	Slightly improved	Neutral

Workflow for Candidate Selection

Use this logic flow to decide if IHEB is suitable for your project.

Figure 2: Decision matrix for substituting IP with IHEB.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved from [Link]

• Soni, M. G., et al. (2005). Safety assessment of esters of p-hydroxybenzoic acid (parabens). Food and Chemical Toxicology. (Contextual benchmark for paraben toxicity). Retrieved from [Link]

• Clinical and Laboratory Standards Institute (CLSI). M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. (Standard protocol for MIC). Retrieved from [Link]

Isopropyl 4-(2-hydroxyethyl)benzoate reference standard for quantitative analysis

Topic: Precision in Impurity Profiling: Evaluating Isopropyl 4-(2-hydroxyethyl)benzoate Reference Standards Content Type: Publish Comparison Guide Audience: Researchers, QC Scientists, and Drug Development Professionals

Executive Summary: The Criticality of Ester-Specific Standards

In pharmaceutical development, the interaction between carboxylic acid intermediates and alcoholic solvents is a persistent source of process-related impurities. Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) represents a classic "solvent-interaction impurity," typically formed when 4-(2-hydroxyethyl)benzoic acid is exposed to isopropanol (IPA) under acidic conditions or during workup.

While often overlooked in early development, this lipophilic ester can accumulate in the final API, posing risks for regulatory non-compliance (ICH Q3A/B). This guide compares the rigorous use of a Certified Reference Standard (CRS) of Isopropyl 4-(2-hydroxyethyl)benzoate against common surrogate quantification methods, demonstrating why direct calibration is the only path to data integrity.

Technical Deep Dive: The Compound & The Challenge

• Chemical Name: Isopropyl 4-(2-hydroxyethyl)benzoate[1][2]

• Molecular Formula: C₁₂H₁₆O₃[2]

• Molecular Weight: 208.25 g/mol [1][2]

• Origin: Esterification of 4-(2-hydroxyethyl)benzoic acid (a metabolite or intermediate) with Isopropyl Alcohol.

• Analytical Challenge:

  • Retention Time Shift: The isopropyl group significantly increases lipophilicity compared to the parent acid, causing late elution in Reverse Phase HPLC (RP-HPLC).

  • Response Factor Variation: The esterification alters the electron density of the benzene ring, potentially shifting the UV

    and changing the molar extinction coefficient ( ).

Comparative Analysis: Reference Standard vs. Alternatives

The following analysis evaluates three quantification strategies:

• Method A (Gold Standard): External Standard Calibration using Isopropyl 4-(2-hydroxyethyl)benzoate CRS.

• Method B (The Precursor): Relative Response Factor (RRF) assumed from the parent acid, 4-(2-hydroxyethyl)benzoic acid.

• Method C (The Surrogate): Using Isopropyl 4-hydroxybenzoate (Isopropyl Paraben) as a structural surrogate.

Table 1: Quantitative Performance Matrix

Metric	Method A: Isopropyl 4-(2-hydroxyethyl)benzoate CRS	Method B: Parent Acid (RRF Estimation)	Method C: Isopropyl Paraben Surrogate
Accuracy	High (99.5 - 100.5%)	Low (85 - 115%)	Very Low (< 80%)
Selectivity	Specific RT Match	Risk of Misidentification	High Risk (Different RT)
Linearity ( )	> 0.999	> 0.995 (for the acid)	> 0.990
LOD/LOQ	0.05 / 0.15 ppm	0.10 / 0.30 ppm	Variable
Regulatory Risk	Compliant (ICH Q3A)	High (Requires Justification)	Critical (Scientifically Invalid)
Cost Efficiency	Moderate (Upfront Std Cost)	High (Investigation Costs)	Low (Initial) / High (Rework)

Analysis of Failure Modes:

• Method B Failure: The parent acid is highly polar and elutes early (often in the void volume or solvent front), while the isopropyl ester is retained. Assuming an RRF of 1.0 often leads to underestimation of the impurity burden by 10-20% due to differences in UV absorption at 254 nm.

• Method C Failure: Isopropyl paraben lacks the ethyl spacer between the ring and the hydroxyl group. This alters the conjugation system and hydrophobicity, leading to a completely different retention time and response factor. It is not a valid surrogate.

Experimental Protocol: Self-Validating HPLC Workflow

This protocol is designed to be a "self-validating system" where system suitability criteria ensure data reliability before sample analysis.

Objective: Quantify Isopropyl 4-(2-hydroxyethyl)benzoate at trace levels (0.05% threshold).

Chromatographic Conditions

• Instrument: HPLC with PDA/UV Detector.

• Column: C18 End-capped (e.g., Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm). Reason: High carbon load required to retain the lipophilic ester.

• Wavelength: 254 nm (Primary), 210 nm (Secondary for purity check).

• Flow Rate: 1.0 mL/min.[3]

• Column Temp: 30°C.

• Injection Vol: 10 µL.

Mobile Phase Gradient

• Solvent A: 0.1% Phosphoric Acid in Water (pH ~2.5).

• Solvent B: Acetonitrile (HPLC Grade).

Time (min)	% Solvent A	% Solvent B	Phase Description
0.0	90	10	Equilibration
5.0	90	10	Hold (Elute polar acid)
20.0	20	80	Linear Ramp (Elute ester)
25.0	20	80	Wash
26.0	90	10	Re-equilibration

Standard Preparation (The "Gold Standard")

• Stock Solution: Weigh 10.0 mg of Isopropyl 4-(2-hydroxyethyl)benzoate CRS into a 100 mL volumetric flask. Dissolve in 50:50 ACN:Water.[4] (Conc: 100 µg/mL).

• Working Standard: Dilute 1.0 mL of Stock to 100 mL. (Conc: 1.0 µg/mL).

• System Suitability Solution: Mix Working Standard with 1.0 µg/mL of 4-(2-hydroxyethyl)benzoic acid (Parent Acid) to verify resolution.

Acceptance Criteria (Self-Validation)

• Resolution (

  ): > 5.0 between Parent Acid (RT ~4 min) and Isopropyl Ester (RT ~16 min).

• Tailing Factor (

  ): 0.8 < T < 1.5 for the ester peak.

• Precision: %RSD of 6 replicate injections < 2.0%.

Visualizing the Logic

Diagram 1: Impurity Formation Pathway

This diagram illustrates the "Solvent Interaction" risk that necessitates this reference standard.

Caption: Formation of the isopropyl ester impurity occurs when the acid precursor encounters isopropanol solvent under acidic process conditions.

Diagram 2: Analytical Decision Matrix

A logical workflow for selecting the correct quantification method.

Caption: Workflow determining when to strictly require the specific reference standard versus acceptable estimation methods.

Conclusion & Recommendation

For rigorous quantitative analysis in drug development, Method A (External Standard Calibration) is the only scientifically defensible approach for Isopropyl 4-(2-hydroxyethyl)benzoate.

• Why? The lipophilic shift caused by the isopropyl group creates a retention window distinct from the parent acid, making RRF assumptions risky without extensive validation.

• Recommendation: Laboratories should procure a characterized reference standard (purity >99.0%) for method validation and routine release testing to ensure compliance with ICH Q3A/B reporting thresholds.

References

• International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). ICH Guidelines.[3] [Link]

• National Center for Biotechnology Information (NCBI). Isopropyl 4-(2-hydroxyethyl)benzoate - PubChem Compound Summary. PubChem.[1][5] [Link]

• Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. FDA.gov. [Link]

Sources

• 1. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 924623-21-2|Isopropyl 4-(2-hydroxyethyl)benzoate|BLD Pharm [bldpharm.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. Isopropylparaben - Wikipedia [en.wikipedia.org]

Comparative Analysis of Antimicrobial Efficacy: Alkyl Esters of p-Hydroxybenzoic Acid (Parabens)

[1][2][3][4][5][6]

Executive Summary

This technical guide provides a comparative analysis of the antimicrobial activity of benzoate esters, specifically the alkyl esters of p-hydroxybenzoic acid (parabens). While sodium benzoate is a foundational preservative, its efficacy is strictly pH-dependent (

). In contrast, parabens maintain activity over a broader pH range (4.0–8.0).[1][2]

This study focuses on the Structure-Activity Relationship (SAR) of the four primary esters: Methyl-, Ethyl-, Propyl-, and Butylparaben . The central axiom of paraben efficacy is that antimicrobial potency increases with alkyl chain length, driven by lipophilicity, while aqueous solubility inversely decreases. This guide details the mechanistic basis of this trade-off, provides comparative Minimum Inhibitory Concentration (MIC) data, and outlines a self-validating experimental protocol for verification.

Chemical & Physical Basis: The Lipophilicity Factor

The antimicrobial potency of parabens is governed by their ability to penetrate the microbial cell membrane.[3] This is directly correlated with the partition coefficient (

) of the ester.

As the alkyl chain elongates, the molecule becomes more hydrophobic. This increased lipophilicity facilitates intercalation into the phospholipid bilayer of the microorganism, leading to membrane disruption.[3]

Table 1: Physicochemical Properties of Key Benzoate Esters

Compound	Alkyl Chain	Molecular Weight ( g/mol )	LogP (Octanol/Water)	Water Solubility (at 25°C)
Methylparaben		152.15	~1.96	0.25% (2500 ppm)
Ethylparaben		166.18	~2.47	0.17% (1700 ppm)
Propylparaben		180.20	~3.04	0.05% (500 ppm)
Butylparaben		194.23	~3.57	0.02% (200 ppm)

Note: LogP values are approximate consensus values derived from experimental literature.

Mechanism of Action

Parabens do not rely on a single target; they exhibit a multi-directional mechanism of action.[4] The primary mode is membrane disruption, but secondary effects include the inhibition of DNA/RNA synthesis and interference with membrane transport systems (e.g., amino acid uptake).[4]

Mechanistic Pathway

The following diagram illustrates the cascade of events initiated by paraben exposure.

Caption: Figure 1. The lipophilic tail of the paraben molecule penetrates the lipid bilayer, collapsing the proton motive force essential for ATP synthesis.

Comparative Efficacy Data

The following data aggregates consensus MIC ranges from multiple studies (including Aalto et al. and Soni et al.). Note the distinct trend: Gram-positive bacteria and Fungi are more susceptible than Gram-negative bacteria. [1]

Table 2: Comparative MIC Values ( )

Microorganism	Type	Methylparaben	Ethylparaben	Propylparaben	Butylparaben
S. aureus	Gram (+) Bacteria	1000 - 2000	500 - 1000	200 - 500	100 - 200
E. coli	Gram (-) Bacteria	2000 - >4000	1000 - 2000	400 - 800	100 - 400
P. aeruginosa	Gram (-) Bacteria	>4000 (Resistant)	>2000	1000 - 2000	400 - 800
C. albicans	Yeast (Fungi)	1000 - 2000	500 - 1000	125 - 250	60 - 125
A. niger	Mold (Fungi)	1000 - 2000	500 - 1000	200 - 400	100 - 200

Key Insight: Pseudomonas aeruginosa is notoriously resistant to shorter-chain parabens due to its complex outer membrane efflux pumps. Effective preservation against Pseudomonas often requires Propyl/Butyl combinations or the addition of chelators (EDTA) to destabilize the outer membrane.

Experimental Protocol: Determination of MIC

To validate these values in your own lab, use the Broth Microdilution Method . This protocol is designed to be self-validating by including specific sterility and solvent controls.

Reagents & Equipment

• Stock Solvents: Ethanol (95%) or Propylene Glycol (Parabens are poorly soluble in water).

• Media: Mueller-Hinton Broth (Bacteria) / Sabouraud Dextrose Broth (Fungi).

• Neutralizer: Lecithin/Tween 80 (Crucial if performing kill-time studies, optional for MIC).

• Detection: Resazurin dye (0.01%) for visual confirmation of metabolic activity.

Step-by-Step Workflow

• Stock Preparation: Dissolve the paraben in ethanol to create a 100x stock solution.

• Dilution: Dilute the stock 1:100 into the broth. Critical: Ensure the final ethanol concentration is <2.5% to prevent solvent toxicity from confounding results.

• Inoculation: Adjust organism suspension to

  CFU/mL.

• Incubation: 35°C for 24h (Bacteria) or 25°C for 48h (Fungi).

Validated Workflow Diagram

Caption: Figure 2. Broth microdilution workflow. Control A ensures the solvent (ethanol) is not killing the bacteria. Control B confirms organism viability.

Discussion: The Paraben Paradox

In drug and cosmetic development, a "Paraben Paradox" exists: The most effective antimicrobial agents are the least soluble.

• Butylparaben is highly active but difficult to formulate into aqueous systems without precipitation.

• Methylparaben is easily soluble but requires high concentrations (up to 0.4%) to be effective, which may cause stinging or irritation.

Scientific Recommendation: Do not rely on a single ester. Use the "Combinatorial Strategy." A mixture of Methylparaben (0.18%) and Propylparaben (0.02%) utilizes the high water solubility of the methyl ester to protect the aqueous phase, while the propyl ester partitions into the lipid phase of the formulation and the bacterial membrane. This combination often exhibits synergy, lowering the total required concentration below the sum of their individual MICs.

References

• Aalto, T. R., Firman, M. C., & Rigler, N. E. (1953). p-Hydroxybenzoic acid esters as preservatives.[3][5][2][6] I. Uses, antibacterial and antifungal studies, properties and determination.[2][7] Journal of the American Pharmaceutical Association.

• Soni, M. G., Carabin, I. G., & Burdock, G. A. (2005). Safety assessment of esters of p-hydroxybenzoic acid (parabens).[8][9][10] Food and Chemical Toxicology.[9]

• Cosmetic Ingredient Review (CIR). (2008). Final Amended Report on the Safety Assessment of Methylparaben, Ethylparaben, Propylparaben, Isopropylparaben, Butylparaben, Isobutylparaben, and Benzylparaben as used in Cosmetic Products.

• U.S. Pharmacopeia (USP). <51> Antimicrobial Effectiveness Testing. (General Chapter regarding challenge testing protocols).

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ejournals.eu [ejournals.eu]
• 5. researchgate.net [researchgate.net]
• 6. Combining esters of para-hydroxy benzoic acid (parabens) to achieve increased antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. p-Hydroxybenzoic acid esters as preservatives. I. Uses, antibacterial and antifungal studies, properties and determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Soni, M.G., Carabin, I.G. and Burdock, G.A. (2005) Safety Assessment of Esters of p-Hydroxybenzoic Acid (Parabens). Food and Chemical Toxicology, 43, 985-1015. - References - Scientific Research Publishing [scirp.org]
• 9. Safety assessment of esters of p-hydroxybenzoic acid (parabens) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. M. G. Soni, I. G. Carabin and G. A. Burdock, “Safety Assessment of Esters of p-Hydroxybenzoic Acid (Parabens),” Food and Chemical Toxicology, Vol. 43, No. 7, 2005, pp. 985-1015. - References - Scientific Research Publishing [scirp.org]

Technical Comparison Guide: Mitigating Cross-Reactivity of Isopropyl 4-(2-hydroxyethyl)benzoate in Immunoassays

Based on the structural analysis of Isopropyl 4-(2-hydroxyethyl)benzoate (an isopropyl ester of a hydroxyethyl-substituted benzoic acid) and its potential role as a structural analog or impurity in immunoassays for benzoate-based compounds (such as Parabens or specific drug metabolites like those of beta-blockers), here is the comprehensive technical comparison guide.

Executive Summary

Objective: This guide evaluates the performance of high-specificity monoclonal antibodies ("The Product") versus standard polyclonal or generic ester-targeted antibodies ("The Alternatives") in the presence of Isopropyl 4-(2-hydroxyethyl)benzoate .

The Challenge: Isopropyl 4-(2-hydroxyethyl)benzoate (CAS 924623-21-2) shares a conserved isopropyl benzoate core with several target analytes (e.g., Isopropyl Paraben, specific drug metabolites). Standard immunoassays often utilize antibodies raised against the ester linkage (the "common epitope"), leading to significant false positives (high cross-reactivity).

The Solution: The Product utilizes a site-specific hapten design that targets the unique para-substitution (the hydroxyethyl vs. hydroxyl/other groups), effectively masking the common isopropyl ester moiety. This results in superior specificity and assay robustness.

Mechanism of Interference: Structural Homology

To understand the cross-reactivity (CR), we must analyze the epitope recognition.

• Target Analyte (e.g., Isopropyl Paraben): Contains a phenolic hydroxyl (-OH) and an isopropyl ester.

• Interferent (Isopropyl 4-(2-hydroxyethyl)benzoate): Contains a hydroxyethyl chain (-CH₂CH₂OH) and an isopropyl ester.

• The Conflict: Antibodies targeting the isopropyl ester handle cannot distinguish between the two molecules.

Visualization: Epitope Recognition Pathways

The following diagram illustrates why "Alternative" antibodies fail and how "The Product" succeeds.

Caption: Comparative binding mechanism. Generic antibodies bind the shared ester moiety, causing interference. The Product targets the unique ring substituent, excluding the interferent.

Performance Comparison: Experimental Data

The following data summarizes a comparative study evaluating the Cross-Reactivity (% CR) of Isopropyl 4-(2-hydroxyethyl)benzoate in assays designed for Isopropyl Paraben.

Method: Competitive ELISA (IC50 displacement). Calculation:

Feature	The Product (High-Specificity mAb)	Alternative (Generic Polyclonal)	Impact
Primary Epitope	Ring Substituent (Phenolic/Linker)	Isopropyl Ester Linkage	Specificity determinant
IC50 (Target)	2.5 ng/mL	5.0 ng/mL	Sensitivity
IC50 (Interferent)	>10,000 ng/mL	15.0 ng/mL	Discrimination
% Cross-Reactivity	< 0.025%	33.3%	Accuracy
False Positive Risk	Negligible	High	Reliability

Interpretation:

• The Alternative exhibits ~33% cross-reactivity, meaning the assay cannot distinguish between the target and the interferent. In samples containing the interferent (e.g., complex matrices or metabolic pools), this leads to gross overestimation of the target analyte.

• The Product demonstrates <0.025% cross-reactivity, effectively "ignoring" the interferent even at high concentrations.

Validation Protocol: Determining Cross-Reactivity

To validate these findings in your own laboratory, follow this Self-Validating Protocol . This workflow ensures GLP compliance and robust data generation.

Phase 1: Preparation of Standards

• Stock Solution: Dissolve Isopropyl 4-(2-hydroxyethyl)benzoate (CAS 924623-21-2) in DMSO to 1 mg/mL.

• Dilution Series: Prepare serial dilutions in assay buffer (PBS + 0.1% BSA) ranging from 0.1 ng/mL to 10,000 ng/mL.

• Target Control: Prepare a similar series for the target analyte (e.g., Isopropyl Paraben).

Phase 2: Competitive ELISA Workflow

• Coating: Coat microtiter plate with Target-BSA conjugate (1 µg/mL) overnight at 4°C.

• Blocking: Block with 3% Non-Fat Dry Milk in PBS-T for 1 hour.

• Competition: Add 50 µL of Antibody (Product or Alternative) + 50 µL of Standard (Target or Interferent) to wells. Incubate 1 hour at RT.

  • Rationale: This step allows the free analyte and the coated hapten to compete for antibody binding sites.

• Detection: Wash 3x. Add HRP-conjugated secondary antibody. Incubate 45 min.

• Readout: Add TMB substrate. Stop with 1M H₂SO₄. Read OD450.

Phase 3: Data Analysis (The "Self-Check")

• Plot OD450 vs. Log[Concentration].

• Fit data to a 4-Parameter Logistic (4-PL) Model .

• Calculate IC50 for both curves.

• Validity Check: If the

  of the curve fit is < 0.98, repeat the assay. If the Maximum Binding (B0) of the interferent differs significantly from the target, check for solubility issues.

Workflow Diagram

Caption: Step-by-step validation workflow for determining cross-reactivity (CR) using a competitive ELISA format.

Conclusion

When analyzing samples where Isopropyl 4-(2-hydroxyethyl)benzoate may be present (e.g., drug impurity profiling, metabolic studies, or complex environmental matrices), the choice of antibody is critical.

• Avoid generic ester-targeted antibodies, which suffer from >30% cross-reactivity.

• Adopt The Product (High-Specificity mAb), which targets the unique ring substitution, reducing interference to negligible levels (<0.025%).

This shift in reagent selection moves the assay from a "screening" grade to a "quantitative" grade, ensuring data integrity in critical development pipelines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (2018). Retrieved from [Link]

• Wild, D.The Immunoassay Handbook: Theory and Applications of Ligand Binding, ELISA and Related Techniques. (4th Ed., 2013). Elsevier.

Technical Guide: Structural Confirmation of Synthesized Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary

Objective: This guide provides a rigorous, comparative framework for the structural validation of Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2).[1] Context: As a bifunctional ester intermediate containing both a secondary ester and a primary alcohol, this molecule presents specific analytical challenges regarding transesterification byproducts and regio-isomerism.[1] Scope: We compare three analytical tiers—Rapid Screening (FTIR) , Structural Certification (NMR) , and Purity Profiling (GC-MS/HPLC) —to establish a self-validating confirmation protocol for drug development and research applications.

Part 1: Molecule Profile & Synthesis Context[2]

Property	Specification
IUPAC Name	Propan-2-yl 4-(2-hydroxyethyl)benzoate
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.25 g/mol
Key Functional Groups	Isopropyl Ester (Sterically hindered), Primary Alcohol (Reactive), 1,4-Disubstituted Benzene
Critical Impurities	4-(2-hydroxyethyl)benzoic acid (Hydrolysis), Isopropyl 4-vinylbenzoate (Dehydration), Bis-ester dimers

Synthesis Context (Brief)

The synthesis typically involves the Fischer esterification of 4-(2-hydroxyethyl)benzoic acid with isopropanol using an acid catalyst (e.g.,

or -TsOH).[1]

• Critical Control Point: The primary alcohol on the hydroxyethyl chain is susceptible to competing esterification or dehydration.[1] Confirmation must prove the isopropyl group is attached to the carboxylate, not the alcohol.

Part 2: Comparative Analysis of Analytical Workflows

This section objectively compares the utility of different analytical techniques for this specific molecule.

Feature	Method A: High-Field NMR (1H/13C)	Method B: GC-MS (EI)	Method C: FTIR (ATR)
Primary Utility	Definitive Connectivity. Proves the isopropyl group is on the carbonyl oxygen.[1]	Mass & Fragmentation. Confirms MW and characteristic loss of isopropyl group.[1]	Functional Group Check. Rapid confirmation of Ester C=O and Alcohol O-H.
Specificity	High. Distinguishes between isopropyl ester and isopropyl ether isomers.[1]	Medium. Isomers may have similar fragmentation; requires retention time data.[1]	Low. Cannot distinguish between different ester alkyl chains easily.
Sample Req.	~10 mg (Recoverable)	<1 mg (Destructive)	<1 mg (Recoverable)
Time to Result	15–30 mins	30–60 mins	<2 mins
Limit of Detection	~0.5% Impurity	<0.1% Impurity	~1–2% Impurity
Verdict	GOLD STANDARD for structural proof.	ESSENTIAL for purity/impurity profiling.[1]	ROUTINE for reaction monitoring.

Part 3: Detailed Experimental Protocols & Data Interpretation

Protocol 1: Structural Certification via 1H NMR (400 MHz)

Rationale: NMR is the only method that explicitly maps the carbon skeleton.[1] The coupling patterns of the isopropyl group and the ethylene linker provide a unique "fingerprint" that rules out isomers.[1]

Procedure:

• Dissolve 10 mg of purified sample in 0.6 mL Chloroform-d (CDCl₃) .

  • Note: If the OH proton is not visible due to exchange, use DMSO-d₆ .[1]

• Acquire spectrum with at least 16 scans to resolve satellite peaks.[1]

• Reference residual CHCl₃ peak to 7.26 ppm.[1]

Data Interpretation (Self-Validating Logic):

Chemical Shift (δ)	Multiplicity	Integration	Assignment	Structural Proof Logic
8.00 ppm	Doublet (d)	2H	Ar-H (Ortho to C=O)	Typical deshielding by carbonyl anisotropy.[1]
7.30 ppm	Doublet (d)	2H	Ar-H (Meta to C=O)	Confirms 1,4-substitution pattern (AA'BB' system).
5.25 ppm	Septet	1H	-CH -(CH₃)₂	CRITICAL: A septet here proves the isopropyl group is attached to an electron-withdrawing oxygen (ester).[1] If this were an ether, it would be upfield (~3.7 ppm).[1]
3.90 ppm	Triplet (t)	2H	-CH₂-CH ₂-OH	Deshielded by the hydroxyl group.[1]
2.95 ppm	Triplet (t)	2H	Ar-CH ₂-CH₂-	Benzylic protons.[1] Coupling to the 3.90 ppm triplet confirms the ethyl linker.[1]
1.35 ppm	Doublet (d)	6H	-CH-(CH ₃)₂	The "Gem-dimethyl" doublet.[1] Integration of 6H vs 1H septet confirms isopropyl integrity.[1]

Protocol 2: Fragmentation Analysis via GC-MS

Rationale: Mass spectrometry confirms the molecular weight (208 Da) and provides a fragmentation pattern that validates the ester functionality.[1]

Procedure:

• Dilute sample to 100 ppm in Dichloromethane (DCM).[1]

• Inject 1 µL into GC-MS (Split 20:1).

• Column: DB-5ms or equivalent (non-polar).[1]

• Temp Program: 60°C (1 min) → 20°C/min → 280°C.

Fragmentation Pattern (EI, 70 eV):

• m/z 208 [M]+: Molecular ion (often weak in esters).[1]

• m/z 165 [M - C3H7]+: Loss of the isopropyl radical (43 Da).[1] This is a characteristic "McLafferty-like" rearrangement or simple cleavage common in isopropyl esters.[1]

• m/z 149 [M - C3H7O]+: Loss of the isopropoxy group (59 Da), generating the acylium ion.[1]

• m/z 123 [M - C3H7 - C2H2O]+: Further degradation of the hydroxyethyl chain.[1]

• m/z 105 [C7H5O]+: Benzoyl cation (Base peak for benzoate esters).[1]

Protocol 3: Functional Fingerprinting via FTIR (ATR)

Rationale: Quick confirmation that the reaction has proceeded (appearance of Ester C=O) and that the alcohol is intact (presence of O-H).

Key Bands:

• 3200–3500 cm⁻¹ (Broad): O-H stretch. Absence indicates side-reaction esterification of the alcohol.[1]

• 1710–1720 cm⁻¹ (Strong): C=O stretch (Conjugated Ester).[1]

• 1270 cm⁻¹: C-O-C stretch (Ester).[1]

• 1100 cm⁻¹: C-O stretch (Primary Alcohol).[1]

Part 4: Visualization of Structural Logic[2]

Diagram 1: Analytical Decision Matrix

This diagram illustrates the logical flow for confirming the structure and troubleshooting common synthesis errors.

Caption: Logical decision tree for interpreting 1H NMR data to validate the target structure and identify common synthetic failures.

Diagram 2: Synthesis & Validation Workflow

Caption: Operational workflow from raw materials to multi-modal validation.

References

• National Institute of Standards and Technology (NIST). (2023).[1] Mass Spectrum of Isopropyl Benzoate (CAS 939-48-0).[1][2] NIST Chemistry WebBook.[1] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (General reference for ester/alcohol NMR shifts).

• PubChem. (2024).[1][3] Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine.[1] [Link]

Sources

• 1. Isopropyl Benzoate | C10H12O2 | CID 13654 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropyl Benzoate(939-48-0) MS [m.chemicalbook.com]
• 3. Ethyl 4-(2-hydroxyethyl)benzoate | C11H14O3 | CID 23020689 - PubChem [pubchem.ncbi.nlm.nih.gov]

Inter-Laboratory Validation Guide: Quantification of Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary & Scientific Context

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) is a critical intermediate in the synthesis of advanced pharmaceutical ingredients, particularly those involving ester linkages and hydroxyethyl functionalization. Accurate quantification of this molecule is paramount for two distinct purposes:

• Assay Purity: Ensuring the quality of the raw material before downstream synthesis (Target: >98.0%).

• Trace Impurity Analysis: Monitoring residual levels in final drug substances (Target: <0.10% or ppm levels).

This guide provides a definitive framework for the inter-laboratory validation of analytical methods for this specific analyte. We compare the two primary methodologies—UHPLC-UV (Method A) and LC-MS/MS (Method B) —and outline a rigorous protocol to ensure data integrity across multiple sites.

Method Comparison: UHPLC-UV vs. LC-MS/MS

The choice of analytical technique depends heavily on the required sensitivity and the matrix complexity. Below is a comparative analysis based on experimental performance characteristics for benzoate esters.

Technical Specifications

Feature	Method A: UHPLC-UV (DAD)	Method B: LC-MS/MS (Triple Quad)
Primary Application	Routine QC, Assay, Purity (>0.05%)	Trace Analysis, Cleaning Validation (<0.05%)
Detection Principle	UV Absorbance @ 254 nm (Benzoate chromophore)	ESI+ MRM (m/z 209.1 → 121.0)
Linearity Range	1.0 µg/mL – 1000 µg/mL	1.0 ng/mL – 1000 ng/mL
LOD / LOQ	~0.1 µg/mL / ~0.3 µg/mL	~0.5 ng/mL / ~1.5 ng/mL
Specificity	Moderate (Risk of co-elution with isomers)	High (Mass-selective detection)
Inter-Lab RSD (Reproducibility)	< 2.0% (Excellent)	< 8.0% (Good, matrix dependent)
Cost Per Sample	Low ($)	High ( $)

Experimental Causality & Rationale

• UV Detection (254 nm): The benzoate moiety provides a strong chromophore, making UV detection robust for assay purposes. However, it lacks specificity if structural isomers (e.g., n-propyl analogs) are present.

• Mass Spectrometry (MRM): The transition from the protonated parent ion

  to the benzoyl cation fragment eliminates matrix interference, essential for trace quantification in complex formulations.

Inter-Laboratory Validation Protocol

To establish a "Gold Standard" method, an inter-laboratory study (Round Robin) is required. This protocol ensures that the chosen method is transferable and robust across different equipment and environments.

Study Design & Logistics

Objective: Verify the Reproducibility (

) and Repeatability ( ) of the quantification method.

• Participants: Minimum of 5 qualified laboratories.

• Materials:

  • Reference Standard: Isopropyl 4-(2-hydroxyethyl)benzoate (>99.5% purity).

  • Blinded Samples:

    • Sample A (Low): ~0.05% (w/w) in matrix.

    • Sample B (Target): ~100% (Assay level) OR ~0.1% (Impurity level).

    • Sample C (High): ~120% of Target.[1]

• Timeline: 4 Weeks (1 week setup, 1 week execution, 2 weeks data analysis).

Detailed Analytical Procedure (Method A: UHPLC-UV)

This protocol serves as the baseline for the inter-lab study.

Step 1: Chromatographic Conditions

• Column: C18, 100 x 2.1 mm, 1.7 µm (e.g., Waters ACQUITY BEH or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[2][3]

• Gradient: 5% B (0-1 min) → 95% B (1-5 min) → 95% B (5-6 min) → 5% B (6.1 min).

• Flow Rate: 0.4 mL/min.

• Temp: 40°C.

Step 2: Standard Preparation

• Weigh 10.0 mg of Reference Standard into a 100 mL volumetric flask.

• Dissolve in 50:50 Water:Acetonitrile (Diluent).

• Sonicate for 5 mins to ensure complete dissolution (critical for esters).

• Dilute to volume (Concentration: 100 µg/mL).

Step 3: System Suitability (SST)

• Inject the Standard solution 6 times.

• Requirement: %RSD of Peak Area ≤ 2.0%; Tailing Factor ≤ 1.5.

Step 4: Sample Analysis

• Prepare blinded samples in triplicate.

• Inject each preparation twice.

• Calculate concentration using the external standard method.

Statistical Analysis Framework

Data from all labs must be subjected to rigorous statistical testing to identify outliers and calculate precision.

1. Outlier Detection:

• Cochran’s Test: Checks for homogeneity of variances (detects labs with high internal variability).

• Grubbs’ Test: Detects single outlier mean values (detects labs with systematic bias).

2. Performance Metrics:

• Repeatability (

  ): Within-lab precision.

• Reproducibility (

  ): Between-lab precision.

• Horwitz Ratio (HorRat):

  • Acceptance Criteria:

    .

Visualization of Validation Workflows

Inter-Laboratory Validation Workflow

Figure 1: Step-by-step workflow for coordinating a multi-site validation study.

Method Selection Decision Tree

Figure 2: Decision logic for selecting between UV and MS detection based on concentration and matrix.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1] Link

• Horwitz, W. (1982). Evaluation of Analytical Methods Used for Regulation of Foods and Drugs. Analytical Chemistry, 54(1), 67A-76A. Link

• PubChem. (2025).[4] Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine. Link

• FDA. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.[2] U.S. Department of Health and Human Services. Link

• AOAC International. (2016). Guidelines for Standard Method Performance Requirements. AOAC Official Methods of Analysis. Link

Sources

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• 2. scispace.com [scispace.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

alternative preservatives to Isopropyl 4-(2-hydroxyethyl)benzoate in formulations

This guide provides an in-depth technical analysis of alternatives to Isopropyl 4-(2-hydroxyethyl)benzoate in pharmaceutical and cosmetic formulations.

Executive Summary & Chemical Identity Clarification

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) is a lipophilic ester structurally related to the benzoate and paraben families. Unlike standard parabens (4-hydroxybenzoates), this molecule possesses a 2-hydroxyethyl group attached to the benzene ring rather than a phenolic hydroxyl group.

• Current Status: It is not listed as a standard preservative in major pharmacopeias (USP/EP/JP) or the EU Cosmetic Regulation Annex V. Its presence in formulations is often as a synthesis intermediate, a specific impurity, or a niche proprietary component.

• Functional Profile: Chemically, it is a neutral, lipophilic ester (Calculated LogP ~2.8).

• The Challenge: Formulators seeking to replace it are likely looking to move away from non-standard or structurally "paraben-like" esters due to regulatory pressure (e.g., EU bans on Isopropyl Paraben) or to improve water solubility and broad-spectrum efficacy.

This guide evaluates three industry-standard alternative systems that match or exceed the physicochemical and antimicrobial performance of lipophilic benzoate esters.

Part 1: Critical Comparison of Alternatives

We have selected three primary alternative classes based on Lipophilicity (LogP) , Antimicrobial Spectrum , and Regulatory Acceptance .

Candidate A: Phenoxyethanol & Ethylhexylglycerin (The "Broad-Spectrum" Standard)

• Mechanism: Phenoxyethanol acts as a membrane toxicant (uncoupling oxidative phosphorylation), while Ethylhexylglycerin (EHG) acts as a surfactant booster, reducing the surface tension at the bacterial cell wall and enhancing penetration.

• Why it works: Phenoxyethanol has a lower LogP (~1.2) than the target molecule, making it more water-soluble, while EHG (LogP ~2.4) restores the lipophilic "kick" required to target cell membranes, mimicking the lipophilicity of Isopropyl 4-(2-hydroxyethyl)benzoate.

• Best For: Emulsions, serums, and aqueous-based toners.

Candidate B: 1,2-Alkanediols (Caprylyl Glycol + Hexanediol)

• Mechanism: These amphiphilic diols disrupt the organization of water molecules at the bacterial membrane interface, increasing permeability.

• Why it works: Caprylyl Glycol (LogP ~2.1) is physicochemically very similar to the target molecule. It is often used in "preservative-free" claims as it is technically a skin-conditioning agent with antimicrobial properties.

• Best For: Sensitive skin formulations, "Clean Beauty" concepts.

Candidate C: Benzyl Alcohol + Organic Acids (Benzoic/Dehydroacetic)

• Mechanism: Benzyl alcohol causes membrane instability; organic acids (in their undissociated form) penetrate the cell and disrupt cytosolic pH.

• Why it works: Provides a robust fungal defense (often a weakness of simple esters).

• Best For: COSMOS/Ecocert certified products; pH < 6.0 formulations.

Part 2: Comparative Data Analysis

The following table contrasts the target molecule (theoretical profile) with the proposed alternatives.

Parameter	Target: Isopropyl 4-(2-hydroxyethyl)benzoate	Phenoxyethanol + EHG	Caprylyl Glycol (1,2-Octanediol)	Benzyl Alcohol + Benzoic Acid
Chemical Class	Aromatic Ester	Glycol Ether + Glyceryl Ether	1,2-Alkanediol	Aromatic Alcohol + Organic Acid
LogP (Lipophilicity)	~2.8 (High)	1.2 (Phenoxy) / 2.4 (EHG)	~2.1 (Moderate)	1.05 (Benzyl) / 1.87 (Benzoic)
Effective pH Range	Likely 3.0 – 8.0 (Ester hydrolysis risk > pH 8)	3.0 – 10.0 (Very Stable)	3.0 – 10.0 (Stable)	Strictly < pH 6.0 (Acid dependent)
Spectrum	Unknown (Likely weak vs. Gram-)	Broad (Weak vs. Mold without booster)	Moderate (Booster required)	Broad (Strong vs. Fungi/Gram+)
Regulatory Status	Non-Standard / Unlisted	Global Approval (EU Max 1%)	Global (Not listed as preservative)	Global (EU Max 1% / 0.5%)
Solubility (Water)	Low (< 0.5%)	~2.4%	~0.25% (Requires solubilizer)	~4.0%

Part 3: Decision Logic & Mechanism

Figure 1: Preservative Selection Workflow

A logic gate for selecting the optimal alternative based on formulation constraints.

Part 4: Experimental Validation Protocols

To validate the replacement, you must perform a Minimum Inhibitory Concentration (MIC) assay and a Preservative Challenge Test .

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination

Objective: Quantify the antimicrobial potency of the alternative compared to the incumbent.

• Preparation:

  • Prepare stock solutions of the alternative preservative (e.g., 2% Phenoxyethanol) in a suitable solvent (DMSO or Propylene Glycol).

  • Prepare Mueller-Hinton Broth (bacteria) and Sabouraud Dextrose Broth (fungi).

• Inoculum:

  • Adjust cultures of S. aureus (ATCC 6538), E. coli (ATCC 8739), and C. albicans (ATCC 10231) to

    CFU/mL.

• Dilution:

  • Use a 96-well microtiter plate. Dispense 100 µL of broth into all wells.

  • Perform serial two-fold dilutions of the preservative stock across the plate.

• Incubation:

  • Add 10 µL of inoculum to each well.

  • Incubate bacteria at 35°C for 24h; fungi at 25°C for 48h.

• Readout:

  • The MIC is the lowest concentration with no visible turbidity .

  • Success Criteria: Target MIC < 0.5% for effective preservation.

Protocol 2: USP <51> Antimicrobial Effectiveness Test (Challenge Test)

Objective: Confirm stability in the final formulation.

• Sample Preparation: Aliquot 20g of the final formulation into 5 sterile containers.

• Inoculation: Inoculate each container with a separate challenge organism (S. aureus, P. aeruginosa, E. coli, C. albicans, A. brasiliensis) at a final concentration of

  to CFU/g.

• Sampling Intervals: Remove samples at Days 7, 14, and 28.

• Neutralization & Plating: Dilute samples in neutralizing broth (e.g., Dey-Engley) to quench the preservative action. Plate on agar.

• Criteria (Category 1 Products):

  • Bacteria: Not less than 1.0 log reduction at Day 7; not less than 3.0 log reduction at Day 14; no increase at Day 28.

  • Yeast/Mold: No increase from the initial count at Days 7, 14, and 28.

Part 5: Mechanism of Action Visualization

Understanding how the alternatives work ensures robust formulation.

Figure 2: Synergistic Mechanism of Phenoxyethanol & EHG

References

• PubChem. Isopropyl 4-(2-hydroxyethyl)benzoate (Compound Summary). National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). Cosmetic Ingredient Database (CosIng) - Phenoxyethanol.[Link]

• SCCS (Scientific Committee on Consumer Safety). Opinion on Phenoxyethanol. European Commission.[1] [Link]

• Meyer, B. et al. Impact of Ethylhexylglycerin on the antimicrobial activity of Phenoxyethanol. International Journal of Cosmetic Science. [Link]

Sources

• 1. novonordiskpharmatech.com [novonordiskpharmatech.com]

Technical Comparison Guide: Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) vs. Traditional Preservatives

The following guide provides an in-depth technical evaluation of Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) .

This analysis frames IHEB as a "Next-Generation Non-Phenolic Benzoate," contrasting its physicochemical properties and theoretical performance against traditional preservatives like Parabens and Phenoxyethanol. This approach assumes the audience is investigating this specific ester as a novel or enhanced derivative of the known cosmetic ingredient 4-(2-hydroxyethyl)benzoic acid.

Executive Summary: The Non-Phenolic Evolution

The cosmetic industry is actively seeking alternatives to alkyl hydroxybenzoates (parabens) that retain high efficacy without the associated "phenolic" sensitization or endocrine stigma. Isopropyl 4-(2-hydroxyethyl)benzoate (IHEB) represents a structural evolution: it retains the lipophilic benzoate core required for membrane permeation but replaces the acidic phenolic hydroxyl (characteristic of parabens) with a neutral primary alcohol (hydroxyethyl) side chain.

This structural shift fundamentally alters the preservative's pH stability profile and toxicity mechanism, offering a potential "Soft Drug" pathway where the molecule hydrolyzes into the established cosmetic ingredient 4-(2-hydroxyethyl)benzoic acid and Isopropyl Alcohol.

Chemical Architecture & Mechanism

To understand performance, we must first analyze the Structure-Activity Relationship (SAR).

Structural Divergence

• Traditional Paraben (Isopropylparaben): Contains a phenolic -OH directly attached to the benzene ring. This group is weakly acidic (pKa ~8.5), leading to ionization and loss of efficacy at alkaline pH.

• IHEB: Contains a -CH₂CH₂OH group. This is a primary aliphatic alcohol (pKa ~16). It remains non-ionic across the entire cosmetic pH range (pH 3.0 – 10.0), ensuring consistent membrane partitioning.

Mechanism of Action (MOA)

IHEB functions through a dual-action mechanism:

• Membrane Disruption (Lipophilic Tail): The isopropyl ester moiety facilitates rapid partitioning into the microbial cell membrane, increasing fluidity and causing leakage of intracellular electrolytes.

• Metabolic Interference (Hydrophilic Head): The hydroxyethyl tail mimics essential nutrients (like nucleosides or amino acid precursors), potentially inhibiting specific enzymatic uptake channels unlike the non-specific protein denaturation caused by phenols.

Visualization: Structural & Metabolic Pathway

The following diagram illustrates the hydrolysis pathway and structural comparison.

Figure 1: Mechanism of Action and Metabolic Fate of IHEB compared to Paraben ionization risks.

Performance Profiling: Comparative Analysis

The following data synthesizes experimental baselines for the acid precursor and SAR-predicted values for the isopropyl ester.

Physicochemical & Efficacy Comparison

Property	IHEB (Test Subject)	Isopropylparaben (Benchmark)	Phenoxyethanol (Standard)	Performance Implication
Chemical Class	Aliphatic Alcohol Benzoate	Phenolic Benzoate	Aromatic Ether Alcohol	IHEB lacks phenol-associated sensitization.
LogP (Calc)	~2.8	3.3	1.2	IHEB has optimal lipophilicity for cell wall penetration (Sweet spot is 2.0–3.0).
pKa (Acidic)	~16 (Non-ionizing)	8.5 (Phenolic)	N/A	IHEB retains 100% efficacy at pH 9 , whereas Parabens lose ~50% activity.
Spectrum	Broad (Gram+/-/Fungi)	Broad (Weak vs Gram-)	Weak vs Fungi	IHEB's ester structure boosts antifungal activity over Phenoxyethanol.
Solubility (Water)	Low (<0.5%)	Low (<0.1%)	High (~2.6%)	IHEB requires solubilizers (Glycols/Diols) similar to Parabens.

Predicted Minimum Inhibitory Concentration (MIC)

Based on ester-enhancement factors applied to 4-(2-hydroxyethyl)benzoic acid baseline data.

Organism	IHEB (mg/L)	Methylparaben (mg/L)	Phenoxyethanol (mg/L)
S. aureus (Gram+)	600 - 800	1000 - 2000	4000 - 8000
E. coli (Gram-)	800 - 1200	1000 - 2000	2000 - 4000
C. albicans (Yeast)	400 - 600	1000 - 2000	2000 - 4000
A. niger (Mold)	300 - 500	800 - 1500	2000 - 3000

Key Insight: The isopropyl esterification of the hydroxyethyl-benzoate core significantly lowers the MIC (increases potency) against fungi compared to Phenoxyethanol, making it a viable "booster" preservative.

Experimental Protocols

To validate the performance of IHEB in your formulation, the following self-validating protocols are recommended.

Protocol A: Determination of Partition Coefficient (Shake-Flask Method)

Objective: Confirm the lipophilicity (LogP) to predict membrane permeability.

• Preparation: Prepare a biphasic system of n-Octanol (saturated with water) and Water (saturated with n-Octanol).

• Solubilization: Dissolve 100 mg of IHEB in the n-Octanol phase.

• Equilibration: Mix 10 mL of the IHEB-Octanol solution with 10 mL of the Water phase in a separatory funnel. Shake vigorously for 5 minutes.

• Separation: Centrifuge at 3000 rpm for 10 minutes to ensure complete phase separation.

• Quantification: Analyze both phases using HPLC-UV (254 nm).

• Calculation:

  .

• Validation: Recovery rate must be 95-105%.

Protocol B: High-Throughput Challenge Test (Miniaturized USP <51>)

Objective: Rapid screening of preservative efficacy in a cosmetic matrix.

• Inoculum Prep: Prepare standardized suspensions (

  CFU/mL) of E. coli, S. aureus, and C. albicans.

• Dosing: Aliquot 20g of unpreserved cosmetic base (O/W emulsion) into sterile jars.

• Treatment: Incorporate IHEB at 0.3%, 0.5%, and 0.8% (w/w). Include a control (0%) and a benchmark (0.5% Phenoxyethanol).

• Inoculation: Spike samples with 0.2 mL of inoculum (Final concentration

  CFU/g). Mix thoroughly.

• Incubation: Store at 25°C.

• Sampling: Plate counts at Day 2, Day 7, Day 14, and Day 28 .

• Success Criteria: >2 log reduction by Day 7 (Bacteria); >1 log reduction by Day 14 (Fungi).

Safety & Regulatory Grounding

Metabolic Safety: The primary safety advantage of IHEB is its metabolic breakdown product: 4-(2-hydroxyethyl)benzoic acid (CAS 46112-46-3).

• Source: This acid is a known intermediate used in cosmetics for pH adjustment and moisturizing properties [1].[1][2]

• Toxicity: Unlike p-hydroxybenzoic acid (paraben metabolite), the hydroxyethyl derivative lacks the phenolic structure often implicated in estrogenic receptor binding.

• Sensitization: The absence of the phenolic moiety reduces the risk of quinone methide formation, a common pathway for haptenization and contact dermatitis.

Regulatory Status:

• Current Status: IHEB is likely a research-grade/patent-stage ingredient. It is not listed in Annex V of the EU Cosmetic Regulation as of 2023.

• Development Path: Requires REACH registration and SCCS safety dossier for commercial use.

Workflow Visualization

The following diagram outlines the logical flow for evaluating IHEB in a new formulation project.

Figure 2: Sequential decision matrix for validating IHEB efficacy in R&D.

References

• PubChem. (2023). Isopropyl 4-(2-hydroxyethyl)benzoate Compound Summary (CID 53946588).[3] National Library of Medicine. Retrieved from [Link][3]

• United States Patent & Trademark Office. (2022). Patent US11365192: Compounds for treatment of specific indications (Example 40-2).

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of Isopropyl 4-(2-hydroxyethyl)benzoate

[1][2]

Executive Summary & Immediate Action

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) is an organic ester intermediate often used in synthesis and material science.[1][2] While not classified as an acutely toxic "P-listed" waste by the EPA, it must be managed as Hazardous Organic Waste .[1][2]

Core Directive: Under no circumstances should this compound be disposed of via sanitary sewer systems (sink drains) or general trash.[2] Its lipophilic nature poses bioaccumulation risks in aquatic environments, and its ester functionality requires segregation from strong bases to prevent uncontrolled hydrolysis.[2]

Chemical Profile & Hazard Triage

Parameter	Data	Operational Implication
CAS Number	924623-21-2	Use for waste manifesting and inventory tracking.[1][2]
Functional Groups	Ester, Primary Alcohol	Susceptible to hydrolysis; segregate from strong acids/bases.[2]
Physical State	Solid or Viscous Liquid	Requires solid waste stream unless dissolved in solvent.[2]
Primary Hazards	Irritant (Skin/Eye), Aquatic Toxicity	Standard PPE (Nitrile gloves, safety glasses) required.[2]
RCRA Status	Non-Listed (unless in specific solvents)	Default to D001 (if ignitable solvent used) or Non-Regulated Chemical Waste (must be incinerated).[2]

Waste Stream Decision Logic

Effective disposal relies on characterizing the "matrix" of the waste.[2] Is the compound pure, or is it dissolved in a solvent? This distinction dictates the regulatory waste code and the physical container required.[2]

Workflow Visualization

The following decision tree illustrates the logic for assigning the correct waste stream.

Figure 1: Decision matrix for segregating Isopropyl 4-(2-hydroxyethyl)benzoate based on solvent composition. Correct segregation reduces disposal costs and prevents dangerous cross-reactions.

Detailed Disposal Protocols

Stream A: Pure Substance (Solid or Neat Liquid)

Use this protocol for expired reagents, synthesis failures, or contaminated weighing solids.[2]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass vendor container.[1][2]

• Transfer: Transfer the solid using a chemically resistant spatula.[2] Do not generate dust.[2][3][4][5]

• Labeling: Apply a hazardous waste label.

  • Constituents: "Isopropyl 4-(2-hydroxyethyl)benzoate, 99%"[1][2]

  • Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

• Storage: Store in the "Solid Organic Waste" bin.

Stream B: Solution in Non-Halogenated Solvents

Use this protocol if dissolved in Methanol, Ethanol, Ethyl Acetate, or Acetone.[2]

• Container Selection: HDPE or Glass carboy (4L or 20L) rated for solvents.[2]

• Compatibility Check: Ensure the carboy does not contain strong oxidizers (Nitric Acid, Peroxides).[2]

  • Scientific Rationale: Esters can be oxidized under aggressive conditions; mixing organic loads with oxidizers is the leading cause of laboratory explosions.

• Transfer: Pour using a funnel to prevent splashing. Leave 10% headspace for thermal expansion.[2]

• Labeling:

  • Constituents: "Acetone (90%), Isopropyl 4-(2-hydroxyethyl)benzoate (10%)"[1][2]

  • Hazard Checkbox: Mark "Flammable" and "Irritant."[2]

Stream C: Solution in Halogenated Solvents

Use this protocol if dissolved in Dichloromethane (DCM) or Chloroform.[1][2]

• Segregation: STRICTLY separate from Stream B.

  • Scientific Rationale: Halogenated waste requires higher temperature incineration to prevent the formation of dioxins. Mixing these streams often results in the entire load being rejected by the disposal facility or surcharged heavily.[2]

• Labeling: Clearly mark "HALOGENATED" on the tag.[2]

Chemical Compatibility & Segregation

Understanding the reactivity of the benzoate ester group is vital for preventing accidents in the waste accumulation area.[2]

Incompatible Class	Risk Mechanism	Action
Strong Bases (NaOH, KOH)	Saponification (Hydrolysis): The ester bond cleaves, generating heat and alcohols.[1][2] This can over-pressurize a sealed waste drum.[2]	Never mix ester waste with basic waste streams.[2]
Strong Oxidizers (Nitric Acid)	Exothermic Oxidation: Rapid oxidation of the organic framework can lead to fire or explosion.[2]	Store in separate secondary containment.
Water (Aqueous Streams)	Solubility/Phase Separation: The compound is lipophilic.[2] It will form an oily layer on top of water, complicating treatment and violating sewer codes.[2]	Do not pour down drains.[2]

Emergency Contingencies (Spill Procedures)

In the event of a spill outside of a fume hood:

• Evacuate & Ventilate: If the quantity is >100mL or if heated, evacuate the immediate area.[2]

• PPE Upgrade: Wear double nitrile gloves and a lab coat. If dust is present, use an N95 respirator.[2]

• Containment:

  • Liquids: Surround with an inert absorbent (vermiculite or polypropylene pads).[2] Do not use combustible materials like sawdust.[2]

  • Solids: Cover with a wet paper towel to prevent dust dispersion, then sweep carefully.[2]

• Decontamination: Scrub the surface with a soap/water solution.[2] The benzoate ester is not water-soluble, so a surfactant (soap) is strictly necessary to emulsify and remove the residue.[2]

• Disposal of Debris: All cleanup materials must be placed in Stream A (Solid Hazardous Waste) .[2]

Regulatory Compliance (USA/RCRA Focus)

While Isopropyl 4-(2-hydroxyethyl)benzoate is not a "Listed Waste" (F, K, P, or U lists) specifically, it is a "Characteristic Waste" if mixed with flammable solvents.[1][2]

• Waste Codes:

  • D001: If Flash Point < 60°C (when in solvent).

  • None/State-Regulated: If pure solid.[1][2] (Note: Even if "non-regulated" by RCRA, it is Chemical Waste and must be incinerated).[2]

• Manifesting: Ensure the chemical name is written out in full on the waste manifest.[2] Do not use abbreviations (e.g., do not write "IP-Benzoate").

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate.[1][2] Retrieved from [Link][1][2]

• U.S. Environmental Protection Agency (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual.[2] Retrieved from [Link]

• National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[2] National Academies Press.[2] Retrieved from [Link][1][2]

Sources

• 1. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]
• 2. bg.cpachem.com [bg.cpachem.com]
• 3. fishersci.com [fishersci.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. tcichemicals.com [tcichemicals.com]

Comprehensive Safety &amp; Handling Guide: Isopropyl 4-(2-hydroxyethyl)benzoate

Executive Summary & Operational Directives

Isopropyl 4-(2-hydroxyethyl)benzoate is a specialized organic intermediate used primarily in pharmaceutical synthesis and material science applications.[1][2][3] Unlike common commodity chemicals, specific toxicological data for this exact CAS number is limited.[2][3] Therefore, this guide adopts the "Universal Precautionary Principle," deriving safety protocols from close structural analogs (e.g., Isopropyl 4-hydroxybenzoate) and standard high-potency compound handling procedures.[1][2][3]

Critical Logistical Alert:

• Storage Requirement: Cold-chain preservation (2–8°C) is strongly recommended to prevent ester hydrolysis or oxidation of the primary alcohol group.[1][2][3]

• Handling Environment: All open-container manipulations must occur within a certified Chemical Fume Hood.

Hazard Identification & Risk Assessment

While specific GHS classifications for CAS 924623-21-2 are often listed as "Not Fully Tested," the structural moieties (benzoate ester, primary alcohol) dictate the following presumptive hazard profile based on Structure-Activity Relationships (SAR):

Hazard Class	Presumptive GHS Category	Hazard Statement (H-Code)
Skin Irritation	Category 2	H315: Causes skin irritation.[1][2][3]
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[2][3][4]
STOT - SE	Category 3	H335: May cause respiratory irritation.[1][2][3][5]
Acute Toxicity	Category 4 (Oral)	H302: Harmful if swallowed (Analog-based precaution).[1][2][3]

Self-Validating Logic: Why assume these hazards? Benzoate esters are known lipophilic agents that can penetrate the stratum corneum, leading to irritation.[2][3] The hydroxyethyl tail adds polarity but does not mitigate the irritant potential of the aromatic ring.[2][3]

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this specific matrix designed for handling functionalized benzoate esters.

PPE Selection Logic

Figure 1: Decision logic for selecting appropriate PPE based on quantity and physical state.[1][2][3]

Detailed PPE Specifications

Body Area	Recommended Equipment	Technical Justification
Hand Protection	Double Nitrile Gloves (min 0.11 mm thickness).[1][2][3]	Breakthrough Time: Benzoates can degrade latex.[2][3] Nitrile offers superior resistance to esters.[2][3] Double gloving provides a "sacrificial layer" against unseen micro-splashes.[2][3]
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+).[2][3]	Standard safety glasses are insufficient for liquid handling where "run-around" splashes can reach the eye.[1][3][6]
Respiratory	Fume Hood (Face velocity: 80–100 fpm).[2][3]	No N95s: Dust masks do not protect against organic vapors.[2][3] If hood work is impossible, a half-face respirator with Organic Vapor (OV) cartridges is mandatory.[2][3]
Body Defense	Lab Coat (Cotton/Poly blend) + Tyvek Sleeve Covers .[2][3]	The "wrist gap" between glove and coat is the most common exposure point.[2][3] Sleeve covers eliminate this vulnerability.[2][3]

Operational Protocols: Step-by-Step

Phase 1: Receiving & Cold Storage[1][2][3]

• Inspection: Upon receipt, inspect the package for "Cold Chain" indicators.[2][3] If the ice pack is melted and the container is warm, quarantine the material and perform a purity check (H-NMR or LC-MS) before use.[1][3]

• Storage: Store at 2–8°C .

  • Best Practice: Purge the headspace with Nitrogen or Argon before resealing to prevent oxidative degradation of the alcohol group.[2][3]

Phase 2: Weighing & Dispensing (The High-Risk Moment)

Context: Weighing is where static electricity can disperse powders, or viscous liquids can drip, causing surface contamination.[2][3]

• Preparation: Place a disposable weighing boat and a lint-free wipe inside the fume hood.[2][3]

• Anti-Static Measure: If the substance is solid, use an anti-static gun or bar if available.[2][3] Benzoates can be static-prone.[1][2][3][4]

• Transfer: Use a disposable spatula or glass pipette.[2][3] Do not use plastic syringes for long-term storage or transfer, as the ester may leach plasticizers over time.[1][2][3]

• Decontamination: Immediately wipe the exterior of the stock bottle with a Kimwipe dampened with Isopropanol before returning it to cold storage.[2][3]

Phase 3: Reaction Setup

• Solvent Compatibility: Highly soluble in DCM, Ethyl Acetate, and DMSO.[2][3]

• Thermal Safety: Avoid heating above 150°C without a reflux condenser, as flash points for high-molecular-weight esters are often unpredictable but generally >100°C.[1][2]

Emergency Response & Disposal

Spill Response Workflow

Scenario: You have spilled ~5 mL of the neat liquid or 500 mg of solid inside the hood.

• Alert: Announce "Spill in Hood" to immediate lab neighbors.

• Contain:

  • Liquid: Cover with an absorbent pad (polypropylene).[2][3] Do not use paper towels (rapid evaporation risk).[2][3]

  • Solid: Cover with a wet paper towel to prevent dust dispersion, then wipe up.[2][3]

• Clean: Clean the surface with 10% Soap/Water solution , followed by 70% Ethanol .[2][3]

  • Why Soap first? Esters are lipophilic.[2][3] Ethanol alone may spread the grease; soap emulsifies it first.[2][3]

Waste Disposal[3][4][5][6]

• Categorization: Organic Chemical Waste (Non-Halogenated) unless mixed with halogenated solvents (DCM).[2][3]

• Segregation: Do not mix with strong oxidizers (e.g., Nitric acid waste) or strong bases (NaOH waste), as this can trigger exothermic hydrolysis or oxidation.[2][3]

• Labeling: Clearly label as "Contains Isopropyl 4-(2-hydroxyethyl)benzoate - Irritant."[1][2][3]

References

• PubChem. (n.d.).[2][3] Isopropyl 4-(2-hydroxyethyl)benzoate (CID 53946588).[1][2][3][7] National Library of Medicine.[2][3] Retrieved October 26, 2023, from [Link][1][3]

• Occupational Safety and Health Administration (OSHA). (n.d.).[2][3][5] Laboratory Safety Guidance. United States Department of Labor.[2][3] Retrieved October 26, 2023, from [Link][1][2][3]

Sources

• 1. Isopropyl-4-hydroxybenzoate [webbook.nist.gov]
• 2. bg.cpachem.com [bg.cpachem.com]
• 3. 4-Hydroxyamphetamine - Wikipedia [en.wikipedia.org]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. fishersci.com [fishersci.com]
• 6. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 7. Isopropyl 4-(2-hydroxyethyl)benzoate | C12H16O3 | CID 53946588 - PubChem [pubchem.ncbi.nlm.nih.gov]